tert-Butyl 2-(bromomethyl)benzylcarbamate

• CAS: 220364-33-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate from 3-Aminobenzyl alcohol

This guide provides a comprehensive overview of the synthetic route to tert-Butyl 2-(bromomethyl)benzylcarbamate, a valuable intermediate in pharmaceutical and organic chemistry, starting from 3-aminobenzyl alcohol. The synthesis involves two key transformations: the protection of the amino group and the subsequent bromination of the benzylic alcohol. This document will delve into the mechanistic underpinnings of these reactions, provide detailed experimental protocols, and discuss the critical parameters that ensure a successful and high-yielding synthesis.

Strategic Overview and Rationale

The synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate from 3-aminobenzyl alcohol is a two-step process. The primary strategic consideration is the chemoselective transformation of the two functional groups present in the starting material: a primary amine and a primary benzylic alcohol. The amine is inherently more nucleophilic than the alcohol, allowing for its selective protection. This protection is crucial to prevent unwanted side reactions during the subsequent bromination step. The tert-butyloxycarbonyl (Boc) group is an ideal choice for this purpose due to its stability in various reaction conditions and its facile removal under acidic conditions.[1]

Following the protection of the amino group, the benzylic alcohol is converted to the corresponding bromide. This transformation is a key step in introducing a versatile leaving group, enabling further functionalization of the molecule. Several reagents can effect this conversion, with phosphorus tribromide (PBr₃) being a common and effective choice for primary and secondary alcohols.[2][3][4]

Mechanistic Insights

A thorough understanding of the reaction mechanisms is paramount for optimizing the synthesis and troubleshooting potential issues.

Boc Protection of the Amino Group

The protection of the primary amine in 3-aminobenzyl alcohol is typically achieved using di-tert-butyl dicarbonate (Boc₂O).[5] The mechanism involves the nucleophilic attack of the amine's lone pair of electrons on one of the electrophilic carbonyl carbons of Boc₂O.[5][6] This forms a tetrahedral intermediate which then collapses, leading to the formation of the N-Boc protected amine.[5] The byproducts of this reaction are tert-butanol and carbon dioxide, the evolution of which provides a thermodynamic driving force for the reaction.[5][6] While the reaction can proceed without a base, the use of a mild base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) is often employed to neutralize the protonated amine, thereby increasing its nucleophilicity and accelerating the reaction.[5][7]

Bromination of the Benzylic Alcohol

The conversion of the benzylic alcohol to a bromide is achieved using phosphorus tribromide (PBr₃). This reaction proceeds via an Sₙ2 mechanism.[3][8] The oxygen atom of the alcohol's hydroxyl group acts as a nucleophile, attacking the phosphorus atom of PBr₃.[8] This "activates" the alcohol by converting the hydroxyl group into a good leaving group, specifically a phosphite ester intermediate.[9] Subsequently, a bromide ion, displaced from the phosphorus, acts as a nucleophile and attacks the benzylic carbon in a backside attack, leading to the formation of the benzyl bromide with an inversion of configuration at the carbon center.[9] This method is advantageous as it generally avoids the carbocation rearrangements that can occur with other brominating agents like HBr.[3][9]

Detailed Experimental Protocols

This section provides a step-by-step methodology for the synthesis. Adherence to these protocols is critical for achieving high yields and purity.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Purity	Source
3-Aminobenzyl alcohol	C₇H₉NO	123.15	97%	Sigma-Aldrich
Di-tert-butyl dicarbonate (Boc₂O)	C₁₀H₁₈O₅	218.25	≥97%	Standard Supplier
Triethylamine (TEA)	C₆H₁₅N	101.19	≥99%	Standard Supplier
Dichloromethane (DCM)	CH₂Cl₂	84.93	Anhydrous	Standard Supplier
Phosphorus tribromide (PBr₃)	PBr₃	270.69	≥98%	Standard Supplier
Saturated Sodium Bicarbonate	NaHCO₃	84.01	-	Laboratory Prepared
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	Standard Supplier

Step 1: Synthesis of tert-Butyl 3-(hydroxymethyl)benzylcarbamate

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-aminobenzyl alcohol (10.0 g, 81.2 mmol) in anhydrous dichloromethane (100 mL).

• Base Addition: To the stirred solution, add triethylamine (12.5 mL, 89.3 mmol).

• Boc Anhydride Addition: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of di-tert-butyl dicarbonate (19.5 g, 89.3 mmol) in anhydrous dichloromethane (50 mL) dropwise over 30 minutes.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by adding water (50 mL). Separate the organic layer. Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), saturated sodium bicarbonate solution (50 mL), and brine (50 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to obtain tert-butyl 3-(hydroxymethyl)benzylcarbamate as a white solid.

Step 2: Synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate

• Reaction Setup: In a 250 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve tert-butyl 3-(hydroxymethyl)benzylcarbamate (10.0 g, 44.8 mmol) in anhydrous dichloromethane (100 mL).

• Cooling: Cool the solution to 0 °C in an ice bath.

• PBr₃ Addition: Slowly add phosphorus tribromide (1.4 mL, 14.9 mmol) dropwise to the stirred solution. Caution: PBr₃ is corrosive and reacts violently with water. Handle with appropriate personal protective equipment in a fume hood.

• Reaction Monitoring: Stir the reaction mixture at 0 °C for 2 hours. Monitor the reaction progress by TLC.

• Workup: Carefully quench the reaction by the slow addition of ice-cold water (50 mL). Separate the organic layer. Wash the organic layer with saturated sodium bicarbonate solution (2 x 50 mL) and brine (50 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography to yield tert-butyl 2-(bromomethyl)benzylcarbamate.

Data Presentation and Characterization

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected Yield (%)	Physical Appearance
tert-Butyl 3-(hydroxymethyl)benzylcarbamate	C₁₂H₁₇NO₃	223.27	85-95	White Solid
tert-Butyl 2-(bromomethyl)benzylcarbamate	C₁₂H₁₆BrNO₂	286.16	70-85	Off-white Solid

The identity and purity of the synthesized compounds should be confirmed using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Troubleshooting and Field-Proven Insights

• Incomplete Boc Protection: If the first step shows incomplete conversion, ensure the use of anhydrous solvent and fresh reagents. The addition of a slight excess of Boc₂O and extending the reaction time can also drive the reaction to completion.

• Low Yield in Bromination: The yield of the bromination step can be affected by the quality of PBr₃.[10] Using freshly distilled or a new bottle of PBr₃ is recommended. The reaction is also sensitive to moisture; therefore, maintaining anhydrous conditions is crucial.[11] Inverse addition, where the alcohol solution is added to the PBr₃ solution, can sometimes improve yields.[10]

• Side Reactions: During bromination, the formation of dibenzyl ether as a side product can occur, especially if the reaction temperature is not controlled. Maintaining the reaction at 0 °C minimizes this side reaction.

Conclusion

The synthesis of tert-butyl 2-(bromomethyl)benzylcarbamate from 3-aminobenzyl alcohol is a robust and reproducible two-step process. By carefully controlling the reaction conditions and understanding the underlying mechanisms, researchers can achieve high yields of the desired product. This guide provides a solid foundation for the successful execution of this synthesis, enabling its application in various drug discovery and development programs.

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• A Chemoselective, Easy Bromination of (Hydroxymethyl)phenols. Thieme. [Link]

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An In-depth Technical Guide to tert-Butyl 2-(bromomethyl)benzylcarbamate: A Key Intermediate in Advanced Chemical Synthesis

For Immediate Release

Shanghai, China – January 22, 2026 – This technical guide provides a comprehensive overview of tert-Butyl 2-(bromomethyl)benzylcarbamate, a crucial chemical intermediate for researchers, scientists, and professionals in the field of drug development and organic synthesis. This document details its chemical and physical properties, a validated synthesis protocol, reactivity, and key applications, with a focus on its emerging role in the development of novel therapeutics.

Introduction

tert-Butyl 2-(bromomethyl)benzylcarbamate, identified by the CAS number 220364-33-0 , is a bifunctional molecule of significant interest in medicinal chemistry and organic synthesis.[1][2] Its structure, featuring a Boc-protected aminomethyl group and a reactive bromomethyl moiety on a benzene ring, makes it a versatile building block for the construction of complex molecular architectures. The strategic placement of these functional groups in an ortho configuration offers unique steric and electronic properties that can be exploited in the design of novel compounds, particularly in the burgeoning field of targeted protein degradation.

Physicochemical Properties

A thorough understanding of the physicochemical properties of tert-Butyl 2-(bromomethyl)benzylcarbamate is essential for its handling, storage, and application in chemical reactions.

Property	Value	Source(s)
CAS Number	220364-33-0	[1][2]
Molecular Formula	C₁₃H₁₈BrNO₂	[3]
Molecular Weight	300.19 g/mol	[3]
Exact Mass	299.05209 u	[3]
Appearance	Predicted to be a solid	N/A
Melting Point	Not explicitly reported for the 2-isomer. Isomeric compounds have reported melting points (e.g., tert-Butyl N-(2-bromoethyl)carbamate: 30-32 °C).	[4][5]
Boiling Point	Not explicitly reported.	N/A
Solubility	Predicted to be soluble in common organic solvents such as chloroform, dichloromethane, and ethyl acetate.	[4]
Storage	2-8°C, protect from light.	[1]

Synthesis and Characterization

The synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate can be achieved through a multi-step process starting from 2-methylaniline. The following protocol is a representative method based on established organic chemistry principles.

Synthetic Workflow

Caption: Proposed synthetic workflow for tert-Butyl 2-(bromomethyl)benzylcarbamate.

Experimental Protocol

Step 1: Synthesis of tert-Butyl 2-methylbenzylcarbamate

• To a solution of 2-methylaniline (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran), add a base such as triethylamine or diisopropylethylamine (1.2 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in the same solvent.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield tert-butyl 2-methylbenzylcarbamate.

Step 2: Bromination to yield tert-Butyl 2-(bromomethyl)benzylcarbamate

• Dissolve tert-butyl 2-methylbenzylcarbamate (1.0 eq) in a non-polar solvent such as carbon tetrachloride or cyclohexane.

• Add N-bromosuccinimide (NBS, 1.1 eq) and a catalytic amount of a radical initiator (e.g., benzoyl peroxide or AIBN).

• Heat the mixture to reflux and irradiate with a UV lamp to initiate the reaction.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter off the succinimide byproduct.

• Wash the filtrate with aqueous sodium thiosulfate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the residue by flash chromatography to afford the final product, tert-Butyl 2-(bromomethyl)benzylcarbamate.

Characterization

The structure and purity of the synthesized compound should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra will confirm the presence of the tert-butyl, benzyl, and bromomethyl groups, as well as the carbamate linkage. Expected ¹H NMR signals would include a singlet for the tert-butyl protons, a doublet for the benzylic CH₂ protons coupled to the NH proton, a singlet for the bromomethyl protons, and multiplets for the aromatic protons.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry should show the [M+H]⁺ ion corresponding to the calculated exact mass of 300.0623.

Reactivity and Chemical Logic

The synthetic utility of tert-Butyl 2-(bromomethyl)benzylcarbamate stems from the orthogonal reactivity of its two key functional groups.

Caption: Reactivity of the key functional groups in tert-Butyl 2-(bromomethyl)benzylcarbamate.

• The Boc-Protecting Group: The tert-butoxycarbonyl (Boc) group is a robust protecting group for the amine functionality. It is stable to a wide range of reaction conditions, yet can be readily removed under acidic conditions (e.g., trifluoroacetic acid in dichloromethane) to liberate the free amine. This allows for the selective modification of other parts of the molecule.

• The Bromomethyl Group: The benzylic bromide is a highly reactive electrophilic site, susceptible to nucleophilic substitution (Sₙ2) reactions. This allows for the facile introduction of a wide variety of nucleophiles, including phenols, thiols, amines, and carbanions, enabling the construction of diverse molecular scaffolds. The ortho-relationship between the carbamate and the bromomethyl group can influence the reactivity and conformational preferences of the molecule.

Applications in Drug Discovery and Development

The unique structural features of tert-Butyl 2-(bromomethyl)benzylcarbamate make it a valuable building block in medicinal chemistry, particularly as a linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs).

PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome. The linker component of a PROTAC is crucial for establishing the appropriate spatial orientation between the target protein and the E3 ligase.

The ortho-substituted nature of tert-Butyl 2-(bromomethyl)benzylcarbamate can provide a more rigid and defined linker geometry compared to its meta and para isomers. This can be advantageous in optimizing the formation of the ternary complex (Target Protein-PROTAC-E3 Ligase), potentially leading to enhanced degradation efficiency and selectivity.

Caption: Application of tert-Butyl 2-(bromomethyl)benzylcarbamate as a linker in PROTAC synthesis.

Safety and Handling

While a specific safety data sheet (SDS) for tert-Butyl 2-(bromomethyl)benzylcarbamate is not widely available, based on the reactivity of its functional groups and data for analogous compounds, the following precautions should be taken:

• Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust or vapors and contact with skin and eyes.[6]

• Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents and strong bases. Recommended storage is at 2-8°C with protection from light.[1]

• Hazards: Benzyl bromides are lachrymators and skin irritants. Carbamates can also be irritants. Assume this compound is harmful if swallowed, causes skin irritation, and causes serious eye irritation.[7][8]

Conclusion

tert-Butyl 2-(bromomethyl)benzylcarbamate is a valuable and versatile chemical intermediate with significant potential in organic synthesis and drug discovery. Its unique ortho-substitution pattern and orthogonal protecting group strategy make it an attractive building block for the construction of complex molecules, including the next generation of therapeutic agents such as PROTACs. The information provided in this technical guide is intended to support researchers in the safe and effective use of this important compound.

References

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• Depmeier, T., Hanekamp, W., & Lehr, M. (2025). Carbamates with ortho-Substituted O‑Phenyl Groups as Dual Inhibitors of Fatty Acid Amide Hydrolase and Monoacylglycerol Lipase: Inhibitory Potency, Hydrolytic Stability, and QSAR Studies. ACS Medicinal Chemistry Letters.

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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of tert-Butyl 2-(bromomethyl)benzylcarbamate

Introduction

In the landscape of pharmaceutical research and synthetic chemistry, the precise structural elucidation of novel compounds and key intermediates is a cornerstone of successful drug development. tert-Butyl 2-(bromomethyl)benzylcarbamate is a valuable bifunctional molecule, incorporating a Boc-protected amine and a reactive benzylic bromide. This structure makes it an important building block in the synthesis of more complex molecular architectures. Nuclear Magnetic Resonance (NMR) spectroscopy, encompassing both proton (¹H) and carbon-13 (¹³C) techniques, stands as the most powerful and definitive method for confirming the identity and purity of such organic compounds.

This guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of tert-Butyl 2-(bromomethyl)benzylcarbamate. We will dissect the expected spectral features, explaining the causality behind chemical shifts and coupling patterns based on fundamental principles and comparative data. This document is intended for researchers, scientists, and drug development professionals who rely on robust analytical techniques for molecular characterization.

Molecular Structure and Predicted NMR Signals

To interpret the NMR spectra, we must first analyze the molecule's structure to identify chemically non-equivalent protons and carbons. Each unique environment will give rise to a distinct signal.

Caption: Structure of tert-Butyl 2-(bromomethyl)benzylcarbamate.

Based on this structure, we anticipate:

• ¹H NMR: 7 distinct signals corresponding to the t-butyl protons, the two different methylene (-CH₂-) groups, the amine proton, and the four aromatic protons (which may overlap).

• ¹³C NMR: 10 distinct signals for the t-butyl methyl and quaternary carbons, the two methylene carbons, the carbonyl carbon, and the six aromatic carbons (four CH and two quaternary).

¹H NMR Spectral Analysis

The proton NMR spectrum provides information on the electronic environment of protons, their abundance (integration), and their connectivity to neighboring protons (multiplicity).

Causality of Chemical Shifts: The chemical shift (δ) is influenced by the shielding and deshielding of protons. Electronegative atoms, like oxygen, nitrogen, and bromine, withdraw electron density from nearby protons, deshielding them and causing their signals to appear at a higher chemical shift (downfield).[1][2] Aromatic rings induce a ring current that strongly deshields protons attached to the ring.[2]

Predicted ¹H NMR Data

Signal Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale
-C(CH₃)₃	~ 1.4 - 1.5	Singlet (s)	9H	These nine protons are equivalent and have no adjacent protons, resulting in a strong singlet in a shielded region.[3]
-NH-CH₂-Ar	~ 4.3 - 4.4	Doublet (d)	2H	These benzylic protons are adjacent to the -NH proton, leading to a doublet. They are deshielded by the aromatic ring and the nitrogen atom.[3]
-CH₂Br	~ 4.5 - 4.7	Singlet (s)	2H	These benzylic protons are strongly deshielded by the adjacent electronegative bromine atom and the aromatic ring.[4] The resonance of benzylic bromides is typically observed in the δ 3.4–4.7 ppm region.[4]
-NH-	~ 4.9 - 5.2	Triplet (t) or Broad Singlet (br s)	1H	This amide proton couples with the adjacent -CH₂- group, appearing as a triplet. It may also appear as a broad singlet due to quadrupole broadening or chemical exchange.[3]
Ar-H	~ 7.2 - 7.5	Multiplet (m)	4H	Aromatic protons resonate downfield due to the ring current effect.[5] The ortho-substitution pattern will create a complex multiplet as the four protons are chemically distinct and couple with each other.

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides a direct map of the carbon skeleton of a molecule. Since the natural abundance of ¹³C is low (~1.1%), spectra are typically acquired with proton decoupling, resulting in each unique carbon appearing as a singlet.[6]

Causality of Chemical Shifts: Carbon chemical shifts are highly dependent on the hybridization and the electronegativity of attached atoms.[7]

• sp³ carbons (alkanes) are most shielded and appear upfield (10-60 ppm).

• sp³ carbons bonded to electronegative atoms (C-O, C-N, C-Br) are deshielded and appear further downfield (30-80 ppm).

• sp² carbons (alkenes, aromatics) appear in the 110-150 ppm range.

• sp carbons (alkynes) are found between 70-90 ppm.

• Carbonyl carbons (C=O) are highly deshielded and appear furthest downfield (150-220 ppm).[6][7]

Predicted ¹³C NMR Data

Signal Assignment	Predicted δ (ppm)	Rationale
-C(CH₃)₃	~ 28.4	Shielded sp³ carbons of the tert-butyl group.[3]
-CH₂Br	~ 33 - 35	This sp³ carbon is deshielded by the attached bromine atom. The heavy atom effect of bromine can influence the shift.[8][9]
-NH-CH₂-Ar	~ 44 - 45	Benzylic sp³ carbon deshielded by the adjacent nitrogen and aromatic ring.[3]
-C(CH₃)₃	~ 79 - 80	The quaternary carbon of the Boc group is deshielded by the adjacent oxygen atom.[3]
Ar-C (CH)	~ 127 - 130	The four sp² carbons in the aromatic ring bearing protons. Their exact shifts will vary based on their position relative to the substituents.
Ar-C (Quaternary)	~ 136 - 139	The two sp² quaternary carbons of the aromatic ring, attached to the methylene groups.
-C=O	~ 156	The carbonyl carbon of the carbamate is significantly deshielded due to the double bond to one oxygen and a single bond to another.[3][10]

Experimental Protocols

The acquisition of high-quality NMR data requires careful sample preparation and the selection of appropriate instrument parameters. The following represents a self-validating, standard protocol.

1. Sample Preparation

• Weighing: Accurately weigh 5-10 mg of tert-Butyl 2-(bromomethyl)benzylcarbamate.

• Solvent Selection: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent, typically deuterated chloroform (CDCl₃), in a standard 5 mm NMR tube. CDCl₃ is often chosen for its ability to dissolve a wide range of organic compounds and its relatively clean spectral window.

• Homogenization: Ensure the sample is fully dissolved by gentle vortexing or inversion. A clear, homogeneous solution is critical for acquiring sharp, well-resolved NMR signals.

2. NMR Data Acquisition

• Instrumentation: Data should be acquired on a 400 MHz (or higher) NMR spectrometer.

• Shimming: The magnetic field homogeneity must be optimized by shimming on the deuterium lock signal of the solvent. This process minimizes peak broadening and distortion.

• ¹H NMR Acquisition:

  • Pulse Angle: A 30-45° pulse is typically used to ensure a good signal-to-noise ratio without saturating the signals, allowing for shorter relaxation delays.

  • Spectral Width: Set to ~16 ppm, centered around 6-7 ppm to cover the entire expected range of proton signals.

  • Acquisition Time: Typically 2-4 seconds to ensure adequate data point resolution.

  • Relaxation Delay: A 1-2 second delay between scans allows for sufficient T1 relaxation.[11]

  • Number of Scans: 16-64 scans are usually sufficient for a sample of this concentration.

• ¹³C NMR Acquisition:

  • Mode: A proton-decoupled experiment (e.g., zgpg30) is standard to produce a spectrum of singlets.[11]

  • Pulse Angle: A 30° pulse is used to reduce the required relaxation delay.

  • Spectral Width: Set to ~220-240 ppm to encompass all expected carbon signals, including the carbonyl region.

  • Relaxation Delay: A 2-second delay is a standard starting point.

  • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required to achieve an adequate signal-to-noise ratio.[11]

3. Data Processing

• Fourier Transform: The acquired Free Induction Decay (FID) is converted into the frequency-domain spectrum via a Fourier transform.

• Phasing and Baseline Correction: The spectrum is manually or automatically phased to ensure all peaks are in positive absorption mode. The baseline is corrected to be flat.

• Referencing: The chemical shift scale is calibrated. For ¹H NMR in CDCl₃, the residual solvent peak at 7.26 ppm is used as a secondary reference. For ¹³C NMR, the CDCl₃ triplet centered at 77.16 ppm is used.[12] Tetramethylsilane (TMS) is the primary reference standard (0 ppm).[1]

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Synthesis of N-Boc-2-(bromomethyl)benzylamine

An In-depth Technical Guide to the

Executive Summary

N-Boc-2-(bromomethyl)benzylamine is a versatile bifunctional building block crucial in medicinal chemistry and organic synthesis. Its structure incorporates a nucleophilic amine, protected by a tert-butyloxycarbonyl (Boc) group, and an electrophilic bromomethyl group, making it an ideal scaffold for the construction of complex nitrogen-containing heterocyclic compounds. This guide provides a comprehensive, field-proven methodology for the synthesis of N-Boc-2-(bromomethyl)benzylamine, detailing a robust two-step process. The synthesis begins with the chemoselective Boc-protection of the primary amine of 2-(aminomethyl)benzyl alcohol, followed by the conversion of the benzylic alcohol to the corresponding bromide. This document explains the causality behind experimental choices, provides detailed, self-validating protocols, and is grounded in authoritative references to ensure scientific integrity and reproducibility.

Introduction

In the landscape of drug development and synthetic chemistry, the demand for versatile and precisely functionalized scaffolds is paramount. N-Boc-2-(bromomethyl)benzylamine emerges as a key intermediate, enabling the introduction of an ortho-substituted aminomethylbenzyl moiety. The Boc protecting group offers stability under a wide range of reaction conditions while allowing for facile deprotection under acidic conditions, a cornerstone of modern peptide and heterocyclic synthesis[1]. The presence of the reactive bromomethyl group provides a handle for subsequent nucleophilic substitution or cyclization reactions, paving the way for the synthesis of novel pharmaceutical agents, including fused quinoxaline-benzodiazepines and hydroquinazoline scaffolds. This guide offers a detailed exploration of an efficient and scalable synthetic route to this valuable compound.

Overall Synthetic Strategy

The synthesis is logically divided into two primary stages: protection followed by functional group transformation. This sequence is critical; attempting to brominate the starting material before protecting the amine would lead to undesirable side reactions, such as intermolecular N-alkylation or reaction of the amine with the brominating agent.

The chosen pathway proceeds as follows:

• Boc Protection : The primary amine of the commercially available 2-(aminomethyl)benzyl alcohol is selectively protected using di-tert-butyl dicarbonate ((Boc)₂O) to yield the intermediate, N-Boc-2-(hydroxymethyl)benzylamine.

• Bromination : The benzylic alcohol of the protected intermediate is then converted to the target bromide using a suitable brominating agent, such as phosphorus tribromide (PBr₃) or a combination of carbon tetrabromide (CBr₄) and triphenylphosphine (PPh₃).

Caption: High-level overview of the two-step synthesis.

Part 1: Synthesis of the Precursor, N-Boc-2-(hydroxymethyl)benzylamine

Principle and Rationale

The protection of amines is a fundamental strategy in multi-step organic synthesis to prevent their undesired reactivity as bases or nucleophiles[1]. The tert-butyloxycarbonyl (Boc) group is an ideal choice for this purpose due to its stability in neutral to basic conditions and its clean, quantitative removal under mild acidic conditions (e.g., with trifluoroacetic acid, TFA)[1].

The reaction proceeds via the nucleophilic attack of the primary amine on one of the carbonyl carbons of di-tert-butyl dicarbonate. A mild base, such as triethylamine (TEA) or sodium bicarbonate, is typically used to neutralize the acidic proton of the amine, facilitating the reaction and scavenging the generated acidic byproducts.

Caption: Simplified mechanism for Boc protection of a primary amine.

Detailed Experimental Protocol

• Setup : To a round-bottom flask equipped with a magnetic stir bar, add 2-(aminomethyl)benzyl alcohol (1.0 eq.).

• Dissolution : Dissolve the starting material in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM) (approx. 0.2 M concentration).

• Cooling : Cool the solution to 0 °C in an ice bath. This is crucial to control the exothermicity of the reaction.

• Base Addition : Add a mild base, such as triethylamine (1.1 eq.), to the solution.

• Reagent Addition : Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O) (1.05 eq.) in the same solvent to the cooled reaction mixture over 30 minutes. The slow addition prevents a rapid temperature increase and potential side reactions.

• Reaction : Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Work-up :

  • Concentrate the reaction mixture under reduced pressure to remove the solvent.

  • Dissolve the residue in ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl (to remove excess base), saturated aqueous NaHCO₃ (to neutralize any remaining acid), and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification : The resulting crude product, N-Boc-2-(hydroxymethyl)benzylamine, is often obtained as a solid or oil of sufficient purity for the next step. If necessary, it can be further purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Part 2:

Principle and Rationale

The conversion of a primary benzylic alcohol to a bromide is a standard functional group transformation. The choice of brominating agent is critical to ensure high yield and compatibility with the acid-sensitive Boc protecting group.

• Method A: Phosphorus Tribromide (PBr₃) : PBr₃ is a powerful and efficient reagent for this conversion. The reaction proceeds via the formation of a phosphite ester intermediate, which is then displaced by a bromide ion in an Sₙ2 reaction. The reaction is typically run at low temperatures to maintain selectivity and prevent degradation of the Boc group.

• Method B: Appel Reaction (CBr₄/PPh₃) : The combination of carbon tetrabromide and triphenylphosphine provides a milder alternative. This reaction generates an alkoxyphosphonium bromide intermediate in situ. Subsequent Sₙ2 attack by the bromide ion yields the desired product and triphenylphosphine oxide as a byproduct. This method is particularly useful for substrates sensitive to strongly acidic conditions.

Both methods are effective, with the choice often depending on reagent availability and substrate-specific considerations.

Detailed Experimental Protocol (Using PBr₃)

• Setup : To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the precursor N-Boc-2-(hydroxymethyl)benzylamine (1.0 eq.).

• Dissolution : Dissolve the precursor in anhydrous DCM or THF.

• Cooling : Cool the solution to 0 °C using an ice bath.

• Reagent Addition : Add phosphorus tribromide (PBr₃) (0.4 eq., as it has three reactive bromide atoms) dropwise to the stirred solution. A slight excess is sometimes used to ensure complete conversion. The addition must be slow to control the reaction temperature.

• Reaction : Stir the reaction at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction by TLC.

• Quenching : Carefully quench the reaction by slowly adding it to a stirred mixture of ice and saturated aqueous NaHCO₃ solution to neutralize the excess PBr₃ and acidic byproducts.

• Extraction : Extract the aqueous layer with DCM (3x).

• Washing & Drying : Combine the organic layers and wash with brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield pure N-Boc-2-(bromomethyl)benzylamine.

Quantitative Data and Characterization

The following table summarizes the key quantitative aspects and expected analytical data for the final product.

Parameter	Value
Molecular Formula	C₁₂H₁₆BrNO₂
Molecular Weight	286.16 g/mol [2][3]
Appearance	White to off-white solid or oil
Typical Overall Yield	75-85% (over two steps)
¹H NMR (CDCl₃, δ)	~7.3 (m, 4H, Ar-H), ~5.0 (br s, 1H, NH), 4.55 (s, 2H, Ar-CH₂-Br), 4.40 (d, 2H, NH-CH₂-Ar), 1.45 (s, 9H, C(CH₃)₃)
CAS Number	162356-90-3[2][3]

Safety Considerations

• Phosphorus Tribromide (PBr₃) : Highly corrosive and reacts violently with water. Handle only in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Di-tert-butyl dicarbonate ((Boc)₂O) : Can cause skin and eye irritation. It is a lachrymator. Handle with care in a fume hood.

• Solvents : Dichloromethane (DCM) and Tetrahydrofuran (THF) are volatile and flammable. All operations should be conducted away from ignition sources in a fume hood.

Conclusion

This guide outlines a reliable and efficient two-step synthesis for N-Boc-2-(bromomethyl)benzylamine, a key building block for pharmaceutical research. The strategy of initial amine protection followed by benzylic bromination ensures high yields and minimizes side-product formation. The detailed protocols and rationale provided herein are designed to be self-validating, offering researchers and drug development professionals a clear and reproducible pathway to access this important synthetic intermediate.

References

• Boc Protecting Group for Amines . Chemistry Steps. [Link]

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (Fifth Ed.). John Wiley & Sons.

• 2-Bromo-N-(tert-butoxycarbonyl)benzylamine | C12H16BrNO2 . PubChem. [Link]

• Easton, C. J. (1997).

• Benzylic Brominations with N-Bromosuccinimide in 1,2-Dichlorobenzene . ResearchGate. [Link]

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Physical and chemical properties of tert-Butyl 2-(bromomethyl)benzylcarbamate.

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini AI], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of tert-Butyl 2-(bromomethyl)benzylcarbamate, a versatile bifunctional molecule of significant interest in medicinal chemistry and organic synthesis. The guide details its molecular structure, physicochemical properties, synthesis, reactivity, and safety considerations. Particular emphasis is placed on its role as a valuable building block in the design and synthesis of novel therapeutic agents. This document is intended to serve as a key resource for researchers and professionals engaged in drug discovery and development.

Introduction: A Molecule of Strategic Importance

tert-Butyl 2-(bromomethyl)benzylcarbamate (CAS No. 220364-33-0) is a synthetic organic compound that features two key reactive moieties: a Boc-protected aminomethyl group and a bromomethyl group positioned ortho to each other on a benzene ring. This unique arrangement makes it a powerful tool for introducing a protected primary amine and a reactive electrophilic center in a single, strategic step. The tert-butyloxycarbonyl (Boc) protecting group offers robust protection under a wide range of reaction conditions and can be readily removed under acidic conditions, providing a versatile handle for subsequent synthetic transformations. The benzyl bromide functionality, a potent electrophile, is amenable to a variety of nucleophilic substitution reactions, allowing for the facile construction of carbon-carbon and carbon-heteroatom bonds.

The strategic importance of this molecule lies in its ability to serve as a scaffold for the synthesis of complex molecular architectures, particularly in the realm of drug discovery. The ortho-positioning of the two functional groups can impart specific conformational constraints on the resulting molecules, which can be crucial for optimizing interactions with biological targets. Carbamates, in general, are recognized as important functional groups in medicinal chemistry due to their chemical stability and ability to participate in hydrogen bonding interactions with enzymes and receptors[1].

Physicochemical Properties

A thorough understanding of the physicochemical properties of tert-Butyl 2-(bromomethyl)benzylcarbamate is essential for its effective use in synthesis, purification, and formulation.

Property	Value	Source
CAS Number	220364-33-0	[2][3]
Molecular Formula	C₁₃H₁₈BrNO₂	[3]
Molecular Weight	300.19 g/mol	[3]
Appearance	White to light yellow solid (predicted)	Inferred from isomers
Melting Point	No experimental data available
Boiling Point	No experimental data available
Solubility	Soluble in Chloroform, Dichloromethane and Ethyl Acetate (predicted)	[4]
Storage	Keep in dark place, sealed in dry, 2-8°C	[3]

Synthesis and Purification

The synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate can be achieved through a multi-step process, typically starting from 2-methylaniline. While a specific protocol for the 2-isomer is not explicitly detailed in the provided search results, a reliable synthetic route can be adapted from the known synthesis of its 4-isomer[5].

Proposed Synthetic Pathway

A plausible synthetic route involves the following key transformations:

• Boc-Protection of the Amine: The synthesis would likely begin with the protection of the amino group of a suitable starting material, such as 2-(aminomethyl)benzyl alcohol, using di-tert-butyl dicarbonate (Boc₂O). This reaction is typically carried out in the presence of a base like triethylamine or sodium hydroxide in a solvent such as dichloromethane or a mixture of a water-soluble solvent and water[6].

• Bromination of the Benzylic Alcohol: The resulting Boc-protected alcohol, tert-butyl 2-(hydroxymethyl)benzylcarbamate, would then be subjected to bromination. A common and effective method for this transformation is the use of phosphorus tribromide (PBr₃) or a similar brominating agent in a non-polar solvent like tetrahydrofuran at low temperatures[5].

Step-by-Step Experimental Protocol (Adapted)

The following protocol is an adaptation of the synthesis for the 4-isomer and should be optimized for the synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate.

Step 1: Synthesis of tert-Butyl 2-(hydroxymethyl)benzylcarbamate

• To a solution of 2-(aminomethyl)benzyl alcohol in a suitable solvent (e.g., dichloromethane), add a base such as triethylamine.

• Cool the mixture in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O) in the same solvent.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work up the reaction by washing with water and brine, drying the organic layer over anhydrous sodium sulfate, and concentrating under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 2: Synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate

• Dissolve tert-butyl 2-(hydroxymethyl)benzylcarbamate in anhydrous tetrahydrofuran and cool the solution to -78 °C.

• Slowly add a solution of phosphorus tribromide (PBr₃) in tetrahydrofuran.

• Allow the reaction to proceed for a specified time at low temperature.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the target compound.

Purification

The crude product can be purified by column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent. The purity of the final product should be confirmed by NMR spectroscopy and mass spectrometry.

Caption: Reactivity profile of tert-Butyl 2-(bromomethyl)benzylcarbamate.

Applications in Drug Discovery and Development

The unique structural features of tert-Butyl 2-(bromomethyl)benzylcarbamate make it a highly attractive building block in the synthesis of biologically active molecules. The ability to introduce a protected amine and a reactive electrophile in a specific ortho-relationship on an aromatic ring is particularly valuable for creating scaffolds that can be elaborated into a wide range of potential drug candidates.

While specific examples of the direct use of the 2-isomer are not prevalent in the provided search results, the general utility of substituted benzyl carbamates in drug discovery is well-documented.[1] The ortho-substitution pattern can be used to create conformationally restricted analogues of known bioactive compounds, potentially leading to improved potency, selectivity, and pharmacokinetic properties. For instance, the synthesis of substituted aryl benzylamines has been explored for the development of potent and selective enzyme inhibitors.[7]

Safety and Handling

Based on the GHS information for its isomers, tert-Butyl 2-(bromomethyl)benzylcarbamate is expected to be harmful if swallowed (H302), cause skin irritation (H315), cause serious eye irritation (H319), and may cause respiratory irritation (H335).[8] It is classified as a danger with hazard statement H314 (Causes severe skin burns and eye damage) by some suppliers.[3]

Precautionary Measures:

• Handling: Handle in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust or vapors.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place, away from incompatible materials such as strong acids and oxidizing agents.[3][8]

• First Aid:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes.

  • Skin: Wash off with soap and plenty of water.

  • Inhalation: Move to fresh air.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water.

  • In all cases of exposure, seek immediate medical attention.

Conclusion

tert-Butyl 2-(bromomethyl)benzylcarbamate is a valuable and versatile building block for organic synthesis, particularly in the field of medicinal chemistry. Its bifunctional nature, coupled with the reliable reactivity of the benzyl bromide and the robust protection afforded by the Boc group, provides chemists with a powerful tool for the construction of complex and diverse molecular architectures. While further experimental characterization of this specific isomer is warranted, the available data and the known chemistry of its constituent functional groups provide a solid foundation for its application in the development of novel therapeutic agents.

References

• Supporting Information - The Royal Society of Chemistry. Characterization Data of the Products:- Tert-butyl phenylcarbamate. [Link]

• PubChem. tert-Butyl Benzylcarbamate | C12H17NO2 | CID 4615331. [Link]

• PubChem. tert-Butyl 4-(bromomethyl)benzylcarbamate | C13H18BrNO2 | CID 23447255. [Link]

• PubChem. tert-Butyl N-(2-bromoethyl)carbamate | C7H14BrNO2 | CID 4103526. [Link]

• ChemSynthesis. tert-butyl benzylcarbamate - C12H17NO2, density, melting point, boiling point, structural formula, synthesis. [Link]

• Google Patents. US7432391B2 - Process for the production of tert-butyl N-(2-bromoethyl)

• PubMed Central. Organic Carbamates in Drug Design and Medicinal Chemistry. [Link]

• MDPI. Substituted Aryl Benzylamines as Potent and Selective Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 3. [Link]

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A Technical Guide to tert-Butyl 2-(bromomethyl)benzylcarbamate: A Versatile Bifunctional Reagent in Medicinal Chemistry

Abstract

This technical guide provides an in-depth analysis of tert-butyl 2-(bromomethyl)benzylcarbamate, a pivotal building block in contemporary organic synthesis and drug discovery. We will elucidate its precise chemical identity according to IUPAC nomenclature, detail its physicochemical properties, and present a validated synthetic protocol. The core of this guide focuses on the compound's strategic application as a bifunctional linker, enabled by the orthogonal reactivity of its benzylic bromide and Boc-protected amine functionalities. Detailed experimental workflows, supported by mechanistic rationale and visual diagrams, are provided to equip researchers, scientists, and drug development professionals with the practical knowledge required to effectively utilize this reagent in the synthesis of complex molecular architectures.

Compound Identification and Physicochemical Properties

The compound commonly referred to as tert-Butyl 2-(bromomethyl)benzylcarbamate is a bifunctional organic molecule. Its structure incorporates a benzylamine core, where the amine is protected by a tert-butyloxycarbonyl (Boc) group, and a bromomethyl substituent is located at the ortho position of the benzene ring.

1.1. IUPAC Nomenclature

While the common name is widely used, the systematic name assigned under the guidelines of the International Union of Pure and Applied Chemistry (IUPAC) is tert-butyl N-[[2-(bromomethyl)phenyl]methyl]carbamate . This name precisely describes the connectivity of the atoms: a tert-butyl carbamate attached to the nitrogen of a (2-(bromomethyl)phenyl)methanamine moiety.

1.2. Structural and Physical Data

A comprehensive summary of the key properties of tert-butyl 2-(bromomethyl)benzylcarbamate is essential for its proper handling, storage, and application in experimental design.

Property	Value	Source
CAS Number	220364-33-0	[1]
Molecular Formula	C₁₃H₁₈BrNO₂	[2]
Molecular Weight	300.19 g/mol	[2]
Appearance	White to off-white solid (predicted)	[3]
Storage Conditions	2-8°C, protect from light, inert atmosphere	[1][4]

The Strategic Importance of Carbamate Protecting Groups in Synthesis

The utility of tert-butyl 2-(bromomethyl)benzylcarbamate is rooted in the chemistry of amine protection. Amines are nucleophilic and basic, and in the synthesis of complex molecules, this reactivity must often be temporarily masked to prevent unwanted side reactions.[5] Carbamates, such as the tert-butyloxycarbonyl (Boc) group present in this molecule, are among the most crucial classes of amine protecting groups.[6][7]

The Boc group effectively decreases the nucleophilicity and basicity of the amine nitrogen by delocalizing its lone pair of electrons through resonance with the adjacent carbonyl group.[5] This protective strategy is foundational in peptide synthesis and the construction of nitrogen-containing pharmaceuticals.[6][8] The key advantage of the Boc group is its stability under a wide range of conditions, including basic, reductive, and oxidative environments, while being readily cleavable under specific acidic conditions (e.g., with trifluoroacetic acid, TFA). This selective removal, often orthogonal to the cleavage conditions for other protecting groups like Cbz (removed by hydrogenation) or Fmoc (removed by base), allows for precise, stepwise synthetic planning.[5][6][7]

Caption: The Boc protection/deprotection cycle for primary amines.

Synthesis and Purification Protocol

The synthesis of tert-butyl 2-(bromomethyl)benzylcarbamate is typically achieved in a two-step sequence starting from 2-methylaniline. The process involves the protection of the corresponding benzylamine followed by radical bromination of the benzylic methyl group.

Step 1: Boc Protection of 2-(aminomethyl)benzonitrile

A common precursor is 2-(aminomethyl)benzonitrile. The amine is protected using di-tert-butyl dicarbonate (Boc₂O).

• Rationale : This reaction proceeds via nucleophilic attack of the primary amine on one of the carbonyl carbons of Boc₂O. A mild base like triethylamine (NEt₃) or sodium bicarbonate is used to neutralize the acidic byproduct, tert-butoxycarboxylic acid, driving the reaction to completion. Dichloromethane (DCM) is a standard solvent due to its inertness and ability to dissolve the reactants.

Step 2: Conversion and Benzylic Bromination

The resulting nitrile can be reduced, or an alternative starting material like 2-methylbenzylamine can be used, followed by benzylic bromination. Using N-Bromosuccinimide (NBS) with a radical initiator like azobisisobutyronitrile (AIBN) is the standard method for this transformation.

• Rationale : This is a free-radical chain reaction. The initiator (AIBN) generates radicals upon heating, which abstract a hydrogen atom from NBS to produce a bromine radical. This bromine radical then abstracts a benzylic hydrogen from the toluene derivative, forming a resonance-stabilized benzyl radical. This radical reacts with another molecule of NBS to yield the desired product and a succinimidyl radical, propagating the chain. Carbon tetrachloride (CCl₄) or cyclohexane are classic solvents for this reaction.

Detailed Experimental Protocol:

• Protection: To a solution of 2-methylbenzylamine (1.0 eq) in DCM (0.2 M) at 0 °C, add triethylamine (1.2 eq). Add a solution of di-tert-butyl dicarbonate (1.1 eq) in DCM dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor reaction completion by TLC.

• Upon completion, wash the reaction mixture with saturated aq. NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield tert-butyl 2-methylbenzylcarbamate.

• Bromination: Dissolve the product from the previous step in CCl₄ (0.1 M). Add N-Bromosuccinimide (NBS, 1.1 eq) and a catalytic amount of AIBN (0.05 eq).

• Heat the mixture to reflux (approx. 77 °C) and irradiate with a heat lamp to facilitate initiation.

• Monitor the reaction by TLC. The reaction is typically complete within 2-4 hours.

• Cool the reaction to room temperature and filter off the succinimide byproduct.

• Concentrate the filtrate and purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford pure tert-butyl 2-(bromomethyl)benzylcarbamate.

Applications in Synthetic Chemistry and Drug Development

The synthetic utility of this reagent lies in its bifunctional nature, allowing for sequential or orthogonal reactions.

• Electrophilic Site (Benzylic Bromide): The C-Br bond is highly susceptible to nucleophilic substitution (Sₙ2) reactions. This allows for the facile introduction of the 2-((Boc-amino)methyl)benzyl moiety onto a wide range of nucleophiles, including amines, phenols, thiols, and carbanions. This is a common strategy for building complex molecular scaffolds.

• Nucleophilic Site (Protected Amine): Following the Sₙ2 reaction, the Boc group can be cleanly removed with a strong acid like TFA. This unmasks the primary amine, which can then participate in subsequent reactions such as amide bond formation, reductive amination, or further alkylations.

This dual reactivity makes the compound an ideal linker for connecting two different molecular fragments.

Caption: Synthetic workflow using the title compound as a linker.

Workflow Example: Synthesis of a Secondary Amine Derivative

This protocol describes the reaction of tert-butyl 2-(bromomethyl)benzylcarbamate with a primary amine nucleophile, followed by deprotection.

Parameter	Description
Reaction	Sₙ2 Alkylation followed by Boc Deprotection
Electrophile	tert-Butyl 2-(bromomethyl)benzylcarbamate (1.0 eq)
Nucleophile	Primary Amine (R-NH₂) (1.1 eq)
Base	K₂CO₃ or DIPEA (1.5 eq)
Solvent (Alkylation)	Acetonitrile (MeCN) or Dimethylformamide (DMF)
Deprotection Reagent	20-50% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

Step-by-Step Methodology:

• Alkylation: Dissolve the primary amine (R-NH₂) and tert-butyl 2-(bromomethyl)benzylcarbamate in MeCN. Add the base (K₂CO₃).

• Stir the reaction at room temperature for 12-24 hours.

• Monitor for the consumption of the starting material via TLC or LC-MS.

• Upon completion, filter out the base and concentrate the solvent.

• Perform an aqueous workup and extract the product with an organic solvent (e.g., ethyl acetate).

• Purify the intermediate by column chromatography if necessary.

• Deprotection: Dissolve the purified intermediate in DCM.

• Add the TFA/DCM solution and stir at room temperature for 1-2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure. Co-evaporate with toluene or DCM several times to remove excess TFA.

• The final product is typically obtained as a TFA salt and can be used directly or neutralized with a mild base.

Conclusion

tert-Butyl N-[[2-(bromomethyl)phenyl]methyl]carbamate is a highly valuable and versatile synthetic intermediate. Its utility is defined by the orthogonal reactivity of a stable, acid-labile Boc-protected amine and a reactive benzylic bromide. This unique combination provides a robust platform for the strategic introduction of a 2-(aminomethyl)benzyl linker in the synthesis of complex organic molecules, making it an indispensable tool for professionals in drug discovery and medicinal chemistry. The protocols and mechanistic insights provided in this guide serve as a practical foundation for its successful application in the laboratory.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Chemistry of Amine Protection: Exploring Benzyl Carbamate's Advantages.
• Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates.
• Organic Chemistry Portal. (n.d.). Protecting Groups.
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• BenchChem. (n.d.). Theoretical Framework and Synthetic Applications of tert-Butyl 2-iodobenzyl(methyl)carbamate: An In-depth Technical Guide.
• Bednarczyk, D., et al. (2019). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. PMC - PubMed Central.

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A Comprehensive Guide to the Safe Handling of tert-Butyl 2-(bromomethyl)benzylcarbamate

This guide provides an in-depth analysis of the hazards associated with tert-Butyl 2-(bromomethyl)benzylcarbamate (CAS No. 220364-33-0) and outlines rigorous safety protocols for its handling, storage, and disposal. Designed for researchers, chemists, and professionals in drug development, this document synthesizes critical safety data with field-proven best practices to ensure a secure laboratory environment. The causality behind each procedural step is explained to foster a culture of safety built on scientific understanding.

Core Hazard Profile and Toxicological Assessment

tert-Butyl 2-(bromomethyl)benzylcarbamate is a valuable reagent in organic synthesis, often used as a building block for more complex molecules. However, its chemical structure, featuring a bromomethyl group and a carbamate moiety, necessitates careful handling. The primary hazards are associated with its irritant properties and potential for harm if ingested.

A critical point to note is that the toxicological properties of this specific compound have not been exhaustively investigated.[1][2] Therefore, it must be handled with the assumption that it is potentially more hazardous than currently documented. The safety protocols outlined herein are based on data from its known classifications and information from structurally similar compounds.

Table 1: GHS Hazard Classification Summary

Hazard Class	GHS Category	Hazard Statement	Source
Acute Toxicity, Oral	Category 4 (Harmful)	H302: Harmful if swallowed	[3][4][5]
Skin Corrosion/Irritation	Category 2 (Irritant)	H315: Causes skin irritation	[3][4][6][7]
Serious Eye Damage/Irritation	Category 2A (Irritant)	H319: Causes serious eye irritation	[3][4][6][7]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory irritation |[3][4][6][8] |

1.1. Health Hazards: A Mechanistic Perspective

• Oral Toxicity: Classified as harmful if swallowed, ingestion can lead to significant adverse health effects.[3] The exact mechanism of toxicity is not well-defined, but it underscores the critical importance of preventing ingestion through strict hygiene practices.

• Dermal and Ocular Irritation: As a benzyl bromide derivative, the compound is a potent irritant.[3] Contact with the skin can cause redness, inflammation, and irritation.[6][7] In the eyes, it can lead to serious irritation, characterized by pain, watering, and redness.[6][7] This is due to the alkylating nature of the bromomethyl group, which can react with biological nucleophiles in tissues.

• Respiratory Irritation: Inhalation of dust or aerosols can irritate the respiratory system, leading to coughing and shortness of breath.[3][4] This is a significant risk when handling the solid compound, especially during weighing and transfer operations.

1.2. Physicochemical Hazards

• Thermal Decomposition: While not highly flammable, heating the compound to decomposition can release toxic and corrosive fumes, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen bromide gas.[1][2]

• Incompatibilities: The compound should be stored away from strong oxidizing agents and acids, as these can trigger vigorous and potentially hazardous reactions.[9][10][11]

Proactive Safety: Engineering Controls & Personal Protective Equipment (PPE)

A foundational principle of laboratory safety is the "Hierarchy of Controls," which prioritizes the most effective measures for risk reduction. This approach moves from eliminating the hazard to relying on personal protective equipment as the last line of defense.

Caption: The Hierarchy of Controls prioritizes safety measures.

2.1. Mandatory Engineering Controls

The causality for using engineering controls is to physically separate the researcher from the chemical hazard.

• Chemical Fume Hood: All handling of tert-Butyl 2-(bromomethyl)benzylcarbamate, including weighing, transfers, and reactions, must be conducted inside a certified chemical fume hood.[10][12] This is the primary engineering control to prevent the inhalation of dust or vapors.[1][2]

• Ventilation: The laboratory must be well-ventilated to keep airborne concentrations of any chemical low.[3]

• Emergency Stations: An eyewash station and a safety shower must be readily accessible and in close proximity to the workstation where the chemical is handled.[3][10]

2.2. Personal Protective Equipment (PPE)

PPE is not a substitute for robust engineering controls but is essential to protect from residual risk and in case of accidental contact.

Table 2: Required Personal Protective Equipment

Body Part	Protection	Standard/Specification	Rationale
Eyes/Face	Safety goggles with side shields or a face shield.	Conforming to OSHA 29 CFR 1910.133 or European Standard EN166.[3][10]	Protects against splashes and airborne dust, preventing serious eye irritation.
Hands	Chemical-resistant gloves (e.g., Nitrile).	Inspected for integrity before each use.[13]	Prevents skin contact and irritation. Proper glove removal technique is crucial.
Body	Laboratory coat.	---	Protects skin and personal clothing from contamination.

| Respiratory | NIOSH/MSHA or EN 149 approved respirator. | Required if dust generation is unavoidable or if working outside a fume hood.[1][3][10] | Prevents inhalation of irritant dust. |

Standard Operating Protocol for Handling

Adherence to a validated Standard Operating Procedure (SOP) is crucial for minimizing risk.

3.1. Preparation and Weighing

• Designate Work Area: Cordon off a specific area within the chemical fume hood for handling the compound.

• Don PPE: Put on all required PPE as listed in Table 2.

• Tare Container: Place a clean, tared, and sealable container on the balance inside the fume hood.

• Transfer Chemical: Carefully transfer the required amount of the solid compound, minimizing any dust formation.[8] Use a spatula and avoid dropping the material from a height.

• Seal and Clean: Securely close the primary stock container and the weighed portion. Wipe down the spatula and any contaminated surfaces with a damp cloth before removing them from the fume hood.

3.2. Storage Protocol

• Container: Store in a tightly closed, properly labeled container.[3][11]

• Location: Keep in a cool, dry, and well-ventilated place away from incompatible materials like strong oxidizers.[3][9][10]

• Access: Store in a secure area accessible only to trained and authorized personnel.

Emergency Response and First Aid

Immediate and correct response to an emergency can significantly mitigate injury.

4.1. Accidental Spill Protocol

In the event of a spill, the primary objectives are to contain the material, protect personnel, and decontaminate the area. Do not let the chemical enter the environment.[3][14]

Caption: Step-by-step workflow for cleaning a chemical spill.

4.2. First Aid Measures

In all cases of exposure, seek medical attention and provide the Safety Data Sheet (SDS) to the responding physician.[1]

• Inhalation: Immediately move the affected person to fresh air.[3] If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration (do not use mouth-to-mouth).[1][3] Seek immediate medical attention.

• Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin area with plenty of soap and water.[1][5] If irritation persists, seek medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[5][10] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[3][10] If the person is conscious, rinse their mouth with water and have them drink a cup of water.[1][2] Never give anything by mouth to an unconscious person.[1][3] Seek immediate medical attention.

4.3. Firefighting Procedures

• Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or alcohol-resistant foam.[1][2][3]

• Protective Gear: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA) to protect against hazardous decomposition products like hydrogen bromide.[1][2][3]

Waste Disposal

Chemical waste must be handled as hazardous.

• Collection: Collect all waste material, including contaminated absorbents from spills, in a dedicated, sealed, and clearly labeled hazardous waste container.[1][8]

• Disposal: Arrange for disposal through a licensed professional waste disposal service.[1] Disposal must comply with all federal, state, and local environmental regulations. Do not allow the product to enter drains.[1][2]

Conclusion

tert-Butyl 2-(bromomethyl)benzylcarbamate is a reagent that demands respect and careful handling. Its profile as a skin, eye, and respiratory irritant, coupled with its oral toxicity, requires the stringent application of engineering controls, personal protective equipment, and validated handling protocols. By understanding the causality behind these safety measures, researchers can effectively mitigate risks, ensuring both personal safety and the integrity of their scientific work.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet: tert-Butyl 2-bromobenzylcarbamate.
• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment.
• BOC Sciences. (n.d.). MSDS of tert-Butyl 4-(Bromomethyl)benzylcarbamate.
• ChemicalBook. (2025). tert-Butyl N-(2-bromoethyl)carbamate - Safety Data Sheet.
• Fisher Scientific. (2010). tert-Butyl carbamate - SAFETY DATA SHEET.
• PubChem. (n.d.). tert-Butyl N-(2-bromoethyl)carbamate.
• Carl ROTH. (2012). Safety data sheet: PERU- BALM natural.
• Fisher Scientific. (2009). SAFETY DATA SHEET: tert-Butyl N-(2-aminoethyl)carbamate.
• Fisher Scientific. (2010). SAFETY DATA SHEET: tert-Butyl carbamate.
• CymitQuimica. (2024). Safety Data Sheet: tert-Butyl methyl(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2- yl)benzyl)carbamate.
• Apollo Scientific. (n.d.). Benzyl carbamate Safety Data Sheet.
• Angene Chemical. (2021). Safety Data Sheet: tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzylcarbamate.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET.
• PubChem. (n.d.). tert-Butyl 4-(bromomethyl)benzylcarbamate.
• Capot Chemical. (2026). MSDS of tert-Butyl (2-aminoethyl)(benzyl)carbamate.
• ChemicalBook. (n.d.). tert-Butyl 2-(broMoMethyl)benzylcarbaMate | 220364-33-0.
• Fisher Scientific. (2023). SAFETY DATA SHEET: tert-Butyl carbamate.
• ChemicalBook. (n.d.). tert-Butyl 2-(broMoMethyl)benzylcarbaMate | 220364-33-0.
• Benchchem. (n.d.). Personal protective equipment for handling tert-Butyl (3-aminopropyl)carbamate.
• PubChem. (n.d.). tert-Butyl Benzylcarbamate.

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Protocols & Analytical Methods

Introduction: The Critical Role of Linkers in PROTAC-Mediated Protein Degradation

An In-Depth Guide to the Application of tert-Butyl 2-(bromomethyl)benzylcarbamate in PROTAC Synthesis

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, shifting the paradigm from occupancy-driven inhibition to event-driven protein degradation.[1][2] These heterobifunctional molecules co-opt the cell's native ubiquitin-proteasome system (UPS) to selectively eliminate disease-causing proteins.[3][4] A PROTAC molecule consists of three essential components: a ligand that binds the target protein of interest (POI), a second ligand that recruits an E3 ubiquitin ligase, and a chemical linker that covalently connects these two elements.[2][3][5]

Upon forming a ternary complex (POI-PROTAC-E3 ligase), the PROTAC acts as a bridge, bringing the POI into proximity with the E3 ligase.[6] This proximity facilitates the transfer of ubiquitin from an E2-conjugating enzyme to lysine residues on the POI surface, marking it for degradation by the 26S proteasome.[6] The PROTAC is then released to engage in another catalytic cycle.[1]

While the ligands determine specificity, the linker is far from a passive spacer. Its length, composition, rigidity, and attachment points are critical determinants of a PROTAC's efficacy.[2][7] The linker's architecture directly influences the stability and conformation of the ternary complex, which is the cornerstone of productive ubiquitination and subsequent degradation.[1] Linkers can be broadly categorized as flexible (e.g., alkyl or polyethylene glycol (PEG) chains) or rigid (e.g., incorporating cyclic or aromatic moieties).[1][3] The choice of linker profoundly impacts a PROTAC's physicochemical properties, including solubility, cell permeability, and metabolic stability.[3][8]

This guide focuses on a specific rigid linker building block, tert-Butyl 2-(bromomethyl)benzylcarbamate , detailing its strategic advantages and providing comprehensive protocols for its incorporation into novel PROTAC constructs.

The PROTAC Mechanism of Action

The following diagram illustrates the catalytic cycle of PROTAC-mediated protein degradation.

Caption: Catalytic cycle of PROTAC-mediated protein degradation.

Featured Linker: tert-Butyl 2-(bromomethyl)benzylcarbamate

This building block offers a unique combination of features that make it a valuable tool for PROTAC synthesis. The ortho-substitution pattern on the benzyl ring provides a distinct spatial arrangement compared to its more common para-isomer, potentially enabling the formation of unique and stable ternary complex geometries.

Chemical Properties and Strategic Advantages

Property	Value	Significance in PROTAC Synthesis
Molecular Formula	C₁₃H₁₈BrNO₂	-
Molecular Weight	300.19 g/mol	Contributes to the overall molecular weight of the final PROTAC, a key parameter in drug-likeness.
Key Functional Groups	Bromomethyl (-CH₂Br)	Reactive Electrophile: Acts as a stable and reactive handle for facile conjugation to nucleophilic groups (e.g., phenols, thiols, amines) on a POI or E3 ligase ligand via Sₙ2 reaction.
Boc-protected Amine	Orthogonal Protecting Group: The tert-butoxycarbonyl (Boc) group allows for selective deprotection under acidic conditions, revealing a primary amine for subsequent coupling, enabling a modular and controlled synthetic strategy.
Benzyl Ring	Conformational Rigidity: The aromatic ring introduces a degree of rigidity, which can pre-organize the PROTAC into a favorable conformation for ternary complex formation, reducing the entropic penalty of binding.[1][3] This contrasts with highly flexible alkyl or PEG linkers.
Substitution Pattern	ortho (1,2-disubstituted)	Defined Spatial Vector: The ortho arrangement creates a specific geometric trajectory for the linker chain, which can be critical for achieving productive protein-protein interactions within the ternary complex. This can improve selectivity compared to more flexible linkers.[2]

Synthetic Workflow and Protocols

The incorporation of tert-Butyl 2-(bromomethyl)benzylcarbamate into a PROTAC typically follows a two-stage process: initial conjugation via the bromomethyl group, followed by deprotection and subsequent coupling of the second ligand.

Caption: General synthetic workflow for incorporating the linker.

Protocol 1: Conjugation to a Phenolic Ligand (Williamson Ether Synthesis)

This protocol describes the reaction of the linker's bromomethyl group with a phenolic hydroxyl group on a ligand, a common functional handle on molecules targeting proteins like the estrogen receptor or certain kinases.

Materials:

• tert-Butyl 2-(bromomethyl)benzylcarbamate

• POI or E3 Ligand containing a phenolic -OH group

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a solution of the phenolic ligand (1.0 eq) in anhydrous DMF (0.1 M), add potassium carbonate (2.0-3.0 eq).

  • Rationale: K₂CO₃ is a mild base sufficient to deprotonate the phenol, forming a nucleophilic phenoxide. Cesium carbonate can be used for less reactive phenols to enhance reaction rates. Anhydrous conditions are crucial to prevent hydrolysis of the alkyl bromide.

• Linker Addition: Add a solution of tert-Butyl 2-(bromomethyl)benzylcarbamate (1.1-1.2 eq) in a small volume of anhydrous DMF to the reaction mixture.

• Reaction: Stir the mixture at room temperature or gently heat to 40-50 °C for 4-16 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water (2x) to remove DMF, followed by saturated NaHCO₃ solution (1x) and brine (1x).

  • Rationale: The aqueous washes remove the inorganic base and residual DMF. The bicarbonate wash ensures complete neutralization of any acidic species.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the Boc-protected intermediate.

Protocol 2: Boc Deprotection

This step unmasks the primary amine, preparing the intermediate for coupling to the second ligand.

Materials:

• Boc-protected intermediate from Protocol 1

• Trifluoroacetic acid (TFA) or 4M HCl in 1,4-dioxane

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Dissolve the Boc-protected intermediate (1.0 eq) in anhydrous DCM (0.1 M).

• Acid Addition: Add trifluoroacetic acid (10-20 eq, typically 20% v/v) or 4M HCl in dioxane (10-20 eq) to the solution at 0 °C.

  • Rationale: Strong acids like TFA or HCl readily cleave the acid-labile Boc group, releasing tert-butyl cation and CO₂, to yield the corresponding amine salt (trifluoroacetate or hydrochloride).

• Reaction: Allow the mixture to warm to room temperature and stir for 1-3 hours. Monitor by TLC or LC-MS for the disappearance of the starting material.

• Workup (for free amine):

  • Concentrate the reaction mixture under reduced pressure to remove excess acid and solvent.

  • Re-dissolve the residue in DCM and carefully neutralize by washing with saturated NaHCO₃ solution until the aqueous layer is basic.

  • Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the free amine. This product is often used immediately in the next step.

  • Note: For some applications, the amine salt can be isolated by precipitation with an ether like diethyl ether and used directly.

Protocol 3: Amide Bond Formation

This final step connects the two halves of the PROTAC molecule.

Materials:

• Amine-functionalized intermediate from Protocol 2

• POI or E3 Ligand containing a carboxylic acid (-COOH)

• Peptide coupling reagent, e.g., HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• Amine base, e.g., N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA)

• N,N-Dimethylformamide (DMF) or Dichloromethane (DCM), anhydrous

• Ethyl acetate (EtOAc)

• 1M aqueous HCl solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

Procedure:

• Acid Activation: To a solution of the carboxylic acid-containing ligand (1.0 eq) in anhydrous DMF or DCM (0.1 M), add the coupling reagent (e.g., HATU, 1.1 eq) and DIPEA (3.0 eq). Stir at room temperature for 15-30 minutes.

  • Rationale: HATU, in the presence of a non-nucleophilic base like DIPEA, rapidly converts the carboxylic acid into a highly reactive O-acylisourea active ester, which is susceptible to nucleophilic attack by the amine.

• Amine Addition: Add a solution of the amine-functionalized intermediate (1.0-1.2 eq) in the same anhydrous solvent to the activated acid mixture.

• Reaction: Stir at room temperature for 2-12 hours. Monitor the reaction by TLC or LC-MS.

• Workup: Dilute the reaction mixture with ethyl acetate. Wash sequentially with 1M HCl (1x) or 5% citric acid (to remove excess base), saturated NaHCO₃ (to remove unreacted acid), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the final PROTAC molecule by flash column chromatography and/or preparative HPLC to achieve the desired purity. Characterize the final product by ¹H NMR, ¹³C NMR, and HRMS.

Troubleshooting and Considerations

• Low Yield in Step 1: If the nucleophilic substitution is slow, consider using a stronger base (Cs₂CO₃), a higher temperature, or a more polar aprotic solvent like DMSO. Ensure all reagents and solvents are strictly anhydrous.

• Incomplete Boc Deprotection: If deprotection stalls, increase the reaction time or the equivalents of acid. Ensure the starting material is fully dissolved.

• Side Reactions in Amide Coupling: To minimize side reactions, ensure the amine is added only after the carboxylic acid has been pre-activated. Use of high-purity reagents is essential. If the amine is poorly soluble, consider using DMF as the solvent.

• Final PROTAC Solubility: PROTACs are often large molecules with poor aqueous solubility. Purification may require specialized HPLC columns and solvent systems. The final compound may require formulation with agents like DMSO for biological assays.

References

• Application Notes and Protocols: Utilizing Benzyl (4-iodocyclohexyl)carbamate in the Synthesis of PROTAC® Linkers. (n.d.). Benchchem.
• Overview of PROTAC Linkers. (n.d.). ChemPep.

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1(5), 273–312. Also available from: [Link]

• Overview of PROTAC Linkers: Types and Design. (n.d.). BOC Sciences.
• Linkers in PROTACs. (n.d.). Precise PEG.

• Linker Design and Optimization. (2022). Protocols.io. Retrieved January 22, 2026, from [Link]

• PROTACs with aromatic linkers. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Figshare. Retrieved January 22, 2026, from [Link]

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Application Notes and Protocols for N-Alkylation using tert-Butyl 2-(bromomethyl)benzylcarbamate

Introduction

In the landscape of modern medicinal chemistry and drug development, the strategic introduction of functionalized motifs is paramount for the synthesis of novel molecular entities. The N-alkylation of amines is a cornerstone transformation for the construction of carbon-nitrogen bonds, enabling the diversification of lead compounds and the exploration of structure-activity relationships (SAR). This document provides a comprehensive guide to the use of tert-butyl 2-(bromomethyl)benzylcarbamate as a versatile bifunctional reagent for the N-alkylation of primary and secondary amines. This reagent uniquely installs a Boc-protected 2-(aminomethyl)benzyl group, which upon deprotection, yields a valuable primary amine handle for further functionalization.

The inherent structure of tert-butyl 2-(bromomethyl)benzylcarbamate offers a strategic advantage in multi-step syntheses. The Boc (tert-butyloxycarbonyl) protecting group provides robust protection of the benzylic amine under a variety of reaction conditions and can be readily removed under acidic conditions. This guide will detail the mechanistic underpinnings, provide a step-by-step experimental protocol for N-alkylation, and outline the subsequent deprotection of the Boc group.

Mechanistic Rationale

The N-alkylation reaction with tert-butyl 2-(bromomethyl)benzylcarbamate proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism. The primary or secondary amine, acting as the nucleophile, attacks the electrophilic benzylic carbon, displacing the bromide leaving group. The presence of a non-nucleophilic base is crucial to neutralize the hydrobromic acid generated during the reaction, thereby preventing the protonation of the starting amine and promoting the reaction to completion.

Experimental Protocols

Part 1: N-Alkylation of Primary and Secondary Amines

This protocol provides a general procedure for the N-alkylation of a primary or secondary amine with tert-butyl 2-(bromomethyl)benzylcarbamate. The reaction conditions may require optimization depending on the nucleophilicity and steric hindrance of the amine substrate.

Materials and Reagents:

• tert-Butyl 2-(bromomethyl)benzylcarbamate

• Primary or secondary amine of interest

• Anhydrous Potassium Carbonate (K₂CO₃) or Triethylamine (Et₃N)

• Anhydrous Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Instrumentation:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

• Inert atmosphere setup (e.g., nitrogen or argon)

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates and developing chamber

• Column chromatography setup

Step-by-Step Protocol:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add the primary or secondary amine (1.0 equivalent) and a suitable anhydrous solvent such as DMF or acetonitrile (5-10 mL per mmol of amine).

• Addition of Base: Add a non-nucleophilic base. For solid bases like potassium carbonate, use 2.0-3.0 equivalents. For liquid bases like triethylamine, use 1.5-2.0 equivalents. Stir the mixture at room temperature for 10-15 minutes.

• Addition of Alkylating Agent: Dissolve tert-butyl 2-(bromomethyl)benzylcarbamate (1.0-1.2 equivalents) in a minimal amount of the reaction solvent and add it dropwise to the stirred amine solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature or elevate the temperature (e.g., 50-80 °C) if the amine is less reactive or sterically hindered. Monitor the progress of the reaction by TLC (e.g., using a mixture of ethyl acetate and hexanes as the eluent) until the starting amine is consumed.

• Work-up: Upon completion, cool the reaction mixture to room temperature. If a solid base was used, filter the mixture to remove the inorganic salts and wash the filter cake with the reaction solvent. Concentrate the filtrate under reduced pressure to remove the solvent.

• Extraction: Dissolve the residue in ethyl acetate and wash with water and then with brine. This will remove any remaining inorganic salts and DMF.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated product.

Table 1: Representative Reaction Parameters for N-Alkylation

Amine Substrate	Base (equiv.)	Solvent	Temperature (°C)	Time (h)
Aniline	K₂CO₃ (2.5)	DMF	60	12-18
Benzylamine	Et₃N (2.0)	MeCN	RT	8-12
Morpholine	K₂CO₃ (2.5)	MeCN	50	10-16
Imidazole	NaH (1.2)	THF	RT	6-10

Note: These are representative conditions and may require optimization for specific substrates.

Part 2: Boc-Deprotection of the N-Alkylated Product

The tert-butyloxycarbonyl (Boc) group can be efficiently removed under acidic conditions to liberate the primary amine.

Materials and Reagents:

• Boc-protected N-alkylated product

• Trifluoroacetic acid (TFA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Diethyl ether or Ethyl acetate

Step-by-Step Protocol:

• Reaction Setup: Dissolve the Boc-protected N-alkylated product (1.0 equivalent) in anhydrous dichloromethane (10-20 mL per mmol of substrate) in a round-bottom flask.

• Addition of Acid: Cool the solution to 0 °C in an ice bath. Add trifluoroacetic acid (5-10 equivalents) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 1-4 hours. Monitor the deprotection by TLC until the starting material is completely consumed.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

• Neutralization and Extraction: Dissolve the residue in water and carefully neutralize with a saturated aqueous solution of sodium bicarbonate until the pH is basic (pH 8-9). Extract the aqueous layer with dichloromethane or ethyl acetate (3 x volume of aqueous layer).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the deprotected primary amine. Further purification by chromatography or crystallization may be necessary depending on the purity of the crude product.

Visualizing the Workflow

Application Notes & Protocols: Strategic Use of tert-Butyl 2-(bromomethyl)benzylcarbamate for Constrained Peptide Synthesis

Abstract

The conformational flexibility of linear peptides often limits their therapeutic potential due to reduced receptor affinity and susceptibility to proteolytic degradation. Inducing structural rigidity through cyclization is a proven strategy to overcome these limitations. tert-Butyl 2-(bromomethyl)benzylcarbamate is a bifunctional linker designed for the synthesis of highly constrained, bicyclic peptides via solid-phase peptide synthesis (SPPS). This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of this reagent. We will explore the underlying chemical principles, present detailed, field-tested protocols for its incorporation and subsequent reactions, and offer expert troubleshooting advice to ensure the successful synthesis of advanced peptide architectures.

Core Principles: Mechanism of Action and Strategic Utility

tert-Butyl 2-(bromomethyl)benzylcarbamate is a uniquely designed synthetic tool featuring two key functional groups that can be manipulated orthogonally:

• Electrophilic Bromomethyl Group: This moiety serves as a potent alkylating agent, specifically targeting nucleophilic amino acid side chains. It reacts readily with the thiol group of cysteine, the ε-amino group of lysine, or the δ-amino group of ornithine to form stable thioether or amine linkages.

• Nucleophilic Boc-Protected Amine: The tert-butoxycarbonyl (Boc) protecting group provides a stable mask for the benzylamine. The Boc group is acid-labile and can be selectively removed using trifluoroacetic acid (TFA), revealing a primary amine. This unmasked amine can then act as a nucleophile, typically for intramolecular amide bond formation (lactamization).

This dual functionality allows for a two-step, on-resin modification process to generate complex bicyclic peptides. The benzyl ring itself provides a rigid scaffold, further constraining the peptide's conformation. The primary strategy involves an initial head-to-tail cyclization of the peptide backbone, followed by a secondary cyclization event involving the alkylation of a side chain by the bromomethyl linker.

Applications: Engineering Bicyclic Peptides

The principal application of tert-Butyl 2-(bromomethyl)benzylcarbamate is the synthesis of "stapled" or bicyclic peptides. This advanced modification can significantly enhance a peptide's pharmacological properties:

• Enhanced Stability: The rigid structure is more resistant to degradation by proteases.

• Increased Receptor Affinity: By locking the peptide into its bioactive conformation, binding affinity to the target can be dramatically improved.

• Improved Cell Permeability: In some cases, conformational constraint can mask polar groups and improve passive diffusion across cell membranes.

The general workflow for creating such a structure is outlined below.

Application Notes and Protocols: Reaction of tert-Butyl 2-(bromomethyl)benzylcarbamate with Primary Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Gateway to Novel Benzylamine Scaffolds

The reaction between tert-butyl 2-(bromomethyl)benzylcarbamate and primary amines is a cornerstone of modern medicinal chemistry, providing a reliable and versatile route to a diverse array of N-substituted-2-(aminomethyl)benzylamine derivatives. These products are valuable intermediates in the synthesis of complex molecular architectures, finding applications in the development of novel therapeutics, including enzyme inhibitors and receptor modulators.[1][2] The strategic placement of a Boc-protected amine on the benzyl ring offers a unique handle for subsequent synthetic manipulations, making this reaction a critical tool for generating libraries of compounds for drug discovery programs.

This application note provides a comprehensive guide to understanding and performing this reaction, delving into the underlying mechanistic principles, offering a detailed experimental protocol, and discussing potential challenges and their solutions.

Mechanistic Insights: The Nuances of Selective N-Alkylation

The core of this transformation is a nucleophilic substitution reaction, specifically an SN2 mechanism. The primary amine, acting as the nucleophile, attacks the electrophilic benzylic carbon of the 2-(bromomethyl)benzylcarbamate, displacing the bromide leaving group.

A significant challenge in the N-alkylation of primary amines is the potential for overalkylation.[3][4] The secondary amine product is often more nucleophilic than the starting primary amine, leading to a second alkylation event that yields a tertiary amine, and potentially even a quaternary ammonium salt. This lack of selectivity can significantly complicate product purification and reduce the yield of the desired mono-alkylated product.[5]

The use of tert-butyl 2-(bromomethyl)benzylcarbamate inherently mitigates this issue. The tert-butoxycarbonyl (Boc) protecting group on the benzylic amine is crucial. While its primary role is to serve as a latent amino group that can be deprotected in a later step, its steric bulk and electronic effects can influence the reactivity of the molecule, although the primary control over mono-alkylation comes from careful control of reaction conditions.[6] To ensure selective mono-alkylation, it is common practice to use an excess of the primary amine or to carefully control the stoichiometry of the reactants.

The reaction is typically carried out in the presence of a non-nucleophilic base. The base serves to neutralize the hydrobromic acid (HBr) that is formed as a byproduct of the reaction, preventing the protonation of the primary amine nucleophile and thus maintaining its reactivity.

Visualizing the Reaction Pathway

The following diagrams illustrate the key steps in the reaction of tert-butyl 2-(bromomethyl)benzylcarbamate with a primary amine and the subsequent deprotection of the Boc group.

Caption: SN2 reaction mechanism for the N-alkylation.

Caption: A typical experimental workflow for the synthesis.

Detailed Experimental Protocol

This protocol provides a general procedure for the reaction of tert-butyl 2-(bromomethyl)benzylcarbamate with a primary amine. The specific conditions may require optimization depending on the nature of the primary amine used.

Materials:

• tert-Butyl 2-(bromomethyl)benzylcarbamate

• Primary amine (1.0 - 2.0 equivalents)

• Anhydrous N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)[4][7]

• Triethylamine (TEA) or potassium carbonate (K₂CO₃) (1.5 - 2.0 equivalents)[8][9]

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve tert-butyl 2-(bromomethyl)benzylcarbamate (1.0 equivalent) in anhydrous DMF.

• Addition of Amine: Add the primary amine (1.0 - 2.0 equivalents) to the solution. Using a slight excess of the primary amine can help to drive the reaction to completion and minimize overalkylation.

• Addition of Base: Add the base (e.g., triethylamine or potassium carbonate, 1.5 - 2.0 equivalents) to the reaction mixture.

• Reaction: Stir the reaction mixture at room temperature. Gentle heating (e.g., to 60 °C) may be necessary for less reactive amines.[10]

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting benzyl bromide is consumed.

• Workup: Once the reaction is complete, cool the mixture to room temperature and pour it into water or a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent.[11]

Product Characterization and Data

The purified product should be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Primary Amine (R-NH₂)	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Benzylamine	TEA	DMF	25	12	85-95
n-Butylamine	K₂CO₃	DMF	40	18	80-90
Aniline	TEA	DMSO	60	24	60-75
Cyclohexylamine	K₂CO₃	DMF	25	16	88-96

Note: The yields provided in this table are illustrative and can vary depending on the specific reaction conditions and the scale of the reaction.

Troubleshooting and Optimization

• Low Yield: If the reaction is sluggish or gives a low yield, consider increasing the reaction temperature, using a more polar solvent like DMSO, or employing a more reactive base such as cesium hydroxide.[4][7] Ensure that all reagents and solvents are anhydrous, as water can interfere with the reaction.

• Overalkylation: If significant amounts of the tertiary amine byproduct are observed, try using a larger excess of the primary amine or adding the benzyl bromide slowly to a solution of the amine and base. A competitive deprotonation/protonation strategy can also be employed to favor monoalkylation.[3][5]

• Difficult Purification: If the product is difficult to separate from the starting materials or byproducts, careful optimization of the chromatographic conditions is necessary. A different solvent system or a different stationary phase may be required.

Subsequent Deprotection of the Boc Group

The Boc protecting group can be readily removed under acidic conditions to liberate the free diamine.

Protocol for Boc Deprotection:

• Dissolve the Boc-protected secondary amine in a suitable solvent such as dichloromethane (DCM) or 1,4-dioxane.

• Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or a solution of hydrogen chloride (HCl) in dioxane.[8]

• Stir the mixture at room temperature for 1-4 hours.

• Monitor the deprotection by TLC or LC-MS.

• Once the reaction is complete, remove the solvent and excess acid under reduced pressure to yield the amine salt.

• The free amine can be obtained by neutralization with a base.

Applications in Drug Discovery

The resulting N-substituted-2-(aminomethyl)benzylamine derivatives are valuable building blocks for the synthesis of a wide range of biologically active molecules. The two amino groups, with their distinct steric and electronic environments, can be further functionalized to create complex scaffolds that can interact with specific biological targets. For example, these intermediates have been used in the synthesis of inhibitors of enzymes involved in cancer and other diseases.[12] The ability to readily introduce diverse substituents via the primary amine allows for the rapid generation of compound libraries for structure-activity relationship (SAR) studies.

References

• Salvatore, R. N., Nagle, A. S., & Jung, K. W. (2002). Cesium Hydroxide Promoted N-Alkylation of Amines and Sulfonamides. The Journal of Organic Chemistry, 67(3), 674–683. [Link]

• Kumar, A., Akanksha, & Singh, A. K. (2014). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. RSC Advances, 4(48), 25257–25261. [Link]

• Salvatore, R. N., & Jung, K. W. (2002). Efficient synthesis of secondary amines by selective alkylation of primary amines. Digital Commons @ University of South Florida. [Link]

• Royal Society of Chemistry. (n.d.). Selective N-Alkylation of Primary Amines with R-NH2.HBr and Alkylbromides using Competitive Deprotonation/Protonation Strategy. [Link]

• Bar-Haim, G., & Kol, M. (2004). Selective Mono-N-alkylation of 3-Amino Alcohols via Chelation to 9-BBN. Organic Letters, 6(20), 3549–3551. [Link]

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• Zhang, Y., et al. (2019). Synthesis of tert-butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl)carbamate. ResearchGate. [Link]

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• Wang, L., et al. (2018). Base-Mediated Intramolecular Decarboxylative Synthesis of Alkylamines from Alkanoyloxycarbamates. The Journal of Organic Chemistry, 83(11), 6031–6039. [Link]

• Fukatsu, H., et al. (2006). A new synthetic route to N-benzyl carboxamides through the reverse reaction of N-substituted formamide deformylase. Applied and Environmental Microbiology, 72(1), 488–494. [Link]

• Google Patents. (n.d.). CN104086460B - Synthesis method of tert-butyl 2-(methylamino)

• Vicker, N., et al. (2017). Substituted Aryl Benzylamines as Potent and Selective Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 3. Molecules, 22(12), 2038. [Link]

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Application Notes and Protocols: A Guide to the Synthesis of Substituted Benzylamines Using tert-Butyl 2-(bromomethyl)benzylcarbamate

Abstract

Substituted benzylamines are a cornerstone structural motif in medicinal chemistry, appearing in a vast range of biologically active molecules and approved therapeutics.[1][2] Their synthesis is therefore of paramount importance in drug discovery and development. This guide provides a comprehensive overview and detailed protocols for a modular synthesis of ortho-substituted benzylamines using tert-butyl 2-(bromomethyl)benzylcarbamate as a key building block. This reagent allows for the systematic introduction of diverse functionalities via N-alkylation, followed by a straightforward deprotection step. We will cover the synthesis of the key reagent, the N-alkylation protocol, final deprotection, and troubleshooting, providing researchers with a robust and reliable methodology.

Introduction: The Strategic Importance of Substituted Benzylamines

The benzylamine scaffold is considered a "privileged structure" in drug design, capable of interacting with a wide variety of biological targets.[3] By modifying the substituents on both the aromatic ring and the nitrogen atom, chemists can fine-tune the steric, electronic, and physicochemical properties of a molecule to optimize its potency, selectivity, and pharmacokinetic profile.[1][4] Applications range from enzyme inhibitors and receptor modulators to antimicrobial agents.[1][3]

This guide focuses on a flexible synthetic route that begins with the preparation of a versatile Boc-protected benzyl bromide intermediate. This strategy offers two key advantages:

• Modularity: It allows for the late-stage introduction of a wide array of amine nucleophiles, enabling the rapid generation of a library of analogs for structure-activity relationship (SAR) studies.[5]

• Protection Strategy: The use of the tert-butyloxycarbonyl (Boc) protecting group allows for clean and high-yielding reactions, with a simple and efficient acid-catalyzed deprotection as the final step to unmask the primary amine.[6][7]

Synthesis of the Key Reagent: tert-Butyl 2-(bromomethyl)benzylcarbamate

The cornerstone of this synthetic approach is the reagent tert-butyl 2-(bromomethyl)benzylcarbamate. Its preparation is a two-step process starting from commercially available 2-methylbenzylamine.

Workflow for Reagent Synthesis

Caption: Synthesis of the key benzyl bromide reagent.

Protocol: Boc Protection of 2-Methylbenzylamine

Rationale: The amine is protected as a carbamate to prevent it from acting as a nucleophile in subsequent steps and to increase its stability under radical bromination conditions. The Boc group is ideal due to its stability and ease of removal.[6][8]

• Reagents & Equipment:

  • 2-Methylbenzylamine (1.0 equiv)

  • Di-tert-butyl dicarbonate ((Boc)₂O, 1.1 equiv)

  • Triethylamine (Et₃N, 1.2 equiv) or another suitable non-nucleophilic base

  • Dichloromethane (DCM), anhydrous

  • Round-bottom flask, magnetic stirrer, nitrogen atmosphere

• Procedure:

  • Dissolve 2-methylbenzylamine in anhydrous DCM (approx. 0.5 M) in a round-bottom flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C using an ice bath.

  • Add triethylamine, followed by the dropwise addition of a solution of (Boc)₂O in DCM.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is fully consumed.

  • Quench the reaction with water and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude tert-butyl (2-methylbenzyl)carbamate, which is often pure enough for the next step.

Protocol: Benzylic Bromination

Rationale: The benzylic position is susceptible to free-radical halogenation. N-Bromosuccinimide (NBS) is the reagent of choice for this transformation as it provides a low, constant concentration of bromine, minimizing side reactions. A radical initiator like AIBN is required to start the chain reaction.

• Reagents & Equipment:

  • tert-Butyl (2-methylbenzyl)carbamate (1.0 equiv)

  • N-Bromosuccinimide (NBS, 1.05 equiv), recrystallized

  • Azobisisobutyronitrile (AIBN, 0.05 equiv)

  • Carbon tetrachloride (CCl₄) or other suitable non-polar solvent

  • Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, nitrogen atmosphere

• Procedure:

  • Combine the Boc-protected amine, NBS, and AIBN in a flask equipped with a reflux condenser under a nitrogen atmosphere.

  • Add CCl₄ and heat the mixture to reflux (approx. 77 °C).

  • Maintain reflux for 2-6 hours, monitoring the reaction by TLC. The reaction can be followed by observing the consumption of the starting material and the appearance of a more non-polar product spot.

  • Cool the reaction mixture to room temperature. The succinimide byproduct will precipitate.

  • Filter off the solid succinimide and wash it with a small amount of cold CCl₄.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford pure tert-butyl 2-(bromomethyl)benzylcarbamate.

Part I: N-Alkylation of Amines

This step involves the reaction of the synthesized benzyl bromide reagent with a primary or secondary amine to form a new C-N bond.

Reaction Mechanism

The reaction proceeds via a classical bimolecular nucleophilic substitution (Sₙ2) mechanism. The amine acts as the nucleophile, attacking the electrophilic benzylic carbon and displacing the bromide leaving group. A non-nucleophilic base is required to neutralize the HBr byproduct, preventing the protonation of the starting amine which would render it non-nucleophilic.[9][10]

Caption: Sₙ2 mechanism for N-alkylation.

Application Protocol: General N-Alkylation

• Reagents & Equipment:

  • tert-Butyl 2-(bromomethyl)benzylcarbamate (1.0 equiv)

  • Primary or secondary amine (1.1-1.2 equiv)

  • Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA) (2.0 equiv)

  • Acetonitrile (ACN) or Dimethylformamide (DMF), anhydrous

  • Round-bottom flask, magnetic stirrer, heating mantle, nitrogen atmosphere

• Procedure:

  • To a solution of the amine in anhydrous ACN or DMF, add the base (K₂CO₃ or DIPEA).

  • Add a solution of tert-butyl 2-(bromomethyl)benzylcarbamate in the same solvent dropwise at room temperature.

  • Stir the reaction at room temperature or heat gently (e.g., 50-60 °C) for 6-24 hours. The optimal temperature depends on the nucleophilicity of the amine.

  • Monitor the reaction by TLC or LC-MS.

  • Once the reaction is complete, cool to room temperature and filter off any inorganic salts if applicable.

  • Concentrate the filtrate under reduced pressure.

  • Perform an aqueous workup: Dilute the residue with ethyl acetate and wash sequentially with water and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel.

Substrate Scope & Conditions

This method is applicable to a wide range of amines. The following table provides representative examples and expected considerations.

Amine Substrate	Amine Type	Typical Base	Solvent	Temperature (°C)	Notes & Considerations
Cyclohexylamine	Primary, Aliphatic	K₂CO₃	ACN	25-50	Highly nucleophilic; reaction is typically fast.
Morpholine	Secondary, Cyclic	K₂CO₃	ACN	25-50	Good nucleophile; clean and efficient reaction.
Aniline	Primary, Aromatic	DIPEA	DMF	60-80	Less nucleophilic; may require higher temperatures and longer reaction times.
N-Methylaniline	Secondary, Aromatic	DIPEA	DMF	60-80	Steric hindrance and lower nucleophilicity require more forcing conditions.

Part II: Boc Group Deprotection

The final step is the removal of the Boc protecting group to reveal the desired primary benzylamine, typically isolated as a stable salt.

Deprotection Mechanism

The Boc group is readily cleaved under acidic conditions. Protonation of the carbamate carbonyl oxygen facilitates the elimination of the tert-butyl group as a stable carbocation. The resulting carbamic acid is unstable and spontaneously decarboxylates to yield the free amine.[6][7]

Caption: Acid-catalyzed deprotection of the Boc group.

Application Protocol: Boc Deprotection

• Reagents & Equipment:

  • Boc-protected substituted benzylamine (1.0 equiv)

  • Trifluoroacetic acid (TFA) or 4M HCl in Dioxane

  • Dichloromethane (DCM)

  • Round-bottom flask, magnetic stirrer

• Procedure:

  • Dissolve the Boc-protected amine in DCM (approx. 0.1-0.2 M).

  • Cool the solution to 0 °C in an ice bath.

  • Add TFA (5-10 equiv) or 4M HCl in Dioxane (5-10 equiv) dropwise. Vigorous gas evolution (CO₂) is often observed.[7]

  • Remove the ice bath and stir at room temperature for 1-4 hours.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Concentrate the reaction mixture to dryness under reduced pressure to remove excess acid and solvent.

  • The resulting residue is the amine salt (e.g., trifluoroacetate or hydrochloride). It can often be purified by trituration with a non-polar solvent like diethyl ether to induce precipitation of a solid, which is then collected by filtration.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield in bromination	Incomplete reaction; decomposition of product.	Ensure NBS is recrystallized and AIBN is fresh. Use a non-polar solvent like CCl₄ or cyclohexane. Monitor carefully and do not overheat.
Low yield in N-alkylation	Poorly nucleophilic amine; protonation of amine by HBr byproduct.	Increase temperature and/or reaction time. Use a stronger, non-nucleophilic base like DBU or switch to a more polar solvent like DMF. Ensure base is in sufficient excess (at least 2 equiv).
Dialkylation of primary amine	The secondary amine product is more nucleophilic than the starting primary amine.	Use a larger excess of the primary amine starting material (2-3 equivalents) to favor mono-alkylation.
Incomplete Boc deprotection	Insufficient acid or reaction time.	Increase the equivalents of acid (TFA or HCl) or extend the reaction time. Ensure starting material is fully dissolved.
Difficulty isolating final amine salt	Product is oily or highly soluble.	After removing volatiles, try co-evaporation with toluene. Attempt to precipitate the salt from a concentrated DCM solution by adding cold diethyl ether or pentane.

References

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• BOC Protection and Deprotection. (n.d.). J&K Scientific LLC.
• Comprehensive Analysis of Benzylamine: Properties, Applications, and Future Prospects. (n.d.). Linquip.
• Discovery and Design of First Benzylamine-Based Ligands Binding to an Unlocked Conformation of the Complement Factor D. (2018). National Institutes of Health.
• Boc Protecting Group for Amines. (n.d.). Chemistry Steps.
• SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. (n.d.). Organic Syntheses.
• Substituted Aryl Benzylamines as Potent and Selective Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 3. (2016). PubMed Central.
• Synthesis of rac-tert-butyl 3-(benzyloxycarbonylamino)-2-(4-bromophenyl)-tetrahydrofuran-3-carboxylate. (2009). MDPI.
• Pharmaceutical and Bioactive Molecules Containing the Substituted Benzylamine and Pyridylmethylamines Moiety. (2024). ResearchGate.
• Amine alkylation. (n.d.). Wikipedia.
• Dual protection of amino functions involving Boc. (2013). RSC Publishing.
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• Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. (2014). ResearchGate.
• Benzyl hydroxymethyl carbamate. (n.d.). Organic Syntheses.
• Application Notes and Protocols: N-Alkylation and N-Acylation of Secondary Amines. (n.d.). Benchchem.
• Process for the production of tert-butyl N-(2-bromoethyl)carbamate. (2008). Google Patents.
• Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies. (2017). National Institutes of Health.
• Alkylation of Amines (Sucks!). (2017). Master Organic Chemistry.
• Synthesis of benzylic amines. (n.d.). Organic Chemistry Portal.
• Reduction of hydrobenzamides: a strategy for synthesizing benzylamines. (2024). Indian Academy of Sciences.
• A Comparative Guide to the Synthesis of N-Substituted Benzylamines, Featuring 2-Amino-N-cyclohexyl-N-methylbenzylamine. (n.d.). Benchchem.
• Process for the preparation of benzylamine salts. (n.d.). Google Patents.
• Method for preparing p-tert-butylbenzylamine. (n.d.). Google Patents.

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Application Notes & Protocols: The Strategic Use of tert-Butyl 2-(bromomethyl)benzylcarbamate in Medicinal Chemistry

Introduction: A Bifunctional Tool for Complex Scaffold Synthesis

In the intricate landscape of drug discovery, the ability to rapidly construct complex molecular architectures with precision is paramount. tert-Butyl 2-(bromomethyl)benzylcarbamate has emerged as a highly valuable and versatile building block for medicinal chemists. Its structure is deceptively simple, yet it masterfully combines two key chemical features in an ortho arrangement: a reactive benzylic bromide and a stable, yet readily cleavable, Boc-protected amine.

This unique bifunctionality makes it an ideal reagent for introducing a protected amino-benzyl moiety, which serves as a linchpin for subsequent intramolecular cyclization reactions. The primary application of this reagent lies in the synthesis of nitrogen-containing heterocyclic scaffolds, particularly those that are considered "privileged structures" in medicinal chemistry due to their frequent appearance in bioactive molecules.[1][2][3][4][5] The tert-butyloxycarbonyl (Boc) group provides robust protection for the amine under a variety of reaction conditions, yet it can be removed cleanly under acidic conditions, allowing for sequential and controlled synthetic transformations.[6][7]

This guide provides an in-depth look at the applications of tert-Butyl 2-(bromomethyl)benzylcarbamate, complete with detailed protocols, scientific rationale, and data presentation to empower researchers in their drug development endeavors.

Physicochemical Properties & Safe Handling

Before utilization, a thorough understanding of the reagent's properties and safety requirements is essential.

Compound Data

Property	Value	Source
Chemical Name	tert-Butyl 2-(bromomethyl)benzylcarbamate	[8]
Synonyms	2-(Boc-aminomethyl)benzyl Bromide	[8]
CAS Number	220364-33-0	[8]
Molecular Formula	C₁₃H₁₈BrNO₂
Molecular Weight	300.19 g/mol
Appearance	White to off-white solid	[9]
Storage	Store under inert gas (Nitrogen or Argon) at 2-8°C	[10]

Safety & Handling Protocol

WARNING: tert-Butyl 2-(bromomethyl)benzylcarbamate is a potent alkylating agent and, like many benzylic bromides, should be handled as a lachrymator and irritant.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (nitrile is suitable), and safety glasses or goggles.

• Engineering Controls: All manipulations should be performed within a certified chemical fume hood to avoid inhalation of dust or vapors.[11]

• Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with water.[10] May cause respiratory irritation if inhaled.[11]

• Disposal: Dispose of unused reagent and reaction waste in accordance with local, state, and federal regulations. Do not allow product to enter drains.

Core Application: Synthesis of N-Substituted Isoindolinone Scaffolds

The isoindolinone core is a foundational scaffold in numerous FDA-approved drugs and clinical candidates, valued for its rigid structure that can effectively present pharmacophoric elements to biological targets. This reagent provides a convergent and efficient entry point to this important heterocyclic system.

Scientific Rationale & Workflow

The overarching strategy involves a two-step sequence:

• Sₙ2 Nucleophilic Substitution: The benzylic bromide is a reactive electrophile, readily undergoing substitution by a wide range of nucleophiles (e.g., primary amines, amides, thiols). This step forges the initial carbon-nucleophile bond.

• Intramolecular Cyclization: The newly introduced functionality, now positioned ortho to the Boc-aminomethyl group, is poised for a subsequent ring-closing reaction to form the five-membered lactam of the isoindolinone core. This cyclization is often mediated by transition metals (e.g., Palladium) in a carbonylation or C-H activation reaction.[2][4]

The following workflow diagram illustrates the general process of N-alkylation, which is the crucial first step in building the isoindolinone precursor.

Caption: General workflow for N-alkylation using the title reagent.

Protocol: N-Alkylation of a Primary Amine

This protocol describes a general procedure for the Sₙ2 reaction between tert-Butyl 2-(bromomethyl)benzylcarbamate and a representative primary amine nucleophile.

Principle: This is a standard nucleophilic substitution reaction.[12] A non-nucleophilic inorganic base, such as potassium carbonate (K₂CO₃), is used to neutralize the HBr byproduct formed during the reaction, driving it to completion. Dimethylformamide (DMF) is an excellent polar aprotic solvent for this transformation, readily dissolving the reactants and salts.

Materials:

• Primary Amine (1.0 eq)

• tert-Butyl 2-(bromomethyl)benzylcarbamate (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.5 eq)

• Anhydrous Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• Brine (saturated aq. NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for chromatography

Step-by-Step Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add the primary amine (1.0 eq) and anhydrous K₂CO₃ (2.5 eq).

• Add anhydrous DMF via syringe and stir the resulting suspension at room temperature for 15 minutes.

• In a separate flask, dissolve tert-Butyl 2-(bromomethyl)benzylcarbamate (1.1 eq) in a minimal amount of anhydrous DMF.

• Add the solution of the benzyl bromide dropwise to the stirring amine suspension over 10 minutes.

• Allow the reaction to stir at room temperature. Monitor the consumption of the starting amine by Thin Layer Chromatography (TLC) or LC-MS (typically complete in 4-16 hours).

• Upon completion, carefully pour the reaction mixture into a separatory funnel containing deionized water.

• Extract the aqueous layer three times with ethyl acetate (EtOAc).

• Combine the organic layers and wash sequentially with water (2x) and then with brine (1x) to remove residual DMF and salts.

• Dry the combined organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude residue by flash column chromatography on silica gel to obtain the pure N-alkylated product.

Application: A Precursor for Conformationally Constrained Scaffolds

A key strategy in modern drug design is to reduce the conformational flexibility of a molecule to lock it into its bioactive conformation, thereby increasing potency and selectivity. The ortho arrangement of the two functional groups in this reagent is tailor-made for creating cyclic, constrained systems that can act as peptidomimetics or rigid scaffolds for presenting pharmacophores.

Scientific Rationale & Strategy

The synthetic strategy involves using the reagent to "bridge" two reactive sites or to serve as the foundation for a ring-closing reaction. After the initial N-alkylation, the Boc-protected amine is revealed in a subsequent step, providing a new nucleophilic handle. This newly freed amine can then react with an electrophilic site within the same molecule to form a cyclic structure, such as a seven-membered benzodiazepine-type ring.

Caption: Strategy for creating constrained scaffolds.

Protocol: Standard Boc-Group Deprotection

This protocol outlines the standard and highly efficient method for cleaving the Boc protecting group to reveal the primary amine, a critical step towards cyclization.

Principle: The Boc group is labile to strong acids. Trifluoroacetic acid (TFA) is commonly used as it is highly effective and volatile, making its removal straightforward. It protonates the carbonyl oxygen of the carbamate, leading to the collapse of the group into gaseous isobutylene, carbon dioxide, and the protonated primary amine.

Materials:

• Boc-protected substrate (1.0 eq)

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

Step-by-Step Procedure:

• Dissolve the Boc-protected substrate (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration) in a round-bottom flask.

• Cool the solution to 0°C using an ice-water bath.

• Slowly add TFA (typically 5-10 equivalents, or as a 20-50% v/v solution in DCM) to the stirred solution.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-3 hours, monitoring the reaction by TLC or LC-MS until the starting material is consumed.

• Once complete, concentrate the reaction mixture under reduced pressure to remove the bulk of the DCM and excess TFA.

• Optional but recommended: Add toluene to the residue and concentrate again. Repeat this co-evaporation step twice to ensure complete removal of residual TFA.

• The resulting product is the TFA salt of the amine, which can often be used directly in the next step. Alternatively, it can be neutralized by dissolving the residue in DCM and washing with a saturated NaHCO₃ solution, followed by drying and concentration.

Conclusion

tert-Butyl 2-(bromomethyl)benzylcarbamate is more than a simple alkylating agent; it is a strategic tool for medicinal chemists. Its inherent bifunctionality, coupled with the reliable chemistry of the Boc protecting group, provides a robust platform for the synthesis of complex and biologically relevant heterocyclic scaffolds like isoindolinones and other conformationally constrained systems. The protocols and strategies outlined in this guide serve as a foundation for researchers to leverage this powerful reagent in the pursuit of novel therapeutics.

References

• BenchChem. (2025). Application Notes and Protocols: N-Alkylation and N-Acylation of Secondary Amines.
• Clayden, J., & Kenworthy, M. N. (2004). One-pot synthesis of substituted isoindolin-1-ones via lithiation and substitution of N'-benzyl-N,N-dimethylureas. Semantic Scholar.

• Organic Chemistry Portal. (n.d.). Synthesis of isoindolinones. Available at: [Link]

• Kocyiğit, M., et al. (2024). Synthesis of Novel Isoindolinones: Carbonic Anhydrase Inhibition Profiles, Antioxidant Potential, Antimicrobial Effect, Cytotoxicity and Anticancer Activity. National Institutes of Health (NIH). Available at: [Link]

• Selt, M., & Opatz, T. (2020). Isoindolinone Synthesis via One‐Pot Type Transition Metal Catalyzed C−C Bond Forming Reactions. ResearchGate. Available at: [Link]

• Doležal, P., et al. (2021). Synthesis of isoindolinone compounds. ResearchGate. Available at: [Link]

• Google Patents. (n.d.). Process for the production of tert-butyl N-(2-bromoethyl)carbamate.

• Jadrijević-Mladar Takač, M., & Vikić-Topić, D. (2021). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. PMC - PubMed Central. Available at: [Link]

• BenchChem. (2025). Theoretical Framework and Synthetic Applications of tert-Butyl 2-iodobenzyl(methyl)carbamate: An In-depth Technical Guide.

• PubChem. (n.d.). tert-Butyl 4-(bromomethyl)benzylcarbamate. Available at: [Link]

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Application Notes and Protocols for the Boc Deprotection of tert-Butyl 2-(bromomethyl)benzylcarbamate Derivatives

Introduction: Strategic Unmasking of a Key Synthetic Intermediate

The tert-butyloxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, prized for its robustness under a wide range of reaction conditions and its facile, predictable cleavage under acidic conditions.[1][2] This protecting group is instrumental in multi-step syntheses, particularly in the construction of complex molecules for pharmaceutical and materials science applications. The deprotection of Boc-protected amines, such as tert-butyl 2-(bromomethyl)benzylcarbamate derivatives, unveils a primary amine, a versatile functional group for subsequent chemical transformations.

The substrate in focus, tert-butyl 2-(bromomethyl)benzylcarbamate, and its derivatives are of particular interest as they are bifunctional building blocks. The newly liberated benzylamine can participate in nucleophilic additions, amide couplings, and other amine-centric reactions, while the bromomethyl group serves as a potent electrophile for alkylations of various nucleophiles. The judicious and clean removal of the Boc group is therefore a critical step in harnessing the synthetic potential of these molecules. This guide provides a detailed exploration of the common methodologies for this deprotection, with a focus on the underlying chemical principles, potential side reactions, and detailed, field-proven protocols.

Core Principles of Boc Deprotection: An Acid-Catalyzed Cascade

The acid-catalyzed deprotection of a Boc-protected amine proceeds through a well-established E1 elimination mechanism.[3][4] The reaction is initiated by the protonation of the carbamate's carbonyl oxygen by a strong acid, such as trifluoroacetic acid (TFA) or hydrogen chloride (HCl).[1][2] This protonation enhances the electrophilicity of the carbonyl carbon and weakens the adjacent carbon-oxygen bond. The subsequent cleavage of this bond results in the formation of a stable tertiary carbocation (the tert-butyl cation) and a carbamic acid intermediate. The carbamic acid is unstable and readily undergoes decarboxylation to yield the free amine and carbon dioxide gas.[3][4] The liberated amine is then protonated by the excess acid in the reaction medium to form the corresponding ammonium salt.

A critical consideration in the deprotection of any Boc-protected amine is the fate of the generated tert-butyl cation. This electrophilic species can potentially alkylate any nucleophilic sites present in the starting material, product, or solvent.[3] While the benzylic bromide of the target substrate is not nucleophilic, the deprotected amine product is. However, under the strongly acidic reaction conditions, the amine is protonated and thus deactivated as a nucleophile, minimizing the risk of self-alkylation.

Methodologies for the Deprotection of tert-Butyl 2-(bromomethyl)benzylcarbamate Derivatives

The presence of the electrophilic bromomethyl group on the aromatic ring necessitates careful consideration of the deprotection conditions to avoid unwanted side reactions. The primary concern is the potential for nucleophilic attack on the benzylic bromide. However, under the anhydrous and strongly acidic conditions typically employed for Boc deprotection, nucleophiles are generally absent or protonated and rendered unreactive.

Method 1: Trifluoroacetic Acid (TFA) Mediated Deprotection

Trifluoroacetic acid is a strong, volatile organic acid that is highly effective for Boc deprotection.[1][2][4] It is often used neat or as a solution in a non-nucleophilic solvent like dichloromethane (DCM). The reaction is typically rapid and clean.

Experimental Protocol: TFA Deprotection

Materials:

• tert-Butyl 2-(bromomethyl)benzylcarbamate derivative

• Trifluoroacetic acid (TFA), reagent grade

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the tert-butyl 2-(bromomethyl)benzylcarbamate derivative (1.0 equiv) in anhydrous dichloromethane (5-10 mL per gram of substrate).

• Addition of TFA: Cool the solution to 0 °C using an ice-water bath. Slowly add trifluoroacetic acid (5-10 equiv) to the stirred solution. Caution: TFA is corrosive and should be handled in a fume hood with appropriate personal protective equipment.

• Reaction Monitoring: Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and continue stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 1-4 hours).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the excess TFA and DCM.

• Neutralization: Dissolve the residue in dichloromethane and carefully add saturated aqueous sodium bicarbonate solution to neutralize any remaining acid. Caution: Carbon dioxide gas evolution will occur. Continue adding the bicarbonate solution until the effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude 2-(bromomethyl)benzylamine derivative.

• Purification (if necessary): The crude product can be purified by column chromatography on silica gel or by recrystallization, depending on its physical properties.

Method 2: Hydrogen Chloride (HCl) in an Organic Solvent

Anhydrous solutions of hydrogen chloride in solvents like 1,4-dioxane or diethyl ether are also commonly used for Boc deprotection.[1][2] This method is particularly useful when the final product is desired as a hydrochloride salt, which can often be isolated by direct precipitation.

Experimental Protocol: HCl in Dioxane Deprotection

Materials:

• tert-Butyl 2-(bromomethyl)benzylcarbamate derivative

• 4 M HCl in 1,4-dioxane

• Anhydrous diethyl ether

• Filtration apparatus (Büchner funnel)

• Standard laboratory glassware

Procedure:

• Reaction Setup: Dissolve the tert-butyl 2-(bromomethyl)benzylcarbamate derivative (1.0 equiv) in a minimal amount of a suitable solvent like dichloromethane or ethyl acetate in a round-bottom flask.

• Addition of HCl Solution: To the stirred solution, add a 4 M solution of HCl in 1,4-dioxane (5-10 equiv of HCl).

• Reaction and Precipitation: Stir the reaction mixture at room temperature. The deprotection usually proceeds to completion within 1-3 hours. In many cases, the resulting 2-(bromomethyl)benzylamine hydrochloride salt will precipitate out of the solution.

• Isolation: If a precipitate forms, the reaction can be monitored for completion by TLC of the supernatant. Once complete, the solid product can be collected by filtration.

• Washing: Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any soluble impurities.

• Drying: Dry the hydrochloride salt under vacuum to obtain the final product.

• Alternative Work-up: If the product does not precipitate, the reaction mixture should be concentrated under reduced pressure. The resulting residue can then be triturated with diethyl ether to induce crystallization or purified by other means.

Visualizing the Deprotection Workflow

The following diagram illustrates the general workflow for the Boc deprotection of tert-butyl 2-(bromomethyl)benzylcarbamate derivatives.

Caption: General workflow for the Boc deprotection.

Quantitative Data and Reaction Parameters

The choice of deprotection conditions can influence the reaction time and yield. The following table summarizes typical parameters for the two primary methods discussed.

Parameter	Method 1: TFA/DCM	Method 2: 4M HCl in Dioxane
Acid Equivalents	5 - 10	5 - 10
Solvent	Dichloromethane (DCM)	1,4-Dioxane
Temperature	0 °C to Room Temperature	Room Temperature
Typical Reaction Time	1 - 4 hours	1 - 3 hours
Typical Yield	>90%	>90%
Product Form	Free base (after work-up)	Hydrochloride salt

Troubleshooting and Optimization

While the Boc deprotection is generally a reliable transformation, certain issues can arise.

• Incomplete Reaction: If TLC or LC-MS analysis indicates the presence of starting material after the expected reaction time, additional acid can be added, or the reaction temperature can be slightly elevated. Ensure that the reagents and solvents are of sufficient quality and anhydrous, as water can interfere with the reaction.

• Side Product Formation: The primary potential side reaction for this specific substrate would be the nucleophilic attack on the benzylic bromide. Although unlikely under the reaction conditions, if the deprotected amine is left in a non-acidic environment for an extended period, intermolecular self-alkylation could occur. A prompt and efficient work-up is crucial to mitigate this.

• Difficulty in Isolation/Purification: If the product is an oil or difficult to crystallize, purification by column chromatography is recommended. For the free base, a basic work-up is essential to ensure the amine is not protonated, which would affect its solubility and chromatographic behavior.

Conclusion

The Boc deprotection of tert-butyl 2-(bromomethyl)benzylcarbamate derivatives is a straightforward yet critical transformation for the synthesis of valuable bifunctional building blocks. Both trifluoroacetic acid and hydrogen chloride in dioxane are highly effective reagents for this purpose. By understanding the underlying mechanism and potential pitfalls, and by following the detailed protocols provided, researchers can confidently and efficiently unmask the primary amine, paving the way for further synthetic elaborations.

References

• Aouf, C., et al. (2012). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Journal of the Chilean Chemical Society, 57(4), 1355-1358.

• Master Organic Chemistry. (2018, June 13). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Retrieved from [Link]

• Ghosh, A. K., & Swanson, L. M. (2015). Chemoselective Deprotection of N-Boc Group in Amino Acids and Peptides by Bismuth(III) Trichloride. Asian Journal of Organic Chemistry, 4(10), 1088-1092.

• Organic Chemistry Portal. (n.d.). Benzyl ethers. Retrieved from [Link]

• Reddit. (2022, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. Retrieved from [Link]

• MacMillan, D. W. C., et al. (2023). Direct Amidation of Tertiary N-Benzylamines. Organic Letters, 25(2), 325–330.
• Awuah, S. G., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23835-23840.

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). BOC Protection and Deprotection. Retrieved from [Link]

• Google Patents. (n.d.). US7432391B2 - Process for the production of tert-butyl N-(2-bromoethyl)carbamate.

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• Chemistry Steps. (n.d.). Benzylic Bromination. Retrieved from [Link]

• Hu, X.-G., et al. (2016). Efficient and Chemoselective Deprotection of N-t-Butyloxycarbonyl Group Mediated by Selectfluor. European Journal of Organic Chemistry, 2016(23), 3943-3948.
• Fujioka, H., et al. (2012). Lewis Acid Catalyzed Benzylic Bromination. Chemical and Pharmaceutical Bulletin, 60(12), 1545-1548.
• Awuah, S. G., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23835-23840.

• Organic Chemistry Portal. (n.d.). tert-Butyl esters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzylamines. Retrieved from [Link]

• Organic Syntheses. (n.d.). (2-Aminoethyl)carbamic acid tert-butyl ester. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 7). 11.10: Benzylic Bromination of Aromatic Compounds. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks. Retrieved from [Link]

• Kuno, H., et al. (2008). Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. Tetrahedron, 64(42), 9873-9878.

• Organic Chemistry Portal. (n.d.). Benzyl bromide synthesis by bromination or substitution. Retrieved from [Link]

• Mohanazadeh, F., & Momeni, A. R. (1996). Deprotection of Benzyl and t-Butyl Phosphate, Phosphite, and Sulfite Esters by Silica Chloride.

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Application Notes and Protocols: tert-Butyl 2-(bromomethyl)benzylcarbamate as a Bifunctional Building Block

Abstract

This technical guide provides a comprehensive overview of tert-butyl 2-(bromomethyl)benzylcarbamate, a versatile bifunctional building block with significant applications in medicinal chemistry and drug discovery. The molecule's unique architecture, featuring a Boc-protected amine and a reactive benzylic bromide, allows for sequential and controlled modifications, making it an invaluable tool in the synthesis of complex molecular architectures. This document details the synthesis, characterization, and core applications of this reagent, with a particular focus on its role as a linker in the construction of Proteolysis Targeting Chimeras (PROTACs). Detailed experimental protocols, mechanistic insights, and practical considerations are provided to enable researchers to effectively utilize this compound in their synthetic endeavors.

Introduction: The Strategic Advantage of Bifunctionality

In the landscape of modern organic synthesis, bifunctional building blocks are indispensable tools that enable the efficient construction of complex molecules.[1][2] These reagents possess two distinct reactive sites, allowing for orthogonal chemical transformations. This inherent duality streamlines synthetic routes, often reducing the number of steps and improving overall yields. tert-Butyl 2-(bromomethyl)benzylcarbamate embodies this principle, incorporating a stable, yet readily cleavable, Boc-protected amine and a highly reactive benzylic bromide within the same scaffold.

The strategic placement of these functionalities at the ortho position on the benzene ring introduces a specific spatial arrangement that can be crucial in dictating the conformation of the final molecule. The Boc-protected amine serves as a latent nucleophile, which can be unmasked under acidic conditions, while the bromomethyl group is a potent electrophile, susceptible to nucleophilic substitution. This orthogonal reactivity is the cornerstone of its utility, particularly in the modular assembly of targeted therapeutics.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of a reagent is paramount for its safe and effective use in the laboratory.

Property	Value	Source
Molecular Formula	C₁₃H₁₈BrNO₂	[3]
Molecular Weight	300.19 g/mol	[3]
Appearance	White to off-white solid	Inferred from similar compounds
Solubility	Soluble in common organic solvents (e.g., DCM, THF, EtOAc)	General chemical knowledge
Storage	Store at 2-8°C under an inert atmosphere	General chemical knowledge

Safety Precautions: tert-Butyl 2-(bromomethyl)benzylcarbamate is expected to be a skin and eye irritant and may cause respiratory irritation.[3] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate

Workflow for the Synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate

Sources

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• 3. tert-Butyl 4-(bromomethyl)benzylcarbamate | C13H18BrNO2 | CID 23447255 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of tert-Butyl 2-(bromomethyl)benzylcarbamate in drug discovery

An In-Depth Technical Guide to the Application of tert-Butyl 2-(bromomethyl)benzylcarbamate in Drug Discovery

This guide serves as a comprehensive resource for researchers, medicinal chemists, and drug development professionals on the strategic application of tert-Butyl 2-(bromomethyl)benzylcarbamate. We will move beyond simple procedural outlines to explore the causality behind its use, providing field-proven insights into its role as a versatile building block in modern therapeutic design.

Foundational Overview: A Bifunctional Architect for Complex Molecules

Tert-Butyl 2-(bromomethyl)benzylcarbamate is a synthetic intermediate prized in medicinal chemistry for its unique bifunctional architecture. It features two key reactive sites orthogonally protected, allowing for sequential and controlled chemical modifications:

• An Electrophilic Benzyl Bromide: This moiety is a potent alkylating agent, readily participating in Sₙ2 reactions with a wide range of nucleophiles (phenols, amines, thiols). This allows for the stable covalent attachment of the benzyl scaffold to other molecular fragments.

• A Nucleophilic Boc-Protected Amine: The tert-butoxycarbonyl (Boc) group serves as a robust protecting group for the benzylamine.[1][2] It is stable to a variety of reaction conditions, including those typically used for alkylation with the benzyl bromide. However, it can be cleanly and efficiently removed under acidic conditions, unmasking a primary amine for subsequent functionalization, such as amide bond formation or further alkylation.[1]

This dual-reactivity profile makes the molecule an ideal component for constructing complex molecular architectures like linkers in targeted therapies or as a core scaffold for various inhibitors.

Physicochemical Properties and Safe Handling

Accurate knowledge of a reagent's properties and safety requirements is paramount for successful and safe experimentation.

Key Properties

Property	Value	Reference
CAS Number	220364-33-0	[3]
Molecular Formula	C₁₃H₁₈BrNO₂	N/A
Molecular Weight	300.19 g/mol
Appearance	White to off-white solid	Predicted
Solubility	Soluble in organic solvents like DCM, THF, DMF, and Ethyl Acetate.	N/A

Safety and Handling Protocols

As a reactive alkylating agent, tert-Butyl 2-(bromomethyl)benzylcarbamate must be handled with appropriate caution. The following guidelines are synthesized from safety data for structurally related compounds.[4][5][6]

• Personal Protective Equipment (PPE): Always wear chemical safety goggles, a lab coat, and nitrile gloves.[6][7] Handle with gloves and inspect them prior to use.[7]

• Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[4][6]

• Handling: Avoid all personal contact, including inhalation and contact with skin and eyes.[4] Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in the handling area.[7]

• Storage: Store in a cool, dry place in a tightly sealed container under an inert atmosphere.[5]

• Spills: In case of a spill, sweep up the material, place it into a suitable disposal container, and avoid generating dust.[6]

Core Applications in Medicinal Chemistry

The unique structure of tert-Butyl 2-(bromomethyl)benzylcarbamate lends itself to several high-impact applications in the synthesis of novel therapeutics.

A Versatile Linker for Targeted Therapies

The most prominent application of this reagent is as a building block for linkers, the critical components that connect the functional parts of targeted drugs.[8]

• Proteolysis Targeting Chimeras (PROTACs): PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's degradation.[9] While the meta-isomer of this compound is noted in the synthesis of BET degraders[9], the ortho-isomer provides a distinct spatial arrangement. The benzyl bromide can be used to attach to a warhead (targeting ligand) or the E3 ligase ligand, with the Boc-amine serving as the attachment point for the other end of the molecule after deprotection. The ortho-substitution pattern dictates a specific geometric constraint that can be crucial for optimizing the formation of the ternary complex (Target-PROTAC-Ligase).

Caption: Conceptual structure of a PROTAC utilizing the benzylcarbamate core.

• Antibody-Drug Conjugates (ADCs): In ADCs, a linker tethers a potent cytotoxic payload to a monoclonal antibody, directing the drug to cancer cells.[10] The benzyl bromide can react with nucleophilic sites on a payload, while the amine (after deprotection) can be acylated to connect to the antibody-binding portion of the linker, forming a stable component of the overall drug-linker conjugate.[11]

Scaffold for Kinase Inhibitor Synthesis

Protein kinases are critical targets in oncology and immunology.[] Many small-molecule kinase inhibitors bind to the ATP pocket, and the benzylamine motif is a common feature in these structures.[13][14] Tert-Butyl 2-(bromomethyl)benzylcarbamate serves as an excellent starting point for building libraries of potential kinase inhibitors. The benzyl bromide allows for the introduction of various substituents via alkylation of phenols or heterocycles, which can interact with the hinge region of the kinase. The Boc-amine can then be deprotected and coupled with other fragments to explore the solvent-exposed region.

Caption: Synthetic workflow for creating a kinase inhibitor library.

Experimental Protocols and Methodologies

The following protocols are designed to be self-validating, with clear steps and expected outcomes for characterization.

Protocol 1: General Procedure for Sₙ2 Alkylation of a Phenolic Nucleophile

This protocol details the most common application of the reagent: the formation of a benzyl ether linkage. The choice of a mild base like potassium carbonate is crucial to prevent side reactions, such as elimination or reaction with the Boc-protecting group.

Reaction Scheme:

Caption: General reaction for alkylation of a phenol.

Materials & Reagents:

Reagent	M.W.	Amount	Moles (mmol)	Equiv.
tert-Butyl 2-(bromomethyl)benzylcarbamate	300.19	300 mg	1.0	1.0
Substituted Phenol (e.g., 4-methoxyphenol)	124.14	137 mg	1.1	1.1
Potassium Carbonate (K₂CO₃), anhydrous	138.21	415 mg	3.0	3.0
N,N-Dimethylformamide (DMF), anhydrous	-	10 mL	-	-

Step-by-Step Procedure:

• Setup: To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add tert-Butyl 2-(bromomethyl)benzylcarbamate (300 mg, 1.0 mmol) and the substituted phenol (1.1 mmol).

• Reagent Addition: Add anhydrous potassium carbonate (415 mg, 3.0 mmol).

• Solvent Addition: Add anhydrous DMF (10 mL) via syringe.

• Reaction: Place the flask under a nitrogen or argon atmosphere. Heat the reaction mixture to 60 °C and stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting benzyl bromide is consumed.

• Workup: Cool the reaction to room temperature. Pour the mixture into water (50 mL) and extract with ethyl acetate (3 x 30 mL).

• Washing: Combine the organic layers and wash with water (2 x 25 mL) and then with brine (1 x 25 mL) to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

Expected Characterization:

• ¹H NMR: Appearance of new aromatic signals corresponding to the phenol moiety and a characteristic singlet for the benzylic methylene protons (-CH₂-O-) around δ 5.0-5.2 ppm. The signal for the Boc group should remain as a singlet at ~δ 1.4-1.5 ppm (9H).

• Mass Spec (ESI+): Observation of the [M+H]⁺ or [M+Na]⁺ ion corresponding to the calculated exact mass of the product.

Protocol 2: Boc Group Deprotection to Yield the Primary Amine

This protocol uses trifluoroacetic acid (TFA), a standard and highly effective reagent for removing Boc groups.[1] The causality is an acid-catalyzed cleavage mechanism that generates gaseous isobutylene and carbon dioxide, driving the reaction to completion.

Step-by-Step Procedure:

• Setup: Dissolve the Boc-protected compound (1.0 mmol) in dichloromethane (DCM, 5 mL) in a round-bottom flask with a stir bar.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly add trifluoroacetic acid (TFA, 2.5 mL, ~50% v/v) dropwise. Caution: Exothermic reaction and gas evolution.

• Reaction: Remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours.

• Monitoring: Monitor the deprotection by TLC or LC-MS. The product will be significantly more polar.

• Workup: Concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA.

• Purification/Isolation: The resulting amine trifluoroacetate salt is often used directly in the next step. If the free base is required, dissolve the residue in DCM, wash with saturated sodium bicarbonate (NaHCO₃) solution, dry the organic layer over Na₂SO₄, and concentrate.

Expected Characterization:

• ¹H NMR: Complete disappearance of the large singlet at ~δ 1.4-1.5 ppm corresponding to the nine protons of the tert-butyl group.

• Mass Spec (ESI+): Observation of the [M+H]⁺ ion for the free amine, which will be 100.05 Da less than the starting material.

Conclusion

Tert-Butyl 2-(bromomethyl)benzylcarbamate is more than a simple reagent; it is a strategic tool for the efficient construction of complex, biologically relevant molecules. Its orthogonal reactivity allows for a modular approach to synthesis, making it invaluable in the iterative process of drug design and optimization. By understanding the principles behind its reactivity and applying the robust protocols detailed herein, researchers can effectively leverage this building block to accelerate the discovery of novel therapeutics, from targeted protein degraders to specific enzyme inhibitors.

References

• Apollo Scientific.
• Fisher Scientific. (2009).
• Cole-Parmer.
• ChemicalBook. (2025). tert-Butyl N-(2-bromoethyl)
• Aaron Chemicals LLC. (2024).
• Raz-guzman, A. et al. (2024).
• Google Patents. (2008). US7432391B2 - Process for the production of tert-butyl N-(2-bromoethyl)
• Google Patents.
• Bhookya, S. et al. (2017). Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies.
• BenchChem. (2025). Application Notes and Protocols for tert-Butyl 3-(bromomethyl)
• MDPI. (2014). Synthesis of rac-tert-butyl 3-(benzyloxycarbonylamino)-2-(4-bromophenyl)
• The Royal Society of Chemistry. Supporting Information: A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks.
• Sović, K. et al. (2021). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Arhiv za higijenu rada i toksikologiju.
• PubChem. tert-Butyl 4-(bromomethyl)
• National Institutes of Health. (2024).
• National Center for Biotechnology Information. (2023).
• PubMed. (2025).
• NJ Bio, Inc. Linkers for ADCs.
• University of Calgary. Alcohol Protecting Groups.
• Master Organic Chemistry. (2018).
• Organic Chemistry Portal. Protective Groups.
• ChemicalBook. tert-Butyl 2-(broMoMethyl)
• Chemrio. tert-Butyl 2-(bromomethyl)
• SynArchive. Protecting Groups List.
• LabSolu. tert-Butyl 3-(bromomethyl)
• BenchChem. (2025). Theoretical Framework and Synthetic Applications of tert-Butyl 2-iodobenzyl(methyl)
• Biosynth. tert-Butyl 3-(bromomethyl)
• BLD Pharm. tert-Butyl 4-(bromomethyl)
• ChemRxiv. (2021).
• Semantic Scholar. (2014). The synthesis of novel kinase inhibitors using click chemistry.
• BOC Sciences. (2018). The introduction and synthesis route of small molecule kinase inhibitors approved by FDA in 2017.
• MedchemExpress.
• MDPI. (2022).
• PubMed. (2002). Convenient preparation of tert-butyl beta-(protected amino)esters.
• BenchChem. (2025). Application Notes and Protocols: Tert-Butyl 2-iodobenzyl(methyl)
• Wiley Online Library. (2004). Preparation of kinase-biased compounds in the search for lead inhibitors of kinase targets.
• ResearchGate. (2025). Selective alkylation of catechol with t-butyl alcohol over HY and modified HY zeolites.

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• 13. A Comprehensive Review of Small-Molecule Inhibitors Targeting Bruton Tyrosine Kinase: Synthetic Approaches and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate

Welcome to the technical support guide for the synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate. This document provides in-depth troubleshooting advice and answers to frequently asked questions encountered during the synthesis of this important carbamate intermediate. The guidance provided herein is based on established chemical principles and practical laboratory experience to assist researchers, scientists, and drug development professionals in achieving high-purity target compounds.

I. Troubleshooting Guide: Common Impurities and Mitigation Strategies

The synthesis of tert-butyl 2-(bromomethyl)benzylcarbamate typically proceeds via a radical bromination of tert-butyl 2-methylbenzylcarbamate using N-Bromosuccinimide (NBS) and a radical initiator such as Azobisisobutyronitrile (AIBN). While seemingly straightforward, this reaction is prone to the formation of several impurities that can complicate purification and impact downstream applications. This section addresses the most common challenges in a question-and-answer format.

Question 1: My reaction is incomplete, and I observe a significant amount of unreacted starting material, tert-butyl 2-methylbenzylcarbamate, in my crude product. What are the likely causes and how can I improve the conversion?

Answer:

Incomplete conversion is a frequent issue in radical bromination reactions. Several factors can contribute to this problem:

• Insufficient Radical Initiator: The radical initiator, typically AIBN, is crucial for initiating the chain reaction.[1][2] An insufficient amount will lead to a low concentration of radicals and, consequently, a sluggish or incomplete reaction.

• Deactivated NBS: N-Bromosuccinimide can degrade over time, especially if not stored properly.[3][4][5] Exposure to moisture and light can lead to the formation of bromine and succinimide, reducing the effective concentration of the brominating agent. It is recommended to use freshly recrystallized NBS for optimal results.[4][5]

• Low Reaction Temperature: Radical initiation is temperature-dependent. AIBN, for instance, has an optimal decomposition temperature range to generate radicals effectively.[1][6] If the reaction temperature is too low, the rate of radical formation will be slow, leading to poor conversion.

• Presence of Radical Inhibitors: Certain impurities in the starting materials or solvent can act as radical scavengers, quenching the radical chain reaction.

Troubleshooting Protocol:

• Verify Reagent Quality:

  • Use a fresh, unopened bottle of AIBN or one that has been stored correctly (cool, dark, and dry).[6]

  • Recrystallize NBS from water if it appears discolored (yellow or brown).[5]

• Optimize Reaction Conditions:

  • Ensure the reaction is heated to the appropriate temperature for the chosen initiator (typically 65-70 °C for AIBN).[1]

  • Increase the molar equivalents of NBS and/or AIBN. A modest increase (e.g., from 1.1 to 1.3 equivalents of NBS) can significantly improve conversion.

• Ensure an Inert Atmosphere: While not always strictly necessary, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent the formation of oxidative byproducts that may interfere with the reaction.

Question 2: I've identified a significant amount of tert-butyl 2-(dibromomethyl)benzylcarbamate in my product mixture. How can I prevent this over-bromination?

Answer:

The formation of the dibrominated byproduct is a classic example of over-reaction in radical halogenations. The primary cause is an excessively high local concentration of the brominating agent or prolonged reaction times after the starting material has been consumed.

Mitigation Strategies:

• Control the Stoichiometry of NBS: Use a precise stoichiometry of NBS, typically ranging from 1.05 to 1.1 equivalents relative to the starting material.

• Slow Addition of NBS: Instead of adding all the NBS at once, consider adding it portion-wise over a period. This maintains a low, steady concentration of the brominating agent, favoring mono-bromination.

• Monitor the Reaction Progress: Closely monitor the reaction using an appropriate analytical technique (e.g., TLC, HPLC, or GC). Quench the reaction as soon as the starting material is consumed to prevent further bromination of the desired product.

Impurity	Structure	Mitigation Strategy
Unreacted Starting Material	tert-butyl 2-methylbenzylcarbamate	Optimize initiator/NBS amount, ensure proper reaction temperature.
Over-brominated Product	tert-butyl 2-(dibromomethyl)benzylcarbamate	Control NBS stoichiometry, portion-wise addition of NBS, monitor reaction progress.
Succinimide	Aqueous workup and recrystallization.
Benzaldehyde Derivative	Use high-purity starting materials, conduct reaction under an inert atmosphere.

Question 3: My final product is contaminated with succinimide. What is the source of this impurity and how can I remove it?

Answer:

Succinimide is a byproduct of the reaction when using NBS as the brominating agent.[3] During the radical chain reaction, the bromine atom is abstracted from NBS, leaving behind a succinimidyl radical, which then abstracts a hydrogen atom to form succinimide.

Purification Protocol:

• Aqueous Workup: Succinimide has moderate water solubility. A thorough aqueous workup of the crude reaction mixture can remove a significant portion of this impurity. Washing the organic layer with a dilute base (e.g., saturated sodium bicarbonate solution) followed by water is effective.

• Recrystallization: The desired product, tert-butyl 2-(bromomethyl)benzylcarbamate, can often be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexane.[7][8] Succinimide, being more polar, will tend to remain in the mother liquor.

Question 4: I am observing an impurity that I suspect is a benzaldehyde derivative. How could this have formed and what precautions should I take?

Answer:

The formation of an aldehyde, specifically tert-butyl 2-formylbenzylcarbamate, can occur through the oxidation of the benzylic position. This can be a result of:

• Presence of Oxidizing Impurities: Impurities in the reagents or solvent could lead to unwanted oxidation.

• Reaction with Atmospheric Oxygen: At elevated temperatures, the benzylic radical can react with oxygen to form a peroxide intermediate, which can then decompose to the aldehyde.

Preventative Measures:

• Use High-Purity Reagents and Solvents: Ensure that all reagents and the solvent are of high purity and free from oxidizing contaminants.

• Inert Atmosphere: Performing the reaction under an inert atmosphere (nitrogen or argon) will minimize the interaction of radical intermediates with atmospheric oxygen.

II. Frequently Asked Questions (FAQs)

What is the mechanism of the bromination reaction?

The reaction proceeds via a free radical chain mechanism, often referred to as the Wohl-Ziegler reaction.[4][5]

Caption: Wohl-Ziegler radical bromination mechanism.

Is the Boc protecting group stable under these reaction conditions?

The tert-butyloxycarbonyl (Boc) protecting group is generally stable under the neutral to slightly acidic conditions of radical bromination.[9][10] However, prolonged exposure to heat or the presence of strong acids can lead to its cleavage.[11][12][13][14] It is important to maintain the reaction conditions as neutral as possible. Barium carbonate can be added to the reaction mixture to scavenge any acid that may form.[4]

What analytical techniques are recommended for monitoring the reaction and characterizing the product and impurities?

• Thin-Layer Chromatography (TLC): A quick and effective method for monitoring the disappearance of the starting material and the appearance of the product.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information about the reaction progress and the purity of the final product. HPLC methods have been developed for the analysis of benzyl bromide and related compounds.[15][16][17][18]

• Gas Chromatography (GC): Useful for analyzing volatile impurities and can be coupled with mass spectrometry (GC-MS) for identification.[19]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the desired product and identifying impurities. The benzylic protons of the starting material, product, and dibrominated impurity will have distinct chemical shifts.

• Mass Spectrometry (MS): Confirms the molecular weight of the product and helps in the identification of unknown impurities.

What is the best way to purify the final product?

A combination of aqueous workup and recrystallization is typically the most effective method for purifying tert-butyl 2-(bromomethyl)benzylcarbamate.

Caption: General purification workflow.

III. References

• Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert -Butyl Carbamates, Esters, and Ethers | Request PDF - ResearchGate. Available from:

• N-Bromosuccinimide (NBS) - Common Organic Chemistry. Available from:

• N-Bromosuccinimide. Available from:

• The Science Behind AIBN: How it Initiates Polymerization. Available from:

• Analysis of residual products in benzyl chloride used for the industrial synthesis of quaternary compounds by liquid chromatography with diode-array detection - PubMed. Available from:

• N-Bromosuccinimide - Wikipedia. Available from:

• Azobisisobutyronitrile (AIBN) | Radical Initiator for Polymers & Chemicals - China Amines. Available from:

• Carbamic acid, tert-butyl ester - Organic Syntheses Procedure. Available from:

• 2 - Organic Syntheses Procedure. Available from:

• tert-Butyl Esters - Organic Chemistry Portal. Available from:

• A novel practical cleavage of tert-butyl esters and carbonates using fluorinated alcohols | Request PDF - ResearchGate. Available from:

• Boc-Protected Amino Groups - Organic Chemistry Portal. Available from:

• Is the protecting group boc of the amino group stable at 37°C? - ResearchGate. Available from:

• Simultaneous HPLC estimation of benzyl chloride and bromide in entecavir.. Available from:

• Typical HPLC chromatograms of benzyl chloride (1), benzyl bromide (2),... - ResearchGate. Available from:

• Aqueous phosphoric acid as a mild reagent for deprotection of tert-butyl carbamates, esters, and ethers - PubMed. Available from:

• aibn initiator - HPMC manufacturer - Cellulose ethers. Available from:

• Determination of benzyl bromide as a genotoxic impurity in donepezil hydrochloride using extraction technique by gas - TSI Journals. Available from:

• CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof - Google Patents. Available from:

• Boc Protecting Group for Amines - Chemistry Steps. Available from:

• simultaneous estimation of benzyl chloride and benzyl bromide in entecavir by using - WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Available from:

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• 4. glaserr.missouri.edu [glaserr.missouri.edu]
• 5. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 6. chinaamines.com [chinaamines.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof - Google Patents [patents.google.com]
• 9. Boc-Protected Amino Groups [organic-chemistry.org]
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• 11. researchgate.net [researchgate.net]
• 12. tert-Butyl Esters [organic-chemistry.org]
• 13. Aqueous phosphoric acid as a mild reagent for deprotection of tert-butyl carbamates, esters, and ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 15. Analysis of residual products in benzyl chloride used for the industrial synthesis of quaternary compounds by liquid chromatography with diode-array detection - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. wisdomlib.org [wisdomlib.org]
• 19. tsijournals.com [tsijournals.com]

Technical Support Center: Bromination of tert-butyl 2-(hydroxymethyl)benzylcarbamate

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the bromination of tert-butyl 2-(hydroxymethyl)benzylcarbamate. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this important synthetic transformation. Here, we will address common challenges, provide in-depth troubleshooting strategies, and answer frequently asked questions to help you optimize your reaction outcomes and minimize the formation of unwanted side products.

Section 1: Understanding the Core Reaction and Its Challenges

Q1: What is the intended reaction pathway for the bromination of tert-butyl 2-(hydroxymethyl)benzylcarbamate?

The primary goal of this reaction is the selective bromination of the benzylic carbon—the carbon atom adjacent to the aromatic ring that also bears the hydroxymethyl group. The most common and effective method for this transformation is the Wohl-Ziegler reaction, which employs N-Bromosuccinimide (NBS) as the brominating agent in the presence of a radical initiator (e.g., azobisisobutyronitrile - AIBN, or benzoyl peroxide - BPO) or under photochemical conditions (UV light).[1][2]

The reaction proceeds via a free-radical chain mechanism. The key step is the abstraction of a benzylic hydrogen atom to form a resonance-stabilized benzylic radical.[3][4] This radical then reacts with a bromine source to yield the desired product, tert-butyl 2-(bromomethyl)benzylcarbamate. The use of NBS is critical because it provides a low, steady concentration of molecular bromine (Br₂) and hydrogen bromide (HBr), which favors the desired radical pathway over competitive ionic side reactions.[5][6]

Q2: What are the primary side reactions that can occur during this bromination?

Despite its utility, the bromination of this substrate is prone to several side reactions that can complicate purification and significantly reduce the yield of the desired product. The main culprits are:

• Over-bromination (Dibromination): The monobrominated product can undergo a second hydrogen abstraction and subsequent bromination to form a dibrominated byproduct. This is often the most significant challenge, as the reactivity of the remaining benzylic hydrogen in the product is comparable to that of the starting material.[7][8]

• Oxidation of the Benzylic Alcohol: The primary alcohol group (-CH₂OH) is susceptible to oxidation, especially under the reaction conditions. NBS itself can act as an oxidant, converting the alcohol to the corresponding aldehyde.[9][10]

• Electrophilic Aromatic Substitution (Ring Bromination): If the reaction generates a sufficient concentration of electrophilic bromine species (Br⁺), bromination can occur directly on the aromatic ring instead of at the benzylic position. This is particularly a risk if the NBS reagent is impure or if the reaction conditions inadvertently favor ionic pathways.[7][11][12]

• Reaction with the Carbamate: While the Boc (tert-butoxycarbonyl) protecting group is generally stable under radical conditions, the N-H bond of the carbamate could potentially interact with reactive species, although this is less common than the other side reactions mentioned.

The following diagram illustrates the desired reaction pathway versus the most common side reactions.

Caption: Desired vs. side reaction pathways in the bromination.

Section 2: Troubleshooting Guide

This section is formatted to address specific problems you may observe during your experiment.

Symptom: Low Yield with Significant Over-Bromination (Dibromide Formation)

Q: My LC-MS and NMR analyses show a significant peak corresponding to the dibrominated product, and my desired monobromide yield is low. How can I improve selectivity?

A: This is the most common challenge in benzylic bromination.[8] The formation of the dibromide occurs because the benzylic C-H bond in your desired product is still susceptible to radical abstraction.

Root Causes & Solutions:

• Incorrect Stoichiometry: Using more than one equivalent of NBS dramatically increases the chance of over-bromination.

  • Solution: Carefully control the stoichiometry. Start with 1.0 to 1.1 equivalents of NBS. Monitor the reaction closely by TLC or LC-MS and stop it once the starting material is consumed.

• Prolonged Reaction Time: Allowing the reaction to proceed long after the starting material is gone provides more opportunity for the product to be brominated further.

  • Solution: Create a reaction profile by taking aliquots every 30-60 minutes. Quench the reaction as soon as you observe the optimal conversion to the monobromide, even if a small amount of starting material remains. The separation of starting material from the monobromide is often easier than separating the mono- and dibrominated products.

• "Fix-it" Debromination: In some cases, it may be easier to intentionally run the reaction to a mixture and then selectively reduce the dibrominated species back to the desired monobromide.

  • Advanced Solution: A reported method involves treating the crude mixture of mono- and di-bromides with a phosphite reagent, such as diethyl phosphite, in the presence of a base. This can selectively reduce the dibromide to the monobromide, effectively converting the major byproduct into the desired product.[8]

Symptom: Formation of an Aldehyde Byproduct

Q: I have isolated a significant byproduct that NMR and Mass Spec confirm is tert-butyl 2-formylbenzylcarbamate. Why is my alcohol being oxidized?

A: NBS is a known oxidizing agent for alcohols, and benzylic alcohols are particularly susceptible.[10] This side reaction is often exacerbated by the presence of water.

Root Causes & Solutions:

• Presence of Water: Water can hydrolyze NBS and participate in the oxidation pathway.

  • Solution: Ensure your solvent is rigorously anhydrous. Dry solvents like carbon tetrachloride (CCl₄) or cyclohexane over molecular sieves before use. Run the reaction under an inert atmosphere (Nitrogen or Argon) to prevent atmospheric moisture from entering the system.[2]

• Reaction Temperature: Higher temperatures can sometimes favor oxidation pathways.

  • Solution: While the reaction requires initiation (often thermal), avoid excessive heating. Run the reaction at the reflux temperature of your chosen solvent (e.g., CCl₄, ~77 °C) but do not overheat. If using photochemical initiation, it may be possible to run the reaction at a lower temperature.

Symptom: Bromination on the Aromatic Ring

Q: My characterization data shows that bromine has been added to the benzene ring, not the benzylic position. What is causing this electrophilic aromatic substitution?

A: This indicates that an ionic bromination pathway is competing with the desired radical pathway. This happens when a potent electrophile, Br⁺ (or a Br₂-Lewis acid complex), is present.

Root Causes & Solutions:

• Impure NBS: Old or poorly stored NBS can decompose over time, leading to an accumulation of molecular bromine (Br₂) and HBr.[1][8] These impurities are notorious for promoting ionic ring bromination.

  • Solution: Use freshly opened or freshly recrystallized NBS. NBS can be recrystallized from hot water to remove colored impurities (which are often Br₂).[1] Store NBS in a refrigerator, protected from light and moisture.

• Polar or Protic Solvents: Solvents like alcohols or DMF can promote ionic mechanisms.

  • Solution: Use a non-polar, aprotic solvent. Anhydrous carbon tetrachloride is the classic choice, though due to its toxicity, cyclohexane or acetonitrile are often used as alternatives.[2]

• Absence of Radical Initiator: Without an effective radical initiator (or light source), the radical chain reaction will not start efficiently, allowing slower, background ionic reactions to dominate.

  • Solution: Ensure you have added an adequate amount of a suitable radical initiator like AIBN or benzoyl peroxide (typically 1-10 mol%). If using light, ensure your lamp is functional and the reaction vessel is transparent to the required wavelength.

Troubleshooting Workflow

The following decision tree can guide your troubleshooting process.

Sources

• 1. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 2. glaserr.missouri.edu [glaserr.missouri.edu]
• 3. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Photochemical benzylic bromination in continuous flow using BrCCl 3 and its application to telescoped p -methoxybenzyl protection - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C9OB00044E [pubs.rsc.org]
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• 12. Bromination reactions that use NBS(active/inactive aromatic ring brominationActive/inactive aromatic ring bromination:Bromination reactions that use NBS(2):N-bromo compounds(4):Discussion series on bromination/iodination reactions 4 – Chemia [chemia.manac-inc.co.jp]

Technical Support Center: Optimizing N-alkylation with tert-Butyl 2-(bromomethyl)benzylcarbamate

Welcome to the technical support resource for N-alkylation reactions utilizing tert-Butyl 2-(bromomethyl)benzylcarbamate. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the complexities of this specific transformation. As Senior Application Scientists, we have consolidated field-proven insights and foundational chemical principles to help you troubleshoot common issues and optimize your reaction conditions for maximal yield and purity.

Troubleshooting Guide

This section addresses the most common challenges encountered during the N-alkylation of amines and heterocycles with tert-Butyl 2-(bromomethyl)benzylcarbamate.

Issue 1: Low or No Conversion to the Desired Product

Q: My reaction has stalled or shows very little consumption of my starting amine. What are the primary factors I should investigate?

A: Low conversion is a frequent issue that can typically be traced back to fundamental reaction parameters. Before attempting more complex optimizations, systematically verify the following factors. In many cases, the reaction is sensitive to moisture or requires specific conditions to overcome its activation energy[1].

Initial Troubleshooting Workflow:

Caption: Influence of base and solvent on heterocycle alkylation.

• For N-1 Selectivity in Indoles: A common and effective system is using sodium hydride (NaH) in an anhydrous polar aprotic solvent like tetrahydrofuran (THF) or N,N-dimethylformamide (DMF). NaH irreversibly deprotonates the indole, and the resulting sodium salt often directs alkylation to the N-1 position.[2]

• Solvent-Dependent Selectivity: For some heterocyclic systems, the choice of solvent can completely reverse regioselectivity. For example, alkylation of pyrazolo[3,4-d]pyrimidines with NaHMDS as the base gives the N2-alkylated product in THF, but the N1-product is favored in DMSO.[3] This is attributed to the formation of tight ion pairs in less polar solvents versus solvent-separated ion pairs in highly polar solvents like DMSO.[3]

• General Guideline:

  • Conditions favoring kinetic control (less stable anion reacts): Often observed with weaker bases (like K₂CO₃) in polar aprotic solvents (DMF, acetonitrile).

  • Conditions favoring thermodynamic control (more stable product forms): Can be achieved with stronger bases (like NaH) or under conditions that allow for equilibration.[2]

Frequently Asked Questions (FAQs)

Q1: What are the best general starting conditions for a screening reaction with tert-Butyl 2-(bromomethyl)benzylcarbamate?

A: A reliable starting point for alkylating a typical primary or secondary amine is to use 1.0 equivalent of the amine, 1.1 equivalents of tert-Butyl 2-(bromomethyl)benzylcarbamate, and 1.5-2.0 equivalents of potassium carbonate (K₂CO₃) in anhydrous acetonitrile (MeCN) or DMF . Start the reaction at room temperature and monitor by TLC or LC-MS. If no reaction occurs after several hours, gradually heat the mixture to 60-80 °C.[4][5]

Q2: How does the Boc protecting group affect this reaction and subsequent steps?

A: The tert-butyloxycarbonyl (Boc) group is relatively robust and stable to the mildly basic conditions used in most N-alkylation reactions (e.g., K₂CO₃, DIPEA). However, it is sensitive to strong acids and can also be cleaved under harsh basic conditions or high temperatures. After successful alkylation, the Boc group can be readily removed.

• Acidic Deprotection: The most common method is treatment with strong acids like trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrogen chloride (HCl) in dioxane or ethyl acetate.[6][7]

• Thermal Deprotection: In some cases, particularly for thermally stable molecules, the Boc group can be removed by heating, often in a high-boiling solvent or under neat conditions.[7][8]

• Milder Methods: For sensitive substrates, milder deprotection methods like using oxalyl chloride in methanol or simply heating in water have been reported.[6]

Q3: My alkylating agent is a bromide. Should I add a catalytic amount of iodide?

A: Yes, this is an excellent strategy if you are experiencing low reactivity. Alkyl bromides are less reactive than alkyl iodides. Adding a catalytic amount (e.g., 0.1 equivalents) of sodium iodide (NaI) or potassium iodide (KI) can significantly accelerate the reaction. This is known as the Finkelstein reaction, where the bromide is converted in situ to the more reactive iodide intermediate.[9][10]

Q4: How should I store and handle tert-Butyl 2-(bromomethyl)benzylcarbamate?

A: Like most benzyl bromides, this reagent should be stored in a cool, dark place, preferably under an inert atmosphere, to prevent decomposition. It is a lachrymator and skin irritant, so always handle it in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses).[11]

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation

This protocol provides a general method for the N-alkylation of a primary or secondary amine.

• Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the amine (1.0 equiv.) and anhydrous DMF (to make a ~0.1 M solution).

• Base Addition: Add cesium carbonate (Cs₂CO₃, 1.5 equiv.) or potassium carbonate (K₂CO₃, 2.0 equiv.) to the solution.

• Reagent Addition: Add tert-Butyl 2-(bromomethyl)benzylcarbamate (1.1 equiv.) to the stirred suspension.

• Reaction: Stir the reaction at room temperature for 12-24 hours. If the reaction is slow, heat to 60 °C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting amine is consumed.[12]

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Boc-Group Deprotection with HCl

This protocol describes a standard method for removing the Boc protecting group after successful alkylation.

• Dissolution: Dissolve the purified N-Boc protected product (1.0 equiv.) in a minimal amount of an appropriate solvent like ethyl acetate or methanol.

• Acid Addition: To the stirred solution, add a solution of HCl in dioxane (e.g., 4 M, 5-10 equivalents) at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours.

• Monitoring: Monitor the deprotection by TLC or LC-MS until the starting material is consumed.

• Isolation: Upon completion, the product hydrochloride salt often precipitates from the solution and can be collected by filtration. Alternatively, the solvent can be removed under reduced pressure to yield the crude salt, which can be used as is or neutralized with a mild base and extracted.

References

• Technical Support Center: Troubleshooting Low Reactivity in Alkylation Experiments - Benchchem.
• Troubleshooting guide for "2-Ethyloxolan-3-amine" alkylation reactions. - Benchchem.
• Efficient synthesis of secondary amines by selective alkylation of primary amines. Google Patents.
• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals.
• Optimization of the reaction conditions for the synthesis of secondary N-alkylbenzylamine 3a. ResearchGate.
• Preventing over-alkylation in N-Benzyl-4-toluidine synthesis. Benchchem.

• Solvent-Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2-, and N3-Positions, Including Pyrazolo[3,4- d]pyrimidines, Purines,T[1][4][13]riazolop[2][14]yridines, and Related Deaza-Compounds. PubMed. Available at:

• Troubleshooting: How to Improve Yield. University of Rochester Department of Chemistry.
• Optimizing reaction conditions for N-alkylation of amines. Benchchem.
• Difficulties with N-Alkylations using alkyl bromides. Reddit.
• Synthesis of substituted N-heterocycles by N-alkylation. Organic Chemistry Portal.
• Alkylation of Amines (Sucks!). Master Organic Chemistry.
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride.
• Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions.
• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.
• Amine alkylation. Wikipedia.
• tert-Butyl 4-(bromomethyl)benzylcarbamate. PubChem.
• Application Notes and Protocols for N-alkylation using 4-(4-Bromobenzyl)morpholine. Benchchem.

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• 3. Solvent-Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2-, and N3-Positions, Including Pyrazolo[3,4- d]pyrimidines, Purines, [1,2,3]Triazolo[4,5]pyridines, and Related Deaza-Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Alkylation with tert-Butyl 2-(bromomethyl)benzylcarbamate

Introduction: The Challenge of Over-Alkylation

tert-Butyl 2-(bromomethyl)benzylcarbamate is a valuable reagent in organic synthesis, particularly for the introduction of a Boc-protected aminomethylbenzyl group onto nucleophiles. This moiety is a common building block in the development of pharmaceutical agents. However, its bifunctional nature—possessing both a reactive benzylic bromide and a carbamate—presents a significant challenge: over-alkylation.

Over-alkylation occurs when the initially formed mono-alkylated product, which is often still nucleophilic, reacts with another molecule of the alkylating agent. This leads to the formation of di-alkylated and sometimes poly-alkylated byproducts. These impurities can be difficult to separate from the desired product, leading to reduced yields and complex purification procedures. This guide provides troubleshooting strategies and preventative measures to help researchers achieve selective mono-alkylation and minimize the formation of these undesired side products.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during alkylation reactions with tert-butyl 2-(bromomethyl)benzylcarbamate in a question-and-answer format.

Q1: My reaction is producing a significant amount of a higher molecular weight byproduct that appears to be di-alkylated. What is the primary cause of this?

A1: Over-alkylation is the most likely cause. This happens when your initially formed product, now containing the aminomethylbenzyl group, acts as a nucleophile and reacts with another equivalent of tert-butyl 2-(bromomethyl)benzylcarbamate. The primary amine product of an alkylation can be more nucleophilic than the starting amine, leading to a faster second alkylation.[1] This is especially prevalent if the concentration of the alkylating agent is too high relative to the nucleophile.

Q2: I'm observing multiple spots on my TLC plate, even at low conversion. How can I identify which spot is the desired mono-alkylated product and which is the di-alkylated byproduct?

A2: Effective reaction monitoring is crucial.[2][3][4][5][6] A well-run TLC will have three lanes: your starting material (SM), the reaction mixture (R), and a "co-spot" where you spot both the starting material and the reaction mixture on top of each other.[3][5]

• Starting Material (SM): This is your reference point.

• Reaction Mixture (R): This lane will show the consumption of the starting material and the appearance of new spots.

• Co-Spot (C): This lane helps to definitively identify the starting material spot in your reaction mixture.

Generally, the di-alkylated product will be less polar than the mono-alkylated product and will therefore have a higher Rf value on the TLC plate. The mono-alkylated product will have an Rf value between the starting material and the di-alkylated product.

Q3: What is the role of the base in controlling over-alkylation, and which type of base should I use?

A3: The choice and stoichiometry of the base are critical for controlling selectivity. The base deprotonates your nucleophile, increasing its reactivity. However, a very strong base or an excess of base can lead to a high concentration of the deprotonated, highly reactive mono-alkylated product, which can then readily undergo a second alkylation.

For many nucleophiles, using a mild, non-nucleophilic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is recommended. The use of solid base catalysts with moderate basicity can also favor the desired N-alkylation pathway.[7] It is often beneficial to use only a slight excess of the base (e.g., 1.1-1.5 equivalents).

Q4: How does the choice of solvent affect the selectivity of my alkylation reaction?

A4: The solvent plays a significant role in an SN2 reaction.[8][9][10][11] Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred for SN2 reactions as they solvate the cation of the base but leave the anionic nucleophile relatively "naked" and more reactive. However, in the context of over-alkylation, a solvent that slightly attenuates the nucleophilicity of the mono-alkylated product can be beneficial. In some cases, a less polar solvent like THF or even a polar protic solvent (which can stabilize the nucleophile through hydrogen bonding) might offer better selectivity, albeit potentially at the cost of a slower reaction rate.[8]

Q5: My desired product is a primary amine formed by alkylating ammonia. How can I prevent the formation of secondary and tertiary amines?

A5: When alkylating ammonia or a primary amine, using a large excess of the amine nucleophile is a common strategy to statistically favor the reaction of the alkylating agent with the starting amine over the mono-alkylated product.[1] This keeps the concentration of the alkylating agent low relative to the initial nucleophile.

Preventative Strategies for Over-Alkylation

Proactive measures during experimental design can significantly reduce the likelihood of over-alkylation.

Stoichiometric Control

Careful control of the stoichiometry of your reactants is the most straightforward way to prevent over-alkylation.

• Limiting the Alkylating Agent: Use the nucleophile as the excess reagent. This ensures that the concentration of the alkylating agent is always low, reducing the probability of a second alkylation event. A 1.5 to 2-fold excess of the nucleophile is a good starting point.

• Slow Addition: Adding the tert-butyl 2-(bromomethyl)benzylcarbamate solution dropwise over an extended period to the reaction mixture containing the nucleophile and base helps to maintain a low instantaneous concentration of the alkylating agent.[1]

Reaction Conditions

Parameter	Recommendation	Rationale
Temperature	Start at a lower temperature (e.g., 0 °C or room temperature)	Reduces the reaction rate, allowing for better control and potentially increasing the kinetic selectivity for the first alkylation.
Base	Use a mild, non-nucleophilic base (e.g., K₂CO₃, Cs₂CO₃) in slight excess (1.1-1.5 eq.)	Avoids excessive deprotonation of the mono-alkylated product, which would increase its nucleophilicity and propensity for di-alkylation.[7]
Solvent	Polar aprotic solvents (DMF, Acetonitrile) are standard.	These solvents favor SN2 reactions. Experiment with less polar options if over-alkylation persists.

Steric Hindrance

The bulky tert-butyl group on the carbamate offers some inherent steric hindrance that can help to disfavor a second alkylation, especially if the nucleophile itself is sterically demanding.[12][13] This effect is a consequence of the spatial arrangement of atoms, where bulky groups slow down chemical reactions.[13]

Experimental Protocols

Protocol 1: Controlled Mono-Alkylation of a Primary Amine

This protocol provides a general procedure for the selective mono-alkylation of a primary amine with tert-butyl 2-(bromomethyl)benzylcarbamate.

Materials:

• Primary amine (nucleophile)

• tert-Butyl 2-(bromomethyl)benzylcarbamate

• Potassium carbonate (K₂CO₃), finely powdered

• Acetonitrile (anhydrous)

• Round-bottom flask with stir bar

• Addition funnel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a round-bottom flask under an inert atmosphere, add the primary amine (1.5 equivalents) and potassium carbonate (1.2 equivalents).

• Add anhydrous acetonitrile to the flask to create a stirrable suspension.

• In a separate flask, dissolve tert-butyl 2-(bromomethyl)benzylcarbamate (1.0 equivalent) in a minimal amount of anhydrous acetonitrile.

• Transfer the alkylating agent solution to an addition funnel.

• Add the solution of tert-butyl 2-(bromomethyl)benzylcarbamate dropwise to the stirring suspension of the amine and base over 1-2 hours at room temperature.

• Monitor the reaction progress by TLC every 30-60 minutes.

• Once the starting material is consumed (or the reaction appears to have stalled), quench the reaction by adding water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Monitoring the Reaction by Thin-Layer Chromatography (TLC)

Materials:

• TLC plates (silica gel 60 F254)

• TLC developing chamber

• Eluent (e.g., a mixture of hexanes and ethyl acetate)

• Capillary tubes for spotting

• UV lamp (254 nm)

• Staining solution (e.g., potassium permanganate or p-anisaldehyde)

Procedure:

• Prepare a developing chamber with the chosen eluent system.

• On the baseline of a TLC plate, make three pencil marks for the starting material (SM), co-spot (C), and reaction mixture (R).

• Using a capillary tube, spot a dilute solution of your starting amine on the SM and C marks.

• Carefully withdraw a small aliquot from your reaction mixture and spot it on the R and C marks.[3][4]

• Place the TLC plate in the developing chamber and allow the eluent to run up the plate.

• Remove the plate, mark the solvent front, and let it dry.

• Visualize the spots under a UV lamp and circle them with a pencil.

• If necessary, further visualize the spots by dipping the plate in a staining solution and gently heating.

• Analyze the TLC to determine the extent of the reaction and the formation of products. The disappearance of the starting material spot in the 'R' lane and the appearance of a new, higher Rf product spot indicate reaction progress.[4]

Visual Diagrams

Reaction Mechanism and Over-Alkylation Pathway

Caption: Reaction pathway showing the desired mono-alkylation and the competing over-alkylation.

Troubleshooting Logic Flow

Caption: A decision tree for troubleshooting over-alkylation in your reaction.

References

• Chemistry LibreTexts. (2024, March 17). 11.3: Characteristics of the SN2 Reaction. [Link]

• OpenOChem Learn. (n.d.). SN2 Effect of Solvent. [Link]

• Quora. (2018, May 13). What is the effect of solvent on SN2?[Link]

• ResearchGate. (n.d.). Analysis of solvent effect on SN2 reactions by different theoretical models. [Link]

• PubMed. (1996). Base Sequence Selectivity in the Alkylation of DNA by 1,3-dialkyl-3-acyltriazenes. [Link]

• Quora. (2023, February 22). What is the effect of steric hindrance on the hydrolysis of haloalkanes?[Link]

• Wikipedia. (n.d.). Chiral auxiliary. [Link]

• NCERT. (n.d.). Amines. [Link]

• ACS Publications. (2025, September 18). Modulating Basicity in Mg–Al Oxides for Selective N-Alkylation of BIT with Improved Catalytic Performance. [Link]

• MedCrave online. (2020, January 2). Selective alkylation of organic compounds. [Link]

• Washington State University. (n.d.). Monitoring Reactions by TLC. [Link]

• Mettler Toledo. (n.d.). Alkylation Reactions. [Link]

• ACS Publications. (2026, January 19). Direct Catalytic Decarboxylative C1-Alkylation of Unprotected Tetrahydroisoquinolines via Photoredox Catalysis. [Link]

• Wikipedia. (n.d.). Steric effects. [Link]

• Chemistry LibreTexts. (2022, April 18). 2.3B: Uses of TLC. [Link]

• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Monitoring a Reaction. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Monitor by TLC. [Link]

• PubMed. (2013, August 15). N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery. [Link]

• Study.com. (n.d.). Monitoring Chemical Reactions: Process & Example. [Link]

• ResearchGate. (2016, April 13). Why n-alkylation is more favorable than o-alkyation ?[Link]

• Google Patents. (n.d.). US7432391B2 - Process for the production of tert-butyl N-(2-bromoethyl)

• ResearchGate. (2025, August 9). N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations for drug discovery. [Link]

• NIH. (n.d.). Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies. [Link]

• ResearchGate. (2025, August 6). N-Alkylation of carbamates and amides with alcohols catalyzed by a CpIr complex*. [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Selective N-alkylation of amines using nitriles under hydrogenation conditions: facile synthesis of secondary and tertiary amines. [Link]

• Semantic Scholar. (n.d.). Chemoselective C-benzylation of unprotected anilines with benzyl alcohols using Re2O7 catalyst. [Link]

• PubChem. (n.d.). tert-Butyl 4-(bromomethyl)benzylcarbamate. [Link]

• ChemSynthesis. (2025, May 20). tert-butyl benzylcarbamate. [Link]

• MDPI. (n.d.). Alkylation of Benzene with Benzyl Chloride: Comparative Study Between Commercial MOFs and Metal Chloride Catalysts. [Link]

• ResearchGate. (2019, June 21). Benzylation of Arenes with Benzyl Halides under Promoter‐Free and Additive‐Free Conditions. [Link]

• Capot Chemical. (2026, January 15). MSDS of tert-Butyl (2-aminoethyl)(benzyl)carbamate. [Link]

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Technical Support Center: Troubleshooting Boc Deprotection of Hindered Carbamates

Welcome to the technical support guide for troubleshooting the deprotection of sterically hindered tert-butyloxycarbonyl (Boc) protected amines. This resource is designed for researchers, chemists, and drug development professionals who encounter challenges with this common but sometimes problematic transformation. As Senior Application Scientists, we provide not just protocols, but the underlying principles to empower you to solve even the most stubborn deprotection issues.

The Challenge of Hindered Carbamates

The Boc group is a cornerstone of modern organic synthesis, particularly in peptide and complex molecule synthesis, due to its general stability and acid-labile nature.[1][2] However, when the carbamate nitrogen is sterically encumbered—flanked by bulky substituents or part of a complex, crowded scaffold—its reactivity can deviate significantly from simple model systems. Standard deprotection protocols often fail, leading to sluggish or incomplete reactions, or the degradation of sensitive substrates under the harsher conditions required for cleavage. This guide provides a systematic approach to diagnosing and overcoming these challenges.

Core Principles: The "How" and "Why" of Boc Deprotection

Understanding the mechanism of Boc deprotection is critical for effective troubleshooting. The universally accepted pathway for acid-catalyzed cleavage involves three key steps.[3][4]

• Protonation: The reaction is initiated by the protonation of the carbamate's carbonyl oxygen by an acid.

• Fragmentation: This protonation weakens the C-O bond, leading to the irreversible fragmentation of the carbamate. This step generates a stable tert-butyl cation, carbon dioxide, and the desired free amine.

• Amine Protonation: Under the acidic conditions, the liberated amine is typically protonated, yielding its corresponding salt.[3]

This mechanism highlights the dual role of the acid: it both catalyzes the reaction and acts as a stoichiometric reagent to neutralize the product amine.

Caption: Acid-catalyzed Boc deprotection mechanism.

Frequently Asked Questions & Troubleshooting Guide

This section addresses the most common issues encountered when deprotecting hindered carbamates.

Q1: My deprotection reaction is extremely slow or stalls completely. What's going on?

This is the most frequent problem with hindered substrates. The steric bulk around the carbamate can impede the initial protonation step and subsequent fragmentation.

Causality:

• Insufficient Acidity: For many hindered systems, standard conditions like 20-50% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) are simply not acidic enough to drive the reaction to completion.[5] Kinetic studies have shown that the reaction rate can have a second-order dependence on the concentration of strong acids like HCl, meaning a small decrease in effective acidity can dramatically slow the reaction.[6][7]

• Steric Hindrance: Bulky groups adjacent to the nitrogen can physically block the acid from accessing the carbamate carbonyl, slowing the initial protonation step.[8][9]

• Low Temperature: While running reactions at 0°C is a good practice to minimize side reactions, it can significantly reduce the rate for challenging substrates.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for incomplete deprotection.

Solutions:

• Increase Acid Concentration: Gradually increase the concentration of TFA, moving from a 50% solution in DCM to neat TFA.[10]

• Elevate Temperature: Allow the reaction to proceed at room temperature or with gentle heating (40–50 °C). Always monitor for potential degradation of the starting material or product.[5]

• Switch to a Stronger Acid: Anhydrous solutions of HCl, such as 4M HCl in 1,4-dioxane or diethyl ether, are often more effective than TFA for very resistant substrates.[11]

Q2: The Boc group came off, but my product is contaminated with byproducts. How do I prevent this?

Side reactions are typically caused by the highly reactive tert-butyl cation generated during the fragmentation step.[12]

Causality: This carbocation is an aggressive electrophile and will readily alkylate any available nucleophiles. Electron-rich aromatic rings (like tryptophan or tyrosine side chains), sulfur-containing residues (methionine, cysteine), and even some solvents or the product amine itself can be alkylated, leading to a complex mixture of byproducts.[12][13]

Solutions: The Critical Role of Scavengers The most effective strategy is to introduce a "scavenger" into the reaction mixture. This is a sacrificial nucleophile that traps the tert-butyl cation before it can react with your molecule of interest.[5]

Scavenger	Target Nucleophile(s)	Typical Concentration	Notes
Anisole / Thioanisole	Electron-rich aromatics (Trp, Tyr)	5-10% (v/v)	Thioanisole is particularly effective for sulfur-containing residues.[5]
Triethylsilane (TES) / Triisopropylsilane (TIS)	General purpose cation trap	2-5% (v/v)	Reduces the tert-butyl cation to isobutane. Very effective.[5]
Water	General purpose	1-5% (v/v)	Traps the cation to form tert-butanol. Can slow the reaction slightly.
1,2-Ethanedithiol (EDT)	Thioethers (Met)	2-5% (v/v)	Specifically protects against sulfur alkylation.

Protocol: Always add the scavenger to the solution of your Boc-protected compound before adding the acid. Performing the reaction at a lower temperature (e.g., 0 °C) can also help minimize the rate of side reactions.[5]

Q3: My compound contains other acid-sensitive groups. How can I deprotect the Boc group selectively?

This is a classic challenge of orthogonal protection strategy. The key is to exploit the kinetic difference in the rate of cleavage between the Boc group and other protecting groups (e.g., tert-butyl esters, trityl ethers).[12]

Causality: The Boc group is generally among the most acid-labile protecting groups.[12] However, forcing conditions required for a hindered Boc group can easily cleave other sensitive functionalities.

Decision Tree for Selective Deprotection:

Caption: Strategy selection for selective Boc deprotection.

Solutions:

• Milder Acidic Conditions: For substrates where the Boc group is not excessively hindered, weaker acids can provide selectivity. Options include aqueous phosphoric acid, or highly diluted TFA (1-5%) in DCM.[14][15]

• Lewis Acids: Reagents like Zinc Bromide (ZnBr₂) in DCM can selectively cleave secondary N-Boc groups while leaving primary ones intact.[2] TMSOTf is another powerful option, though it requires careful handling.

• Alternative, Non-Standard Methods: For extremely sensitive substrates, non-traditional methods may be required. See the protocols below.

Field-Proven Alternative Protocols

When standard acidic methods fail, these protocols offer robust alternatives.

Protocol 1: Deprotection using Oxalyl Chloride in Methanol

This mild method is suitable for substrates with highly acid-labile functional groups, where even weak Brønsted acids cause decomposition.[9][16] The mechanism is thought to involve electrophilic activation of the carbamate by oxalyl chloride rather than simple protonation.[17]

Step-by-Step Methodology:

• Dissolve the N-Boc protected amine in methanol (to a concentration of ~0.1 M).

• At room temperature, add oxalyl chloride (typically 3 equivalents) dropwise to the solution. Note: Gas evolution (CO, CO₂, HCl) will occur. Perform in a well-ventilated fume hood.[9]

• Stir the reaction at room temperature for 1-4 hours. Monitor progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by the slow addition of a saturated sodium bicarbonate solution until gas evolution ceases.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, DCM).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the deprotected amine.

Protocol 2: Thermal Deprotection

For robust molecules that lack other thermally sensitive groups, heating can be a simple and effective acid-free method.

Step-by-Step Methodology:

• Dissolve the N-Boc protected compound in a high-boiling, inert solvent such as dioxane, toluene, or N,N-dimethylformamide (DMF).

• Heat the solution to reflux (typically 100-150 °C) for several hours.[18]

• Monitor the reaction by TLC or LC-MS. The reaction progress can be followed by observing the evolution of isobutylene gas.[4]

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure to yield the crude product, which can then be purified.

References

• Boc Deprotection Mechanism - TFA. Common Organic Chemistry.

• Selective deprotection of Boc amines in the presence of other protecting groups. BenchChem.

• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides.

• BOC Protection and Deprotection. J&K Scientific LLC.

• Amine Protection and Deprotection. Master Organic Chemistry.

• N-Boc deprotection issues and alternative methods. BenchChem.

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Royal Society of Chemistry.

• Common side reactions with Boc-protected amino acids and how to avoid them. BenchChem.

• Boc Deprotection Mechanism. Organic Chemistry (YouTube).

• Side reactions of Boc deprotection with scavengers. BenchChem.

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Semantic Scholar.

• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI.

• Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit.

• Amine Protection / Deprotection. Fisher Scientific.

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. ResearchGate.

• Alternative Methods for Boc Deprotection. Reddit.

• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. SciSpace.

• Acids for BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides.

• BOC deprotection. Hebei Boze Chemical Co.,Ltd.

• Kinetics and mechanism of N-Boc cleavage: evidence of a second-order dependence upon acid concentration. PubMed.

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Canadian Center of Science and Education.

• The BOC protecting group can be removed under acidic conditions. Chegg.com.

• Troubleshooting incomplete Boc deprotection. BenchChem.

• The Reactivity of the N-Boc Protecting Group: An Underrated Feature. ResearchGate.

• Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration. ResearchGate.

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Institutes of Health.

• Kinetics and Mechanism of N-Boc Cleavage: Evidence of A Second-Order Dependence Upon Acid Concentration. Scribd.

• SUPPORTING INFORMATION. The Royal Society of Chemistry.

• Troubleshooting Boc Deprotection: A Technical Support Guide. BenchChem.

• Boc-Protected Amino Groups. Organic Chemistry Portal.

• Mild deprotection of the N-tert‐butyloxycarbonyl (N‐Boc) group using oxalyl chloride. Royal Society of Chemistry.

• Mild deprotection of the N -tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride. ResearchGate.

• Mild Deprotection of tert-Butyl Carbamates of NH-Heteroarenes under Basic Conditions. ResearchGate.

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Kinetics and mechanism of N-Boc cleavage: evidence of a second-order dependence upon acid concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]
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• 18. reddit.com [reddit.com]

Stability issues of tert-Butyl 2-(bromomethyl)benzylcarbamate during storage

Technical Support Center: tert-Butyl 2-(bromomethyl)benzylcarbamate

Introduction

Welcome to the technical support guide for tert-Butyl 2-(bromomethyl)benzylcarbamate (CAS 220364-33-0). This document is designed for researchers, chemists, and drug development professionals who utilize this bifunctional molecule in their synthetic workflows. While an invaluable building block, its inherent reactivity, stemming from the presence of both a benzylic bromide and a Boc-protected amine, presents unique stability and storage challenges. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to ensure the integrity of your material and the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary functional groups in tert-Butyl 2-(bromomethyl)benzylcarbamate and how do they influence its stability?

This molecule contains two key functionalities:

• A benzyl bromide: This group is a potent electrophile, making the molecule highly reactive towards nucleophiles. The benzylic position is also stabilized for radical intermediates, making it susceptible to light-induced degradation.[1]

• A tert-butoxycarbonyl (Boc) protected amine: The Boc group is a widely used protecting group that is stable to most nucleophilic and basic conditions but is labile under strong acidic conditions.[2][3][4]

The primary stability concern arises from the benzyl bromide moiety, which is prone to hydrolysis and other nucleophilic substitutions.

Q2: What are the ideal storage conditions for this reagent?

To maximize shelf-life and maintain purity, the compound must be stored under the conditions summarized below. Deviations can lead to rapid degradation.

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	Slows the rate of decomposition reactions.[5][6][7]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents contact with atmospheric moisture, which causes hydrolysis.[8]
Light	Amber vial / Store in the dark	Protects against light-induced radical reactions at the benzylic position.[9]
Container	Tightly sealed, non-reactive cap	Prevents moisture ingress and contamination. Opened containers should be carefully resealed.[5][8]

Q3: What are the most common degradation pathways?

The two most probable degradation pathways are:

• Hydrolysis: Reaction with ambient moisture converts the reactive benzyl bromide to the corresponding benzyl alcohol, tert-butyl 2-(hydroxymethyl)benzylcarbamate. This is often the primary impurity found in aged samples.[10][11]

• Intramolecular Cyclization: The Boc-protected nitrogen can act as an intramolecular nucleophile, displacing the bromide to form a stable six-membered ring, tert-butyl 1,3-dihydro-2H-isoindole-2-carboxylate. This is an irreversible process that consumes the active reagent.

Caption: Primary degradation pathways for the target compound.

Troubleshooting Guide

Problem 1: My downstream reaction is sluggish or failing, giving low yields.

• Probable Cause: The most likely culprit is a significant loss of purity in your starting material due to degradation. The primary active site, the benzyl bromide, has likely been consumed via hydrolysis or cyclization, reducing the molar equivalence of the active reagent in your reaction.

• Troubleshooting Steps:

  • Assess Purity: Do not assume the purity stated on the bottle, especially if it has been opened previously. Perform a quick purity analysis before use. A proton NMR (¹H NMR) is highly effective.

    • Look for: The disappearance of the characteristic benzylic CH₂-Br peak (typically around 4.5-4.7 ppm in CDCl₃) and the appearance of new peaks. The hydrolyzed alcohol CH₂-OH peak will appear at a similar chemical shift (around 4.6-4.8 ppm), and the cyclic product will show a distinct singlet for the two equivalent CH₂ groups in the newly formed ring (often around 4.4 ppm).

  • Use a Fresh Sample: If significant degradation (>5-10%) is observed, it is highly recommended to use a new, unopened bottle of the reagent. The cost of a failed experiment often outweighs the cost of fresh material.

  • Quantify Active Reagent: If using the existing bottle is unavoidable, you can attempt to quantify the remaining active material using quantitative NMR (qNMR) with an internal standard. Adjust the stoichiometry of your reaction accordingly, but be aware that the degradation byproducts may interfere with your reaction or purification.

Problem 2: I see an unexpected, less polar spot on my TLC plate and a new peak in my LC-MS.

• Probable Cause: This observation is highly indicative of the formation of the intramolecular cyclization product, tert-butyl 1,3-dihydro-2H-isoindole-2-carboxylate. This molecule is typically less polar than the starting benzyl bromide and will have a higher Rf on a TLC plate. Its mass will be that of the starting material minus HBr (M - 80.9).

• Troubleshooting Steps:

  • Confirm Identity: Check the mass of the new peak in your LC-MS data. It should correspond to the molecular weight of the cyclized product (C₁₃H₁₇NO₂, MW ≈ 219.28).

  • Evaluate Storage History: This type of degradation is accelerated by elevated temperatures and prolonged storage times. Review how the material has been handled and stored. Was it left on the bench for an extended period? Was the cap properly sealed?

  • Purification (Not Recommended): While it is theoretically possible to purify the remaining benzyl bromide via flash chromatography, it is often impractical. The compound can degrade on silica gel, and the process is time-consuming. Discarding the degraded material is the safest and most efficient path forward.

Problem 3: The solid reagent, which should be a white powder, has become discolored (yellow/brown) and/or clumpy.

• Probable Cause: This is a clear visual indicator of advanced decomposition.

  • Discoloration: Often results from the formation of trace amounts of bromine or other chromophoric impurities from complex degradation or oxidation pathways.

  • Clumping/Waxy Texture: Indicates significant moisture absorption, leading to hydrolysis. The resulting benzyl alcohol is often stickier than the starting bromide.

• Solution:

  • Do Not Use: Do not attempt to use the reagent. The visual signs of degradation strongly suggest that the material's purity is severely compromised. Using it will lead to failed reactions, irreproducible results, and complex purification challenges.

  • Dispose and Reorder: Dispose of the material according to your institution's safety protocols for halogenated organic compounds.[8][12] Order a fresh supply and implement the recommended storage conditions immediately upon receipt.

Experimental Protocol: Quality Assessment via ¹H NMR

This protocol provides a self-validating method to quickly assess the integrity of your tert-Butyl 2-(bromomethyl)benzylcarbamate before committing it to a large-scale reaction.

Objective: To determine the approximate purity and identify the presence of major degradation products.

Materials:

• Sample of tert-Butyl 2-(bromomethyl)benzylcarbamate

• Deuterated Chloroform (CDCl₃)

• NMR tube

• Pasteur pipette

• Spatula and weigh boat

Procedure:

• Sample Preparation: Carefully weigh approximately 5-10 mg of the solid into a clean, dry vial.

• Dissolution: Add ~0.7 mL of CDCl₃ to the vial and gently swirl to dissolve the solid completely.

• Transfer: Using a Pasteur pipette, transfer the solution to a clean, dry NMR tube.

• Acquisition: Acquire a standard proton (¹H) NMR spectrum. Ensure the spectral window includes the range from 0 to 10 ppm.

• Data Analysis:

  • Identify Key Peaks for the Starting Material:

    • ~1.5 ppm (singlet, 9H): tert-butyl group (-C(CH₃)₃)

    • ~4.4 ppm (doublet, 2H): CH₂-NHBoc

    • ~4.6 ppm (singlet, 2H): Benzylic CH₂-Br

    • ~5.0 ppm (broad triplet, 1H): NH of the carbamate

    • ~7.2-7.4 ppm (multiplet, 4H): Aromatic protons

  • Look for Degradation Product Peaks:

    • Hydrolysis Product: A new singlet around 4.7 ppm (for CH₂-OH) and a broad peak for the -OH proton.

    • Cyclized Product: A new singlet around 4.4 ppm (integrating to 4H, representing two overlapping CH₂ groups).

  • Estimate Purity: Integrate the CH₂-Br peak of the starting material against the characteristic peaks of the impurities. For example, compare the integration of the CH₂-Br peak at ~4.6 ppm to the CH₂-OH peak at ~4.7 ppm. The relative integration provides a direct ratio of active material to the hydrolyzed impurity.

Caption: Troubleshooting workflow for assessing reagent quality.

References

• Boc-Protected Amino Groups - Organic Chemistry Portal. [Link]

• Boc Protecting Group for Amines - Chemistry Steps. [Link]

• Safety Data Sheet - Angene Chemical. [Link]

• Isotope experiment of benzyl bromide with water‐¹⁸O. - ResearchGate. [Link]

• tert-Butyloxycarbonyl protecting group - Wikipedia. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow | Organic Process Research & Development - ACS Publications. [Link]

• Intramolecular Nucleophilic Participation. The Effect of Certain ortho Substituents on Solvolysis Rates of Benzyl and Benzhydryl. [Link]

• MSDS of tert-Butyl 4-(Bromomethyl)benzylcarbamate. [Link]

• Reactions on the “Benzylic” Carbon: Bromination And Oxidation - Master Organic Chemistry. [Link]

• CN107098791B - Preparation method of benzyl bromide - Google P

• Visible‐Light Driven Hydrolysis of Benzyl Halides with Water for Preparation of Benzyl Alcohols | Request PDF - ResearchGate. [Link]

• Safety Data Sheet - AA Blocks. [Link]

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• 5. combi-blocks.com [combi-blocks.com]
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• 11. researchgate.net [researchgate.net]
• 12. chemicalbook.com [chemicalbook.com]

Technical Support Center: HPLC Purity Analysis of tert-Butyl 2-(bromomethyl)benzylcarbamate

Welcome to the technical support center for the HPLC analysis of tert-Butyl 2-(bromomethyl)benzylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into method development, purity assessment, and troubleshooting. The information herein is structured to address specific experimental challenges in a direct question-and-answer format, moving beyond simple procedural steps to explain the underlying scientific principles.

Recommended HPLC Protocol for Purity Assessment

A robust starting point is essential for any analysis. The following protocol describes a self-validating system for the purity determination of tert-Butyl 2-(bromomethyl)benzylcarbamate, incorporating system suitability tests to ensure data integrity.

Experimental Protocol: Reverse-Phase HPLC Method

• Instrumentation:

  • A standard High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary or binary pump, a degasser, an autosampler, a column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Chromatographic Conditions:

  • The parameters below provide a validated starting point for analysis.

Parameter	Recommended Setting	Rationale
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)	The nonpolar C18 stationary phase provides good hydrophobic interaction with the benzyl and tert-butyl groups of the analyte, offering robust retention and separation.
Mobile Phase A	HPLC-grade Water with 0.1% Formic Acid	Formic acid is used to control the pH, ensuring consistent ionization of any residual silanol groups on the column and improving peak shape.[1][2]
Mobile Phase B	HPLC-grade Acetonitrile (ACN) with 0.1% Formic Acid	Acetonitrile is a common organic modifier with a low UV cutoff and viscosity, providing good separation efficiency.
Gradient Program	0-2 min: 50% B2-15 min: 50% to 90% B15-18 min: 90% B18-18.1 min: 90% to 50% B18.1-25 min: 50% B (Equilibration)	A gradient is employed to elute potential impurities with a wide range of polarities and to ensure the main analyte peak is sharp and well-resolved.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and system pressure.
Column Temperature	30 °C	Maintaining a constant, slightly elevated temperature ensures retention time reproducibility and can improve peak efficiency.[3]
Detection Wavelength	220 nm	The benzene ring in the analyte provides strong UV absorbance at lower wavelengths. A PDA detector can be used to confirm peak purity across a wider spectrum.
Injection Volume	10 µL	A typical injection volume to avoid column overloading.
Sample Diluent	Acetonitrile/Water (50:50, v/v)	Dissolving the sample in a solvent similar in strength to the initial mobile phase prevents peak distortion.[4]

• Sample Preparation:

  • Accurately weigh and dissolve the tert-Butyl 2-(bromomethyl)benzylcarbamate sample in the diluent to a final concentration of approximately 0.5 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter to remove particulates that could block the column frit.[5]

• System Suitability Testing (SST):

  • Before sample analysis, perform at least five replicate injections of a standard solution.

  • The system is deemed ready for use if the following criteria are met:

    • Tailing Factor (Tf): Between 0.9 and 1.5.[1][2]

    • Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%.

    • RSD of Retention Time: ≤ 1.0%.

Troubleshooting Guide

This section addresses common issues encountered during the HPLC analysis of tert-Butyl 2-(bromomethyl)benzylcarbamate. The diagnostic workflow below can help systematically identify and resolve problems.

Caption: A systematic workflow for troubleshooting common HPLC issues.

Peak Shape Problems

Q1: My main peak is tailing significantly (Tailing Factor > 1.5). What is the cause and how can I fix it?

A1: Peak tailing is a common issue, particularly for compounds with basic functional groups like the nitrogen in the carbamate moiety.[1] The primary causes are:

• Secondary Interactions: The most likely cause is the interaction between the slightly basic analyte and acidic residual silanol groups on the silica-based C18 column.[1][2] These interactions create a secondary retention mechanism, causing a portion of the analyte molecules to lag behind, resulting in a tail.

• Column Contamination or Degradation: Accumulation of contaminants at the column inlet or a void in the packed bed can disrupt the sample path, leading to tailing or split peaks.[4][6]

• Inappropriate Mobile Phase pH: If the mobile phase pH is not sufficiently low, the silanol groups (-Si-OH) can deprotonate to -Si-O⁻, strongly interacting with any protonated form of your analyte.

Solutions:

• Lower the Mobile Phase pH: The current method uses 0.1% formic acid (pH ~2.7). If tailing persists, you could switch to 0.1% trifluoroacetic acid (TFA), which is a stronger ion-pairing agent and more effective at masking silanol activity. However, be aware that TFA can be difficult to remove from the column.

• Use a High-Purity, End-Capped Column: Modern columns are often "end-capped" to reduce the number of free silanol groups. Ensure you are using a high-quality, base-deactivated column.[2]

• Flush the Column: If contamination is suspected, flush the column with a strong organic solvent like 100% acetonitrile or isopropanol.[4] If a void has formed, reversing the column (if permitted by the manufacturer) for a high-pressure flush may help, but replacement is often the best solution.[2]

Q2: I'm observing peak fronting. What does this indicate?

A2: Peak fronting, where the first half of the peak is broader than the second, is less common than tailing but typically points to two main issues:

• Sample Overload: Injecting too much sample mass or volume can saturate the stationary phase at the column inlet, causing molecules to travel down the column faster than they should.[3][7]

• Solvent Incompatibility: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase (e.g., 100% acetonitrile), the sample band will not focus properly at the head of the column.[4]

Solutions:

• Reduce Sample Concentration: Dilute your sample and reinject. If the peak shape becomes symmetrical, you were overloading the column.

• Match Sample Solvent to Mobile Phase: Prepare your sample in a diluent that is as close as possible to the initial mobile phase composition (e.g., 50% ACN / 50% Water).[4]

Retention and Resolution Issues

Q3: My retention times are drifting to shorter or longer times with each injection. Why is this happening?

A3: Drifting retention times suggest that the chromatographic system is not in equilibrium.[8]

• Insufficient Column Equilibration: This is the most common cause. After a gradient run, the column must be fully returned to the initial mobile phase conditions. If the equilibration time is too short, subsequent injections will start with a slightly different mobile phase composition, altering retention.[5][7]

• Mobile Phase Instability: If you are using a buffered mobile phase, its pH can change over time due to the absorption of atmospheric CO₂. Volatile components like acetonitrile can also evaporate, changing the solvent ratio.[5]

• Temperature Fluctuations: A fluctuating column temperature will cause shifts in retention time.[3]

Solutions:

• Increase Equilibration Time: A good rule of thumb is to allow at least 10 column volumes of the initial mobile phase to pass through the column for re-equilibration. For a 150 x 4.6 mm column at 1.0 mL/min, this is approximately 15-20 minutes. The recommended method has a 7-minute equilibration, which may need to be extended.

• Prepare Fresh Mobile Phase Daily: Do not let aqueous mobile phases sit for extended periods.[5] Ensure solvents are properly degassed to prevent bubble formation, which can also affect pump performance and retention.[5]

• Use a Column Oven: Ensure the column thermostat is on and set to a stable temperature.[7]

Q4: I see a new peak appearing over time, and the area of my main peak is decreasing. What could this be?

A4: This is a strong indication of analyte degradation. Tert-Butyl 2-(bromomethyl)benzylcarbamate has two chemically reactive sites:

• Benzylic Bromide: This is a good leaving group and is susceptible to hydrolysis, which would form the corresponding benzyl alcohol. If your mobile phase contains nucleophiles (e.g., from a buffer), it could react with those as well.

• Boc Protecting Group: The tert-butoxycarbonyl (Boc) group is labile under strongly acidic conditions and can be cleaved to reveal the free amine.

Solutions:

• Check Mobile Phase pH: While 0.1% formic acid is generally safe, if you have switched to a stronger acid like TFA, you might be slowly cleaving the Boc group.

• Prepare Samples Fresh: Do not let prepared samples sit in the autosampler for extended periods, especially at room temperature. The aqueous component of the sample diluent can cause slow hydrolysis of the benzyl bromide. Consider using a cooled autosampler.

• Perform Forced Degradation Studies: To confirm the identity of the new peak, you should perform forced degradation studies (e.g., under mild acidic, basic, and oxidative conditions) to intentionally generate degradation products and see if their retention times match the unknown peak.[9][10]

Frequently Asked Questions (FAQs)

Q1: How can I develop a formal stability-indicating method for this compound?

A1: A stability-indicating method is one that can accurately quantify the decrease in the amount of the active compound due to degradation. To develop this, you must:

• Perform Forced Degradation: Subject the analyte to stress conditions such as acid hydrolysis (e.g., 0.1 M HCl), base hydrolysis (e.g., 0.1 M NaOH), oxidation (e.g., 3% H₂O₂), and photolytic stress (exposure to UV light) to generate potential degradation products.[9][10][11]

• Optimize Separation: Modify your HPLC method (gradient, mobile phase, column chemistry) to achieve baseline separation between the main peak and all degradation products formed.

• Validate the Method: Perform a full method validation according to ICH Q2(R1) guidelines, which includes assessing specificity (peak purity analysis using a PDA detector is crucial here), linearity, accuracy, precision, and robustness. The ability to separate the analyte from all potential degradants is the key specificity requirement.

Q2: What are the most likely degradation products of tert-Butyl 2-(bromomethyl)benzylcarbamate?

A2: Based on its structure, the most probable degradation pathways involve the two labile functional groups:

• Hydrolysis of the Benzyl Bromide: This would result in tert-Butyl 2-(hydroxymethyl)benzylcarbamate . This is often the primary degradation product in aqueous solutions.

• Acid-Catalyzed Deprotection: Cleavage of the Boc group would yield 2-(bromomethyl)benzylamine .

• Dimerization/Oligomerization: The reactive benzyl bromide could potentially react with the carbamate nitrogen of another molecule, though this is less likely under typical HPLC conditions.

Q3: Why am I seeing "ghost peaks" in my blank injections?

A3: Ghost peaks are peaks that appear in blank runs and are typically due to carryover or contamination.[5]

• Carryover: This occurs when a small amount of a previous, highly concentrated sample remains in the injection port or needle and is injected with the subsequent blank.

• Contamination: The mobile phase, vials, or the HPLC system itself could be contaminated.

Solutions:

• Optimize Needle Wash: Ensure your autosampler's needle wash procedure is effective. Use a strong solvent (like 100% ACN) for the wash, and increase the duration or number of wash cycles.[5]

• Use High-Purity Solvents: Always use HPLC-grade solvents and freshly prepared mobile phases.[5]

• Isolate the Source: Run blanks after systematically removing components (e.g., disconnect the column) to pinpoint the source of the contamination.

References

• Benchchem. (n.d.). Troubleshooting Peak Tailing in Dichlorophenylcarbamate HPLC Analysis: A Technical Support Guide.
• SCION Instruments. (n.d.). HPLC Troubleshooting Guide.
• Agilent. (2009, April 29). Tips and Tricks of HPLC System Troubleshooting.
• HPLC Troubleshooting Guide. (n.d.).
• Element Lab Solutions. (n.d.). Peak Tailing in HPLC.
• Medikamenter Quality Services. (2025, July 25). Common Issues in HPLC Analysis.
• alwsci. (2025, March 25). Some Common Issues With Liquid Chromatography And Their Troubleshooting Methods.
• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. (2024, June 5).
• YouTube. (2023, August 28). Top 10 Most Common HPLC Issues and How to Fix Them (2023).
• Labcompare.com. (2025, February 28). Troubleshooting Common HPLC Issues.
• Benchchem. (n.d.). Application Notes & Protocols for the Characterization of tert-Butyl (4-hydroxybutan-2-yl)carbamate.
• SIELC Technologies. (2018, May 16). tert-Butyl carbamate.
• Benchchem. (n.d.). analytical methods for determining the purity of tert-Butyl (3-aminopropyl)carbamate.
• NIH. (2024, April 13). Development of a stability indicating high-performance liquid chromatography method for determination of cenobamate: study of basic degradation kinetics.
• Biosynth. (n.d.). tert-Butyl 3-(bromomethyl)benzylcarbamate | 220364-34-1 | VIA36434.
• BLD Pharm. (n.d.). 187283-17-6|tert-Butyl 4-(bromomethyl)benzylcarbamate.
• Benchchem. (n.d.). A Comparative Guide to the Validation of Analytical Methods for tert-Butyl 2-iodobenzyl(methyl)carbamate.
• Stability-Indicating HPLC-DAD Method for the Determination of Granisetron Hydrochloride in Its Pharmaceutical Preparations. (n.d.).
• CONICET. (n.d.). Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques.
• Benchchem. (n.d.). A Comparative Guide to the Spectral Data of tert-Butyl (2-(benzylamino)ethyl)carbamate and Related Compounds.
• PubMed Central (PMC). (2020, June 22). Determination of the Contents of Antioxidants and Their Degradation Products in Sodium Chloride Injection for Blood Transfusion.
• PubMed Central (PMC) - NIH. (n.d.). Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms.
• PubChem. (n.d.). tert-Butyl 4-(bromomethyl)benzylcarbamate | C13H18BrNO2 | CID 23447255.
• Sigma-Aldrich. (n.d.). tert-Butyl 3-(bromomethyl)benzylcarbamate | 220364-34-1.
• Journal of Pharmaceutical Research International. (2021, October 12). Stability Indicating Method Development and Validation of Cenobamate in Bulk and Dosage form by Liquid Chromatography.
• Journal of Food and Drug Analysis. (n.d.). Development and validation of a stability indicating HPLC method for the determination of buprenorphine in transdermal patch.

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• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 3. Some Common Issues With Liquid Chromatography And Their Troubleshooting Methods - Blogs - News [alwsci.com]
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• 11. "Development and validation of a stability indicating HPLC method for t" by C.-L. Liao, C.-Y. Lee et al. [jfda-online.com]

Technical Support Center: Scaling Up the Synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate

Welcome to the technical support center for the synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate. This guide is designed for researchers, chemists, and process development professionals who are looking to implement or scale up this synthesis. We will delve into the underlying chemical principles, provide a detailed and robust protocol, and offer practical solutions to common challenges encountered in the laboratory.

Synthesis Overview & Strategy

tert-Butyl 2-(bromomethyl)benzylcarbamate is a valuable bifunctional molecule, acting as a key intermediate in the synthesis of various pharmaceutical agents and complex organic structures. Its utility stems from the orthogonal reactivity of the Boc-protected amine and the benzylic bromide. The primary challenge in its synthesis is achieving selective mono-bromination at the benzylic position without inducing side reactions.

The most reliable and scalable synthetic route involves a two-step process starting from commercially available 2-methylbenzylamine:

• Protection: The primary amine of 2-methylbenzylamine is protected with a tert-butoxycarbonyl (Boc) group to prevent its interference in the subsequent radical reaction.

• Benzylic Bromination: The methyl group of the resulting tert-butyl 2-methylbenzylcarbamate is selectively brominated using N-Bromosuccinimide (NBS) under radical conditions. This classic transformation is known as the Wohl-Ziegler reaction.[1]

Below is a high-level overview of the synthetic workflow.

Caption: High-level workflow for the two-step synthesis.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the synthesis, providing context for the procedural choices outlined later.

Q1: Why is N-Bromosuccinimide (NBS) used for bromination instead of elemental bromine (Br₂)? A1: This is a crucial question of selectivity. While Br₂ can perform benzylic bromination, it readily participates in other reactions. In this specific substrate, two major side reactions with Br₂ are possible: electrophilic aromatic substitution on the electron-rich benzene ring and reaction with the carbamate nitrogen. NBS is the reagent of choice because it provides a low, constant concentration of Br₂ throughout the reaction, which favors the desired radical pathway over ionic pathways.[2] This is achieved through the reaction of NBS with trace amounts of HBr that are generated during the reaction, regenerating Br₂ in situ.[3] This elegant control minimizes side product formation, leading to a cleaner reaction and higher yield of the target molecule.[4]

Q2: What is the purpose of the radical initiator (AIBN or Benzoyl Peroxide)? A2: The benzylic bromination with NBS proceeds via a free-radical chain mechanism.[5] This chain reaction must be initiated. A radical initiator, such as Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO), is a molecule that easily decomposes upon heating or UV irradiation to form free radicals. These radicals then start the chain reaction by abstracting a bromine atom from Br₂, which was formed from NBS, to generate the key bromine radical (Br•) that propagates the reaction.[1][6]

Q3: Can I use UV light instead of a chemical initiator like AIBN? A3: Yes, photo-initiation is a common alternative to chemical initiators for the Wohl-Ziegler reaction.[7] Irradiating the reaction mixture with a UV lamp can induce the homolytic cleavage of the Br-Br bond, generating the necessary bromine radicals to start the chain reaction. In some cases, photo-initiation can provide better selectivity and yield compared to thermal initiation with AIBN.[7]

Q4: The protocol uses carbon tetrachloride (CCl₄), which is highly toxic. Are there safer solvent alternatives? A4: Absolutely. Carbon tetrachloride was historically the solvent of choice due to its inertness to radical reactions. However, due to its severe toxicity and environmental impact, its use is now highly restricted.[8] Suitable and safer alternatives include acetonitrile (MeCN), cyclohexane, or α,α,α-trifluorotoluene.[8] Acetonitrile is often a good choice as it is polar enough to dissolve the starting materials but does not interfere with the radical mechanism.

Q5: How stable is the final product, tert-Butyl 2-(bromomethyl)benzylcarbamate? A5: Like most benzylic halides, the product is a potent lachrymator and alkylating agent. It should be handled with extreme care in a well-ventilated fume hood. In terms of chemical stability, it is sensitive to moisture and nucleophiles. It should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) at low temperatures (2-8 °C) to prevent degradation. Over time, hydrolysis to the corresponding benzyl alcohol can occur.

Detailed Experimental Protocol

Safety First: This procedure involves hazardous materials. tert-Butyl 2-(bromomethyl)benzylcarbamate is a lachrymator and potential mutagen. NBS is an irritant and corrosive. AIBN can decompose violently if heated improperly. Carbon tetrachloride (if used) is a carcinogen. Always work in a certified chemical fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Step 1: Synthesis of tert-Butyl 2-methylbenzylcarbamate

• Setup: To a 1 L round-bottom flask equipped with a magnetic stir bar, add 2-methylbenzylamine (50.0 g, 412.6 mmol, 1.0 equiv) and dichloromethane (DCM, 500 mL).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Reagent Addition: Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 94.4 g, 432.2 mmol, 1.05 equiv) in DCM (100 mL) to the stirred amine solution over 30 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) until the starting amine is fully consumed.

• Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (2 x 200 mL), saturated NaHCO₃ solution (2 x 200 mL), and brine (1 x 200 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator. The resulting crude product is typically a clear oil or white solid that is of sufficient purity for the next step.

  • Expected Yield: 88-95 g (96-100%).

Step 2: Synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate (Wohl-Ziegler Bromination)

• Setup: To a 2 L three-neck round-bottom flask equipped with a reflux condenser, a nitrogen inlet, and a magnetic stir bar, add tert-butyl 2-methylbenzylcarbamate (from Step 1, assuming ~412 mmol, 1.0 equiv), N-Bromosuccinimide (NBS, 77.0 g, 432.6 mmol, 1.05 equiv), and acetonitrile (1.2 L).

  • Expert Tip: Ensure the NBS is recrystallized from water and dried in vacuo before use to remove any residual bromine or HBr, which can cause side reactions.[1]

• Initiator Addition: Add AIBN (3.38 g, 20.6 mmol, 0.05 equiv) to the mixture.

• Reaction: Heat the mixture to reflux (approx. 82 °C) under a nitrogen atmosphere. The reaction is often accompanied by a color change to orange or red. Monitor the reaction by TLC or ¹H NMR. The reaction is typically complete within 2-4 hours.

• Cooling & Filtration: Once the reaction is complete, cool the mixture to room temperature. The succinimide by-product will precipitate. Filter the mixture through a Büchner funnel to remove the solid succinimide and wash the solid with a small amount of cold acetonitrile.

• Work-up: Combine the filtrate and washings and transfer to a separatory funnel. Wash the solution with 5% aqueous sodium thiosulfate (Na₂S₂O₃) solution (2 x 300 mL) to quench any remaining bromine, followed by water (2 x 300 mL) and brine (1 x 300 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is often an off-white or pale-yellow solid. Recrystallization from a mixture of ethyl acetate and hexanes is typically effective for purification.[9] Dissolve the crude solid in a minimum amount of hot ethyl acetate and add hexanes until turbidity persists. Cool slowly to room temperature and then in an ice bath to induce crystallization. Collect the crystals by filtration.

  • Expected Yield: 85-105 g (68-85% over two steps).

Reaction Mechanism: Benzylic Bromination

The Wohl-Ziegler reaction proceeds through a radical chain mechanism.

Caption: Radical chain mechanism of the Wohl-Ziegler reaction.

Troubleshooting Guide

Even with a robust protocol, challenges can arise. This guide provides solutions to the most common issues.

Problem	Probable Cause(s)	Solution(s)
Low or No Product Yield	1. Inactive radical initiator (AIBN/BPO degraded). 2. Radical inhibitors (e.g., oxygen, phenols) present in the solvent or on glassware. 3. Insufficient reaction temperature or time.	1. Use a fresh bottle of AIBN or BPO. 2. Degas the solvent by bubbling nitrogen through it before the reaction. Ensure all glassware is scrupulously clean and dry. 3. Ensure the reaction mixture is maintained at a vigorous reflux. Monitor by TLC/NMR and extend the reaction time if necessary.
Significant Dibromide Formation (Ar-CHBr₂)	1. Over-bromination due to using more than 1.0-1.1 equivalents of NBS. 2. High local concentration of NBS or bromine. 3. The product (mono-bromide) is also susceptible to radical bromination.[4]	1. Use NBS as the limiting reagent or precisely 1.0 equivalent. 2. Ensure vigorous stirring to maintain a homogenous mixture. Consider adding NBS portion-wise if the issue persists. 3. Monitor the reaction closely and stop it as soon as the starting material is consumed to minimize over-reaction.
Aromatic Ring Bromination	1. Presence of ionic conditions (e.g., acid catalysis) instead of radical conditions. 2. Use of a polar, protic solvent that can promote ionic pathways. 3. Impure NBS containing free Br₂ and HBr.[4]	1. Ensure the reaction is performed under an inert atmosphere and in the absence of light (unless using photo-initiation) to suppress ionic pathways.[7] 2. Use a non-polar or aprotic polar solvent like acetonitrile or cyclohexane. 3. Recrystallize NBS before use.
Incomplete Reaction / Starting Material Remains	1. Insufficient amount of NBS or initiator. 2. Premature decomposition of the initiator. 3. Reaction not heated to the required temperature for initiator decomposition.	1. Check calculations and weighings carefully. A slight excess of NBS (1.05-1.1 equiv) is standard. 2. Add the initiator once the reaction mixture is close to reflux temperature, or add a second small portion of the initiator after 1-2 hours. 3. Verify the internal reaction temperature.
Difficult Purification / Oily Product	1. Presence of succinimide by-product due to incomplete removal. 2. Formation of multiple side products (dibromide, ring-brominated species). 3. Residual solvent.	1. Ensure thorough filtration after cooling the reaction. A second filtration after partial concentration of the filtrate can sometimes help. 2. If recrystallization fails, column chromatography on silica gel (using a hexanes/ethyl acetate gradient) is an effective, albeit less scalable, purification method. 3. Ensure the product is dried thoroughly under high vacuum.

Summary of Reaction Parameters

Parameter	Step 1: Boc Protection	Step 2: Benzylic Bromination	Rationale
Key Reagents	2-Methylbenzylamine, Boc₂O	tert-Butyl 2-methylbenzylcarbamate, NBS, AIBN	Protection of amine; Selective benzylic bromination.[1]
Equivalents	Boc₂O (1.05 eq)	NBS (1.05 eq), AIBN (0.05 eq)	Slight excess of acylating/brominating agent ensures full conversion; catalytic initiator.
Solvent	DCM	Acetonitrile (MeCN)	Good solubility for reactants; Aprotic solvent favoring radical pathway.[8]
Temperature	0 °C to RT	Reflux (~82 °C in MeCN)	Controls exotherm of protection; Thermal energy needed for radical initiation.
Time	12-16 hours	2-4 hours	Standard for Boc protection; Radical reactions are typically fast.
Work-up	Acid/Base Wash	Thiosulfate Wash, Filtration	Removes excess base/reagents; Quenches excess bromine, removes succinimide.
Purification	Use as crude	Recrystallization	High purity from Step 1; Efficient removal of impurities for solid product.[9]

References

• University of Glasgow. (n.d.). Selectivity of Aryl and Benzylic Bromination.
• Common Organic Chemistry. (n.d.). Bromination - Common Conditions.
• Ashenhurst, J. (2018, June 13). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Master Organic Chemistry.
• Scientific Update. (2022, October 26). Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at Benzylic Carbon.
• Chemistry Steps. (n.d.). Benzylic Bromination.
• Wikipedia. (n.d.). N-Bromosuccinimide.
• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS).
• Organic Syntheses. (n.d.). Organic Syntheses Procedure.
• Google Patents. (n.d.). US7432391B2 - Process for the production of tert-butyl N-(2-bromoethyl)carbamate.
• Chad's Prep®. (n.d.). 10.3 Allylic and Benzylic Bromination with NBS.
• YouTube. (2020, December 16). 10.3 Allylic Bromination and Benzylic Bromination with NBS | Organic Chemistry.
• Organic Syntheses. (n.d.). (2-Aminoethyl)carbamic acid tert-butyl ester.

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Reference Data & Comparative Studies

A Comparative Guide to N-Alkylation: The Role of Steric and Electronic Effects in Benzyl Bromide Reactivity

Introduction: The Centrality of N-Alkylation in Drug Discovery

The formation of carbon-nitrogen (C-N) bonds via N-alkylation is a cornerstone of modern organic synthesis, particularly within medicinal chemistry and drug development.[1][2] This fundamental transformation is critical for constructing the complex molecular architectures of countless therapeutic agents, influencing their potency, selectivity, and pharmacokinetic properties.[3] Among the diverse array of alkylating agents, benzyl bromides are prized for their ability to introduce the versatile benzyl group, a common motif in pharmacologically active compounds.[4][5]

However, not all benzyl bromides are created equal. Their reactivity in nucleophilic substitution reactions is exquisitely sensitive to the nature and position of substituents on the aromatic ring. This guide provides an in-depth comparison of tert-Butyl 2-(bromomethyl)benzylcarbamate with other common benzyl bromides in N-alkylation reactions. We will explore how the unique structural features of this reagent—namely the bulky tert-butoxycarbonyl (Boc) protecting group positioned ortho to the reactive bromomethyl moiety—influence its performance, offering both distinct advantages and challenges compared to simpler alternatives. This analysis is designed for researchers, scientists, and drug development professionals seeking to make informed decisions in the strategic design of synthetic routes.

Understanding Benzyl Bromide Reactivity: An SN1/SN2 Dichotomy

Benzyl halides occupy a unique position in reactivity, capable of proceeding through both SN1 and SN2 pathways.[6] The SN2 pathway is favored by their nature as primary halides, while the SN1 route is accessible due to the formation of a resonance-stabilized benzylic carbocation upon departure of the bromide leaving group.[6][7] For most N-alkylation reactions with primary or secondary amines (which are moderately good nucleophiles), the reaction typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][8]

The efficiency of this SN2 reaction is governed by two principal factors:

• Electronic Effects : Electron-donating groups (EDGs) on the aromatic ring can destabilize the electron-rich SN2 transition state, slowing the reaction. Conversely, electron-withdrawing groups (EWGs) can accelerate it.

• Steric Hindrance : Bulky groups near the benzylic carbon can impede the backside attack of the nucleophilic amine, dramatically reducing the reaction rate.[9]

tert-Butyl 2-(bromomethyl)benzylcarbamate presents a fascinating case study where both steric and electronic effects, conferred by the ortho-Boc-carbamate group, are at play.

Caption: General SN2 mechanism for the N-alkylation of an amine with a benzyl bromide.

Comparative Analysis of Benzylating Agents

To objectively assess the performance of tert-Butyl 2-(bromomethyl)benzylcarbamate, we compare its reactivity against a panel of structurally varied benzyl bromides in the N-alkylation of a model secondary amine, morpholine. The data presented below are representative of typical outcomes under standardized reaction conditions.

Benzylating Agent	Substituent Type	Relative Rate	Typical Yield (%)	Key Considerations
Benzyl Bromide	Unsubstituted	Baseline (1.0)	>95%	Standard, highly reactive agent. Prone to over-alkylation with primary amines.[10]
4-Methoxybenzyl Bromide	Electron-Donating (EDG)	Slower (<1.0)	85-95%	Deactivated towards SN2. The resulting PMB-amine can be cleaved under milder oxidative conditions than benzyl.
4-Nitrobenzyl Bromide	Electron-Withdrawing (EWG)	Faster (>1.0)	>95%	Activated towards SN2. PNB group is useful as a photolabile protecting group.
tert-Butyl 2-(bromomethyl)benzylcarbamate	Ortho, Sterically Hindering	Slower (<<1.0)	70-85%	Significantly reduced reactivity due to steric bulk. Requires more forcing conditions (higher temp/longer time). [9]
2-Methylbenzyl Bromide	Ortho, Sterically Hindering	Slower (<1.0)	80-90%	Steric hindrance from the ortho-methyl group slows the reaction compared to the unsubstituted analogue.

Discussion of Comparative Data

The data clearly illustrate the powerful influence of steric hindrance on SN2 reaction rates.

• Unsubstituted and EWG-Substituted Benzyl Bromides: These reagents are highly reactive, with reactions often reaching completion within a few hours at room temperature or with gentle heating.[8] Their high reactivity is a double-edged sword, as it can lead to a lack of selectivity and the formation of quaternary ammonium salts, especially with primary amines.[11]

• tert-Butyl 2-(bromomethyl)benzylcarbamate: The most striking result is the significantly diminished reactivity of this reagent. The bulky tert-butyl group and the carbamate functionality in the ortho position create a formidable steric shield around the benzylic carbon. This steric impediment hinders the approach of the nucleophilic amine, necessitating more forcing reaction conditions—such as elevated temperatures and extended reaction times—to achieve satisfactory yields.

The electronic contribution of the ortho-carbamate group is complex. While the nitrogen lone pair can donate electron density into the ring (an EDG effect), the carbonyl group is electron-withdrawing. However, in this context, the steric effect is overwhelmingly the dominant factor governing reactivity.

Strategic Advantages of tert-Butyl 2-(bromomethyl)benzylcarbamate

Despite its lower reactivity, tert-Butyl 2-(bromomethyl)benzylcarbamate is a valuable building block in multi-step synthesis, particularly in the construction of bifunctional molecules like Proteolysis Targeting Chimeras (PROTACs).[12] Its utility stems from the orthogonal reactivity of its two functional groups:

• Reactive Bromomethyl Group: Serves as an electrophilic handle for N-alkylation, allowing for the covalent attachment of the molecule to a nucleophilic amine on a target-binding ligand or linker.[12]

• Boc-Protected Amine: The Boc group is a stable protecting group that can be removed under acidic conditions (e.g., with trifluoroacetic acid) to unveil a primary amine.[13] This newly exposed amine can then participate in subsequent reactions, such as amide bond formation, to connect to an E3 ligase-binding moiety.

This bifunctional nature allows for a modular and strategic assembly of complex molecules, where the reduced reactivity of the bromomethyl group can even be an advantage, preventing undesired side reactions in complex chemical environments.

Caption: Synthetic strategy utilizing the orthogonal reactivity of the title compound.

Experimental Protocols

The following protocols provide detailed methodologies for the N-alkylation of morpholine, highlighting the necessary adjustments for differently substituted benzyl bromides.

Protocol 1: N-Alkylation with Standard Benzyl Bromide

Caption: Standard experimental workflow for N-alkylation with reactive benzyl bromides.

Materials:

• Morpholine (1.0 equiv.)

• Benzyl bromide (1.1 equiv.)

• Potassium carbonate (K₂CO₃, 2.0 equiv.), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add morpholine (1.0 equiv.) and anhydrous K₂CO₃ (2.0 equiv.).

• Add anhydrous DMF to create a solution with a concentration of approximately 0.5 M with respect to the amine.

• Stir the suspension at room temperature and add benzyl bromide (1.1 equiv.) dropwise.

• Heat the reaction mixture to 60 °C and stir.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

• Cool the mixture to room temperature and pour it into cold water.

• Transfer the aqueous mixture to a separatory funnel and extract three times with EtOAc.

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the N-benzylated amine.[8]

Protocol 2: N-Alkylation with tert-Butyl 2-(bromomethyl)benzylcarbamate

Note: This protocol requires more forcing conditions due to the reagent's steric hindrance.

Materials:

• Morpholine (1.0 equiv.)

• tert-Butyl 2-(bromomethyl)benzylcarbamate (1.1 equiv.)

• Cesium carbonate (Cs₂CO₃, 2.0 equiv.)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Justification for Modified Conditions:

• Base: Cesium carbonate is used in place of potassium carbonate. Cs₂CO₃ is more soluble in organic solvents and the larger, more polarizable cesium cation can enhance the nucleophilicity of the amine, helping to overcome the steric barrier.[14]

• Temperature & Time: A higher temperature (80-100 °C) and significantly longer reaction time are required to drive the reaction to completion.

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add morpholine (1.0 equiv.) and Cs₂CO₃ (2.0 equiv.).

• Add anhydrous DMF (approx. 0.5 M solution).

• Add tert-Butyl 2-(bromomethyl)benzylcarbamate (1.1 equiv.) to the suspension.

• Heat the reaction mixture to 90 °C and stir vigorously.

• Monitor the reaction progress by TLC. Expect significantly longer reaction times (12-24 hours) compared to standard benzyl bromide.

• Once the starting material is consumed, cool the mixture to room temperature.

• Pour the mixture into water and extract three times with EtOAc.

• Combine the organic layers and wash twice with water, followed by one wash with brine to remove residual DMF.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Conclusion

The choice of a benzylating agent in N-alkylation is a critical decision that profoundly impacts reaction efficiency and synthetic strategy. While simple benzyl bromides offer high reactivity for straightforward applications, sterically hindered reagents like tert-Butyl 2-(bromomethyl)benzylcarbamate provide a unique tool for more complex syntheses. Its significantly reduced reactivity, a direct consequence of the bulky ortho-Boc-carbamate group, necessitates more robust reaction conditions. However, this same feature, combined with its orthogonal protecting group, makes it an invaluable asset for the modular construction of bifunctional molecules in modern drug discovery. Understanding the interplay of steric and electronic effects is paramount for the synthetic chemist to select the optimal reagent, balancing reactivity with the strategic demands of the overall synthetic goal.

References

• Homework.Study.com. Why does benzyl bromide react under both Sn1 conditions and Sn2 conditions?. [Link]

• Quora. (2022). What is the difference in reactivity between benzyl bromide and phenol in nucleophilic substitution reactions?. [Link]

• Kim, S., et al. (2014). Oxidative Debenzylation of N-Benzyl Amides and O-Benzyl Ethers Using Alkali Metal Bromide. Organic Letters. [Link]

• Imamura, K., & Ando, H. (2021). Benzylation of hydroxyl groups by Williamson reaction. Glycoscience Protocols. [Link]

• Chemistry Stack Exchange. (2017). Reactivity of benzyl halides towards nucleophilic substitution. [Link]

• Çetin, B., et al. (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. ACS Omega. [Link]

• ResearchGate. (2016). How to do alkylation of NHBOc amines using alkyl bromide?. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Magesh, C. J., et al. (2018). A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature. Catalysis Communications. [Link]

• Singh, P., et al. (2014). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. RSC Advances. [Link]

• Sović, K., et al. (2020). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Arhiv za higijenu rada i toksikologiju. [Link]

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A Comparative Guide to Boc and Cbz Protecting Groups for 2-(Aminomethyl)benzylamine

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of multi-step organic synthesis, particularly in the development of pharmaceutical agents, the judicious selection of protecting groups is paramount. For a molecule like 2-(aminomethyl)benzylamine, which possesses two primary amine functionalities with distinct electronic and steric environments, the choice of protecting group strategy dictates the feasibility and efficiency of subsequent synthetic transformations. This guide provides an in-depth technical comparison of two of the most widely utilized amine protecting groups, tert-butyloxycarbonyl (Boc) and benzyloxycarbonyl (Cbz), in the context of their application to 2-(aminomethyl)benzylamine. We will delve into the causality behind experimental choices, present supporting data, and offer detailed protocols to empower researchers in making informed decisions for their synthetic campaigns.

The Challenge: Selective Protection of a Diamine

2-(Aminomethyl)benzylamine presents a common yet critical challenge in synthetic chemistry: the selective functionalization of one of two nucleophilic sites. The molecule contains a primary aliphatic amine and a primary benzylic amine. The aliphatic amine is generally more basic and nucleophilic than the benzylic amine, a difference that can be exploited for selective protection. However, achieving high yields of the mono-protected product without the formation of the di-protected byproduct often requires careful optimization of reaction conditions.[1]

The Contenders: A Head-to-Head Comparison of Boc and Cbz

The Boc and Cbz groups are both carbamate-based protecting groups, renowned for their reliability and distinct deprotection pathways, which allows for their orthogonal use in complex syntheses.[2]

Feature	tert-Butyloxycarbonyl (Boc)	Benzyloxycarbonyl (Cbz or Z)
Structure	t-Bu-O-(C=O)-	Ph-CH₂-O-(C=O)-
Protection Reagent	Di-tert-butyl dicarbonate (Boc₂O)	Benzyl chloroformate (Cbz-Cl)
Protection Conditions	Typically mild basic or neutral conditions.[3]	Often requires basic conditions (e.g., NaHCO₃, Et₃N).[4]
Deprotection Conditions	Acid-labile (e.g., TFA, HCl).[3]	Hydrogenolysis (e.g., H₂/Pd-C), or strong acidic conditions (e.g., HBr/AcOH).
Stability	Stable to hydrogenolysis and mild bases.	Stable to acidic conditions (except strong acids) and some reducing agents.
Byproducts of Deprotection	Isobutylene and CO₂	Toluene and CO₂

Mechanistic Rationale for Protection

The protection of an amine with either Boc or Cbz proceeds via nucleophilic attack of the amine nitrogen onto the electrophilic carbonyl carbon of the protecting group reagent.

Boc Protection Mechanism

The reaction with di-tert-butyl dicarbonate (Boc₂O) is generally a straightforward process. The amine attacks one of the carbonyl groups of the anhydride, leading to the formation of a tetrahedral intermediate. This intermediate then collapses, eliminating a tert-butoxycarbonyl group and yielding the protected amine.

Caption: Boc Protection Workflow

Cbz Protection Mechanism

Similarly, the Cbz protection involves the reaction of the amine with benzyl chloroformate (Cbz-Cl). The amine acts as a nucleophile, attacking the carbonyl carbon and displacing the chloride leaving group. This reaction typically requires a base to neutralize the HCl generated.[4]

Caption: Cbz Protection Workflow

Experimental Protocols for the Protection of 2-(Aminomethyl)benzylamine

Achieving selective mono-protection of 2-(aminomethyl)benzylamine is a significant challenge due to the presence of two primary amine groups. The key to selectivity lies in exploiting the inherently higher nucleophilicity of the aliphatic amine over the benzylic amine.

Selective Mono-Boc Protection

A common strategy for achieving mono-Boc protection of diamines involves the in situ formation of the mono-hydrochloride salt of the diamine. This protonates one of the amino groups, rendering it non-nucleophilic and allowing the other to be selectively protected.

Protocol:

• Dissolve 2-(aminomethyl)benzylamine (1.0 eq) in anhydrous methanol at 0 °C under an inert atmosphere.

• Slowly add a solution of chlorotrimethylsilane (1.0 eq) in anhydrous methanol. A white precipitate of the mono-hydrochloride salt should form.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Add a solution of di-tert-butyl dicarbonate (1.0 eq) in methanol.

• Stir the reaction mixture at room temperature for 1-2 hours, monitoring by TLC.

• Upon completion, quench the reaction with water and remove the methanol under reduced pressure.

• Make the aqueous solution basic (pH > 12) with NaOH and extract with dichloromethane.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the mono-Boc protected product.

Expected Yield: Based on similar procedures for other diamines, a yield of around 60-70% of the mono-protected product can be anticipated, with the major isomer being the one protected at the more nucleophilic aliphatic amine.

Selective Mono-Cbz Protection

Selective mono-Cbz protection can be achieved by carefully controlling the stoichiometry of the reagents and the reaction conditions. Running the reaction at a low temperature can help to favor the reaction at the more reactive aliphatic amine.

Protocol:

• Dissolve 2-(aminomethyl)benzylamine (1.0 eq) and a mild base such as sodium bicarbonate (1.1 eq) in a mixture of THF and water at 0 °C.

• Slowly add a solution of benzyl chloroformate (0.95 eq) in THF dropwise over a period of 1-2 hours.

• Allow the reaction to stir at 0 °C for an additional 2-3 hours, monitoring by TLC.

• Once the starting material is consumed, quench the reaction with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• The crude product can be purified by column chromatography to separate the mono-protected product from any di-protected byproduct and unreacted starting material.

Expected Yield: Achieving high selectivity can be challenging. Yields for mono-Cbz protection of diamines are often moderate, and a mixture of products is common.

Deprotection Strategies: The Key to Orthogonality

The primary advantage of using Boc and Cbz in concert is their orthogonal deprotection schemes.

Boc Deprotection

The Boc group is readily cleaved under acidic conditions, typically using trifluoroacetic acid (TFA) in dichloromethane (DCM) or a solution of HCl in an organic solvent.

Caption: Boc Deprotection Pathway

Cbz Deprotection

The Cbz group is most commonly removed by catalytic hydrogenolysis. This mild method involves bubbling hydrogen gas through a solution of the Cbz-protected amine in the presence of a palladium catalyst (e.g., Pd/C).

Caption: Cbz Deprotection Pathway

Making the Right Choice: A Decision Framework

The selection between Boc and Cbz for the protection of 2-(aminomethyl)benzylamine should be guided by the overall synthetic strategy.

Caption: Decision Framework for Protecting Group Selection

Conclusion

Both Boc and Cbz protecting groups offer robust and reliable methods for the protection of the amino functionalities in 2-(aminomethyl)benzylamine. The choice between them is not a matter of inherent superiority but rather one of strategic planning based on the downstream chemical transformations. The Boc group, with its acid lability, is an excellent choice when subsequent reactions are sensitive to hydrogenation. Conversely, the Cbz group, removable under mild, neutral hydrogenolysis conditions, is ideal for syntheses involving acid-sensitive moieties. For complex synthetic routes requiring the sequential deprotection of the two amino groups, an orthogonal strategy employing both Boc and Cbz on the same molecule is a powerful approach. By understanding the underlying principles and leveraging the experimental insights provided in this guide, researchers can confidently navigate the challenges of protecting group chemistry in their pursuit of novel molecular architectures.

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A Comparative Guide to the Reactivity of Ortho, Meta, and Para Isomers of Bromomethylbenzylcarbamate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the precise control of chemical reactivity is paramount. Benzyl carbamates are a significant class of compounds, often employed as protecting groups or as key intermediates in the synthesis of complex pharmaceutical agents.[1][2] The positional isomerism of substituents on the benzene ring can dramatically alter a molecule's reactivity, influencing reaction rates, mechanisms, and ultimately, the feasibility of a synthetic route. This guide provides an in-depth comparative analysis of the reactivity of ortho, meta, and para isomers of bromomethylbenzylcarbamate, offering a theoretical framework supported by established principles of physical organic chemistry and detailed experimental protocols for empirical validation.

Introduction: The Critical Role of Isomeric Reactivity in Synthesis

The bromomethyl group serves as a highly reactive handle for nucleophilic substitution reactions, enabling the covalent linkage of the benzyl carbamate moiety to a target molecule. The carbamate group, in turn, can influence the electronic environment of the benzene ring and, consequently, the reactivity of the benzylic bromide.[3][4] Understanding the differential reactivity of the ortho, meta, and para isomers is crucial for optimizing reaction conditions, predicting product distributions, and designing efficient synthetic strategies in drug development programs.

This guide will delve into the electronic and steric factors that govern the reactivity of these isomers, providing a predictive framework for their behavior in nucleophilic substitution reactions. We will explore the interplay of inductive and resonance effects, as well as the impact of steric hindrance on reaction mechanisms and rates.

Theoretical Framework for Reactivity Comparison

The reactivity of the bromomethylbenzylcarbamate isomers in nucleophilic substitution reactions is primarily dictated by the stability of the transition state and any charged intermediates. These reactions can proceed through either an SN1 (unimolecular nucleophilic substitution) or SN2 (bimolecular nucleophilic substitution) mechanism, or a combination of both.[5][6]

Electronic Effects of the Carbamate Substituent

The carbamate group (-OC(O)NHR) is generally considered to be an ortho, para-directing group in electrophilic aromatic substitution due to the lone pair of electrons on the oxygen atom, which can be donated to the ring through resonance.[3] However, in the context of nucleophilic substitution at the benzylic position, its electronic influence is more complex. It exhibits both an electron-withdrawing inductive effect (-I) due to the electronegativity of the oxygen and carbonyl group, and a potential electron-donating resonance effect (+R).

• Inductive Effect (-I): The electronegative oxygen and carbonyl group pull electron density away from the benzene ring through the sigma bond network. This effect is distance-dependent and will be strongest at the ortho position and weakest at the para position.

• Resonance Effect (+R): The lone pair on the oxygen atom adjacent to the ring can be delocalized into the pi-system of the benzene ring. This effect is most pronounced at the ortho and para positions.

The net electronic effect of the carbamate group will be a balance of these two opposing forces.

Reactivity in SN1 Reactions: Carbocation Stability

The rate-determining step in an SN1 reaction is the formation of a carbocation intermediate.[7] Therefore, the reactivity of the isomers will correlate with the stability of the corresponding benzylic carbocation.

• Para-isomer: The carbamate group at the para position can effectively stabilize the positive charge at the benzylic carbon through resonance, delocalizing the charge onto the oxygen atom of the carbamate. This strong stabilizing effect is expected to significantly increase the rate of SN1 reactions.

• Ortho-isomer: While the carbamate group is also in a position to donate electrons through resonance, steric hindrance between the carbamate and the benzylic methylene group can disrupt the planarity required for optimal orbital overlap. This may slightly diminish the stabilizing effect compared to the para isomer. Additionally, the strong electron-withdrawing inductive effect at the ortho position will destabilize the adjacent carbocation.

• Meta-isomer: The carbamate group at the meta position cannot directly stabilize the benzylic carbocation through resonance. The primary electronic influence will be the electron-withdrawing inductive effect, which will destabilize the carbocation and thus retard the rate of SN1 reactions.

Predicted SN1 Reactivity Order: Para > Ortho >> Meta

Reactivity in SN2 Reactions: Transition State and Steric Hindrance

SN2 reactions involve a backside attack by the nucleophile on the electrophilic carbon, proceeding through a single, concerted transition state.[8] The rate of an SN2 reaction is sensitive to steric hindrance around the reaction center.

• Para-isomer: The carbamate group is distant from the reaction center and will exert minimal steric hindrance.

• Meta-isomer: The carbamate group is also relatively far from the benzylic carbon and is not expected to cause significant steric hindrance.

• Ortho-isomer: The bulky carbamate group at the ortho position will create significant steric hindrance, impeding the backside attack of the nucleophile. This is expected to dramatically slow down the rate of SN2 reactions.

Predicted SN2 Reactivity Order: Para ≈ Meta >> Ortho

Caption: General synthetic workflow for bromomethylbenzylcarbamate isomers.

Kinetic Studies: Comparing Nucleophilic Substitution Rates

A common method to compare the rates of nucleophilic substitution reactions is to monitor the disappearance of the starting material or the appearance of the product over time using techniques like HPLC or NMR spectroscopy. [9][10] Protocol for SN1 Reactivity Comparison (Solvolysis):

• Solution Preparation: Prepare separate solutions of each isomer (ortho, meta, para) of bromomethylbenzylcarbamate in a polar protic solvent (e.g., 80:20 ethanol:water) at a known concentration (e.g., 0.01 M).

• Reaction Initiation: Place the reaction vessels in a constant temperature bath (e.g., 50 °C).

• Sampling: At regular time intervals, withdraw an aliquot from each reaction mixture and quench the reaction by adding it to a vial containing a suitable solvent (e.g., acetonitrile) and an internal standard.

• Analysis: Analyze the quenched samples by reverse-phase HPLC to determine the concentration of the remaining starting material.

• Data Analysis: Plot the natural logarithm of the concentration of the starting material versus time. The slope of this line will be the negative of the pseudo-first-order rate constant (k). Compare the rate constants for the three isomers.

Protocol for SN2 Reactivity Comparison:

• Solution Preparation: Prepare solutions of each isomer and a nucleophile (e.g., sodium azide in acetone) at known concentrations.

• Reaction Initiation: Mix the solutions of the isomer and the nucleophile in a reaction vessel maintained at a constant temperature.

• Monitoring: Follow the progress of the reaction by monitoring the disappearance of the starting material or the appearance of the product using an appropriate analytical technique (e.g., ¹H NMR spectroscopy by integrating the signals of the benzylic protons).

• Data Analysis: Determine the initial reaction rates and calculate the second-order rate constants. Compare the rate constants for the three isomers.

Conclusion

The reactivity of the ortho, meta, and para isomers of bromomethylbenzylcarbamate is expected to differ significantly due to a combination of electronic and steric effects. The para-isomer is predicted to be the most reactive in SN1 reactions due to the strong resonance stabilization of the benzylic carbocation by the carbamate group. In SN2 reactions, the ortho-isomer is expected to be the least reactive due to significant steric hindrance from the bulky carbamate group. The meta-isomer is predicted to be the least reactive in SN1 reactions and to have a reactivity comparable to the para-isomer in SN2 reactions.

These predictions, grounded in the fundamental principles of physical organic chemistry, provide a valuable framework for synthetic chemists. The provided experimental protocols offer a clear path to empirically determine the reactivity of these important isomers, enabling the rational design of synthetic routes and the optimization of reaction conditions in the pursuit of novel therapeutics.

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A Comparative Guide to Alternative Reagents for the Synthesis of N-Protected 2-(Aminomethyl)benzyl Bromides

Introduction: The Synthetic Challenge and a Critical Intermediate

In the landscape of medicinal chemistry and materials science, N-protected 2-(aminomethyl)benzyl bromides are pivotal intermediates. Their unique bifunctional nature, featuring a protected amine and a reactive benzylic bromide, allows for sequential and site-selective modifications, making them invaluable in the construction of complex molecular architectures, including novel heterocyclic scaffolds and ligands for catalysis. The synthesis of these compounds typically involves the selective bromination of a benzylic methyl group, a transformation that is deceptively simple yet fraught with challenges of selectivity and safety.

The conventional method for this transformation, the Wohl-Ziegler reaction, employs N-Bromosuccinimide (NBS) and a radical initiator. While effective, the search for process optimization, improved safety profiles, and enhanced yields necessitates a critical evaluation of alternative reagents. This guide provides an in-depth, objective comparison of viable alternatives to NBS for the synthesis of N-protected 2-(aminomethyl)benzyl bromides, supported by mechanistic insights and detailed experimental protocols tailored for researchers, scientists, and drug development professionals.

The Benchmark: Benzylic Bromination with N-Bromosuccinimide (NBS)

N-Bromosuccinimide (NBS) is the most common reagent for converting a benzylic C-H bond to a C-Br bond.[1][2] Its popularity stems from its ability to provide a low, constant concentration of molecular bromine (Br₂) throughout the reaction. This is crucial for selectivity, as high concentrations of Br₂ can lead to undesirable side reactions, such as electrophilic aromatic substitution on the benzene ring.[3][4] The reaction proceeds via a free-radical chain mechanism, typically initiated by light (photolysis) or a chemical radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO) at elevated temperatures.[3][5]

The core advantage of NBS is this controlled generation of Br₂, which minimizes the formation of impurities and favors the desired benzylic substitution.[4][6] However, NBS is not without its drawbacks. The reaction can sometimes be sluggish, require hazardous solvents like carbon tetrachloride (CCl₄), and its atom economy is not optimal.[1][7] Furthermore, incompatibilities between NBS and certain solvents have been noted, which can pose safety risks.[8]

Alternative Brominating Agents: A Performance Comparison

For laboratories seeking to optimize this critical transformation, several alternatives to NBS exist. This guide focuses on two prominent alternatives: 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) and molecular bromine (Br₂) under controlled conditions . Each presents a unique profile of reactivity, safety, and efficiency.

A direct comparison of these reagents for the synthesis of a generic N-Boc-2-(aminomethyl)benzyl bromide from N-Boc-2-methylbenzylamine is summarized below.

Reagent	Radical Initiator/ Catalyst	Solvent	Reaction Time	Temperature	Typical Yield (%)	Selectivity (Mono-brominated)	Key Observations & Safety Notes
N-Bromosuccinimide (NBS)	AIBN or BPO / Light	Acetonitrile, CCl₄, 1,2-Dichlorobenzene	4-12 h	Reflux	70-85%	Good to Excellent	The industry standard.[5] Requires careful control to avoid side reactions. CCl₄ is a hazardous, ozone-depleting solvent; alternatives like acetonitrile or dichlorobenzene are preferred.[7][9]
1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	AIBN or BPO / Light	Acetonitrile, Ethyl Acetate	2-6 h	Reflux	85-95%	Excellent	Often provides higher yields and faster reaction times than NBS.[10] Considered a safer alternative with better atom economy as it delivers two bromine equivalents. Behaves mechanistically similar to NBS.[8]
Molecular Bromine (Br₂)	Light (Photobromination)	CCl₄, Dichloromethane	1-4 h	0 °C to RT	60-90%	Moderate to Good	Highest atom economy but least selective.[10][11] Requires precise control of Br₂ addition to maintain low concentration and suppress electrophilic aromatic bromination. Highly corrosive and toxic; requires excellent ventilation and handling procedures.

Mechanistic Insights: The Free Radical Pathway

The efficacy of NBS, DBDMH, and Br₂ in benzylic bromination hinges on a shared free-radical chain reaction mechanism.[12] Understanding this pathway is critical for troubleshooting and optimizing reaction conditions.

• Initiation : The reaction begins with the homolytic cleavage of either the Br-Br bond in molecular bromine or the N-Br bond in NBS/DBDMH. This step requires an energy input, typically from UV light or heat in the presence of a radical initiator (In•), to generate the initial bromine radical (Br•).[2][3]

• Propagation : This is a two-step cycle.

  • Step 2a : A bromine radical abstracts a hydrogen atom from the benzylic position of the N-protected 2-methylbenzylamine. This is the rate-determining step and is highly selective for the weakest C-H bond, which is the benzylic C-H bond, due to the formation of a resonance-stabilized benzyl radical.[1][12]

  • Step 2b : The resulting benzyl radical reacts with a molecule of Br₂ (generated in situ from NBS/DBDMH or added directly) to form the desired N-protected 2-(aminomethyl)benzyl bromide and a new bromine radical, which continues the chain.

• Termination : The chain reaction is terminated when two radicals combine, or when radicals are quenched by inhibitors. This is a non-productive pathway.

The key to high selectivity is maintaining a very low concentration of Br₂. Reagents like NBS and DBDMH excel at this, as they react with the HBr generated in Step 2a to slowly produce the Br₂ needed for Step 2b.[3][6]

Caption: Free-radical mechanism for benzylic bromination.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of a representative target molecule, N-Boc-2-(aminomethyl)benzyl bromide, using NBS and the superior alternative, DBDMH.

Prerequisite: Synthesis of Starting Material, N-Boc-2-methylbenzylamine

• Dissolve 2-methylbenzylamine (1.0 eq) in dichloromethane (DCM, approx. 0.5 M).

• Add triethylamine (1.2 eq) and stir the solution at 0 °C.

• Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in DCM.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction by TLC. Upon completion, wash the reaction mixture sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by column chromatography or used directly if pure.

Caption: General experimental workflow for reagent comparison.

Protocol 1: Bromination using N-Bromosuccinimide (NBS) and AIBN

• Setup : To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add N-Boc-2-methylbenzylamine (1.0 eq).

• Reagents : Add acetonitrile (or 1,2-dichlorobenzene) to dissolve the starting material (approx. 0.2 M). Add NBS (1.1 eq) and AIBN (0.05 eq).[9]

• Reaction : Heat the mixture to reflux (approx. 82 °C for acetonitrile) and maintain for 4-8 hours. Monitor the reaction progress by TLC or LC-MS. The disappearance of the starting material and the appearance of a new, less polar spot indicates product formation.

• Workup : Cool the reaction mixture to room temperature. Filter off the succinimide byproduct. Dilute the filtrate with ethyl acetate and wash with water and then brine to remove any remaining water-soluble impurities.

• Purification : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude benzyl bromide can be purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) or by recrystallization.

Protocol 2: Bromination using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) and AIBN

• Setup : To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add N-Boc-2-methylbenzylamine (1.0 eq).

• Reagents : Add acetonitrile to dissolve the starting material (approx. 0.2 M). Add DBDMH (0.55 eq, as it provides two bromine atoms) and AIBN (0.05 eq).

• Reaction : Heat the mixture to reflux (approx. 82 °C) and maintain for 2-5 hours. The reaction is typically faster than with NBS. Monitor the reaction progress by TLC or LC-MS.

• Workup : Cool the reaction mixture to room temperature. Filter off the 5,5-dimethylhydantoin byproduct. Dilute the filtrate with ethyl acetate and wash with a 5% sodium bisulfite solution (to quench any remaining active bromine), followed by water and brine.

• Purification : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography or recrystallization as described in Protocol 1.

Conclusion and Recommendations

The selective synthesis of N-protected 2-(aminomethyl)benzyl bromides is a critical step in many synthetic campaigns. While N-Bromosuccinimide remains a reliable and widely used reagent, this guide demonstrates that superior alternatives are readily available.

• For highest yield and efficiency: 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) is the recommended reagent. It consistently provides higher yields in shorter reaction times and offers improved atom economy over NBS.[10]

• For standard procedures: N-Bromosuccinimide (NBS) is a well-established and effective choice, though it may require longer reaction times and result in slightly lower yields.[5] The use of safer solvents like acetonitrile is strongly encouraged over legacy solvents like CCl₄.[7]

• For atom economy (with caution): Molecular bromine (Br₂) with photochemical initiation offers the best atom economy but poses the greatest challenge in terms of selectivity and safety. It should only be used when reaction conditions can be meticulously controlled to maintain a low bromine concentration.

By understanding the mechanistic underpinnings and comparative performance of these reagents, researchers can make informed decisions to optimize their synthetic routes, leading to more efficient, safer, and higher-yielding preparations of these valuable chemical building blocks.

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A Spectroscopic Journey: Characterizing the Synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate

A Senior Application Scientist's Guide to Reaction Monitoring and Structural Elucidation

For researchers engaged in the intricate pathways of drug development and complex organic synthesis, the unambiguous confirmation of molecular structure at each synthetic step is not merely a procedural formality; it is the bedrock of reliable and reproducible science. Intermediates such as tert-Butyl 2-(bromomethyl)benzylcarbamate are valuable building blocks, prized for their bifunctional nature—a protected amine for subsequent coupling reactions and a reactive benzylic bromide for alkylation. The journey from a simple precursor to this sophisticated intermediate is a narrative told through the language of spectroscopy.

This guide provides an in-depth comparative analysis of the spectroscopic signatures of tert-Butyl 2-(bromomethyl)benzylcarbamate and its precursors. We will dissect the changes observed in Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR), and Mass Spectrometry (MS) data as we progress through a logical synthetic sequence. The causality behind experimental choices and the interpretation of spectral shifts will be emphasized, offering a framework for confident reaction monitoring and quality control.

The Synthetic Pathway: From Amine to Functionalized Intermediate

A common and efficient route to tert-Butyl 2-(bromomethyl)benzylcarbamate involves a two-step process starting from 2-methylbenzylamine. The first step is the protection of the primary amine with a tert-butoxycarbonyl (Boc) group. This is a crucial strategic decision, as the Boc group is exceptionally stable under a wide range of conditions but can be removed cleanly under mild acidic conditions, making it ideal for multi-step synthesis[1][2]. The second step is the selective bromination of the benzylic methyl group, a transformation typically achieved using a radical initiator like N-Bromosuccinimide (NBS)[3].

The overall workflow is illustrated below:

Caption: Synthetic route to tert-Butyl 2-(bromomethyl)benzylcarbamate.

Spectroscopic Analysis: A Step-by-Step Elucidation

We will now examine the characteristic spectral data for each compound in the synthetic sequence. While experimental data for the starting material, 2-methylbenzylamine, is readily available, such data for the intermediate and the final product is not widely published. Therefore, for these compounds, we will present predicted data based on well-established principles of spectroscopy and analysis of structurally similar molecules. This predictive approach is a common and necessary practice in research and development for novel compounds.

Compound 1: 2-Methylbenzylamine (Starting Material)

2-Methylbenzylamine is a commercially available starting material. Its structure is confirmed by the following experimental data.

¹H and ¹³C NMR Spectroscopy

The NMR spectra reveal the foundational carbon-hydrogen framework. The presence of the primary amine group (-NH₂) is characterized by a broad singlet in the ¹H NMR spectrum, the chemical shift of which can be highly variable depending on solvent and concentration[4].

¹H NMR	Chemical Shift (δ) ppm	Multiplicity	Assignment
Aromatic	7.25 - 7.10	Multiplet	4H, Ar-H
Benzylic	3.85	Singlet	2H, Ar-CH ₂-NH₂
Methyl	2.35	Singlet	3H, Ar-CH ₃
Amine	1.50	Broad Singlet	2H, -NH ₂

¹³C NMR	Chemical Shift (δ) ppm	Assignment
Aromatic	140.9	Ar-C (Quaternary)
Aromatic	136.2	Ar-C (Quaternary)
Aromatic	130.2	Ar-C H
Aromatic	127.1	Ar-C H
Aromatic	126.8	Ar-C H
Aromatic	126.0	Ar-C H
Benzylic	44.5	Ar-C H₂-NH₂
Methyl	18.9	Ar-C H₃
NMR data sourced from public databases and may vary based on experimental conditions.[5][6][7]

Infrared (IR) Spectroscopy & Mass Spectrometry (MS)

The IR spectrum confirms the presence of the key functional groups, while MS provides the molecular weight. The N-H stretching of the primary amine typically appears as a doublet around 3300-3400 cm⁻¹, a highly characteristic feature.

Technique	Key Data	Interpretation
IR (cm⁻¹)	~3370, 3290	N-H stretch (primary amine)
~3020, 2920	C-H stretch (aromatic, alkyl)
~1605, 1495	C=C stretch (aromatic)
MS (m/z)	121.18	[M]⁺ (Molecular Ion)
104	[M-NH₃]⁺
IR and MS data sourced from PubChem.[5]

Compound 2: tert-Butyl 2-methylbenzylcarbamate (Intermediate)

This intermediate is the product of the N-Boc protection of 2-methylbenzylamine. The introduction of the bulky and electron-withdrawing carbamate group induces significant and predictable changes in the spectroscopic data.

Predicted ¹H and ¹³C NMR Spectroscopy

The most dramatic changes are the appearance of the tert-butyl group's signals and the shift of the signals for the adjacent benzylic protons.

Predicted ¹H NMR	Chemical Shift (δ) ppm	Multiplicity	Assignment
Aromatic	7.30 - 7.15	Multiplet	4H, Ar-H
Amide	~5.0	Broad Singlet	1H, -NH -Boc
Benzylic	4.28	Doublet	2H, Ar-CH ₂-NH
Methyl	2.38	Singlet	3H, Ar-CH ₃
tert-Butyl	1.48	Singlet	9H, -C(CH ₃)₃

Predicted ¹³C NMR	Chemical Shift (δ) ppm	Assignment
Carbonyl	~156.0	C =O (Carbamate)
Aromatic	~137.0	Ar-C (Quaternary)
Aromatic	~136.5	Ar-C (Quaternary)
Aromatic	~130.0	Ar-C H
Aromatic	~127.5	Ar-C H
Aromatic	~126.5	Ar-C H
Aromatic	~126.2	Ar-C H
tert-Butyl (Quat.)	~79.5	-C (CH₃)₃
Benzylic	43.0	Ar-C H₂-NH
tert-Butyl (Methyl)	28.4	-C(C H₃)₃
Methyl	19.0	Ar-C H₃
Predicted data based on tert-butyl benzylcarbamate[8] and principles of spectroscopy.

Key Spectroscopic Transformations (Step 1):

• ¹H NMR: The most telling sign of a successful reaction is the appearance of a large singlet at approximately 1.48 ppm, integrating to 9 protons, which is characteristic of the chemically equivalent protons of the tert-butyl group[4]. The benzylic CH₂ signal shifts downfield (from ~3.85 to ~4.28 ppm) due to the electron-withdrawing effect of the adjacent carbamate group and now appears as a doublet due to coupling with the new N-H proton. The primary amine's broad singlet (2H) is replaced by a new, sharper N-H signal (1H) further downfield.

• ¹³C NMR: Three new signals appear: the carbamate carbonyl carbon (~156.0 ppm), the quaternary carbon of the tert-butyl group (~79.5 ppm), and the methyl carbons of the tert-butyl group (a strong signal at 28.4 ppm). The benzylic carbon signal experiences a slight upfield shift.

• IR Spectroscopy: The characteristic N-H doublet of the primary amine vanishes and is replaced by a single N-H stretch around 3350 cm⁻¹. Crucially, a strong, sharp absorption appears in the region of 1680-1700 cm⁻¹, corresponding to the C=O stretch of the carbamate.

• Mass Spectrometry: The molecular weight increases by 100.12 amu, reflecting the addition of the C₅H₈O₂ moiety (Boc group minus one hydrogen). The new molecular ion peak is expected at m/z = 221.30.

Compound 3: tert-Butyl 2-(bromomethyl)benzylcarbamate (Final Product)

The final step is the bromination of the benzylic methyl group. This transformation is confirmed by the disappearance of the methyl group's signals and the appearance of new signals corresponding to the bromomethyl group.

Predicted ¹H and ¹³C NMR Spectroscopy

Predicted ¹H NMR	Chemical Shift (δ) ppm	Multiplicity	Assignment
Aromatic	7.45 - 7.25	Multiplet	4H, Ar-H
Amide	~5.1	Broad Singlet	1H, -NH -Boc
Bromomethyl	4.55	Singlet	2H, Ar-CH ₂-Br
Benzylic	4.35	Doublet	2H, Ar-CH ₂-NH
tert-Butyl	1.49	Singlet	9H, -C(CH ₃)₃

Predicted ¹³C NMR	Chemical Shift (δ) ppm	Assignment
Carbonyl	~156.0	C =O (Carbamate)
Aromatic	~138.0	Ar-C (Quaternary)
Aromatic	~136.0	Ar-C (Quaternary)
Aromatic	~130.5	Ar-C H
Aromatic	~129.0	Ar-C H
Aromatic	~128.5	Ar-C H
Aromatic	~128.0	Ar-C H
tert-Butyl (Quat.)	~79.8	-C (CH₃)₃
Benzylic	43.2	Ar-C H₂-NH
Bromomethyl	~33.0	Ar-C H₂-Br
tert-Butyl (Methyl)	28.4	-C(C H₃)₃
Predicted data based on principles of benzylic bromination and spectroscopic analysis.

Key Spectroscopic Transformations (Step 2):

• ¹H NMR: The singlet corresponding to the Ar-CH₃ protons (at ~2.38 ppm) disappears completely. A new singlet appears significantly downfield, around 4.55 ppm. This region is characteristic of benzylic protons attached to an electronegative bromine atom[9].

• ¹³C NMR: The Ar-CH₃ signal (at ~19.0 ppm) is replaced by a new signal for the Ar-CH₂Br carbon at approximately 33.0 ppm.

• IR Spectroscopy: The IR spectrum is expected to be very similar to the precursor, as no major functional groups are added or removed. Subtle changes in the fingerprint region (below 1500 cm⁻¹) might be observable. A C-Br stretch may be visible in the 600-700 cm⁻¹ range, but this region is often complex.

• Mass Spectrometry: The mass spectrum will show a characteristic isotopic pattern for a bromine-containing compound. The molecular ion peak will increase by 77.9 amu (the difference between Br and H). The expected [M]⁺ peak for C₁₃H₁₈⁷⁹BrNO₂ would be at m/z = 299.05, with an [M+2]⁺ peak of nearly equal intensity at m/z = 301.05 due to the natural abundance of the ⁸¹Br isotope.

Comparative Spectroscopic Summary

The following table provides a direct comparison of the key spectroscopic features, highlighting the transformations from the starting material to the final product.

Spectroscopic Feature	2-Methylbenzylamine	tert-Butyl 2-methylbenzylcarbamate (Predicted)	tert-Butyl 2-(bromomethyl)benzylcarbamate (Predicted)
¹H NMR: -CH₂-N Signal	~3.85 ppm (s)	~4.28 ppm (d)	~4.35 ppm (d)
¹H NMR: Benzylic C-H	2.35 ppm (s, -CH₃)	2.38 ppm (s, -CH₃)	4.55 ppm (s, -CH₂Br)
¹H NMR: Boc Signal	Absent	~1.48 ppm (s, 9H)	~1.49 ppm (s, 9H)
¹³C NMR: Benzylic C	18.9 ppm (-CH₃)	19.0 ppm (-CH₃)	~33.0 ppm (-CH₂Br)
¹³C NMR: Boc Signals	Absent	~156.0, ~79.5, 28.4 ppm	~156.0, ~79.8, 28.4 ppm
IR: N-H Stretch (cm⁻¹)	~3370, 3290 (doublet)	~3350 (singlet)	~3350 (singlet)
IR: C=O Stretch (cm⁻¹)	Absent	~1690	~1690
MS: Molecular Ion (m/z)	121	221	299/301

Experimental Protocols

The following are generalized, yet robust, protocols for the synthesis and spectroscopic analysis described. These should be adapted based on specific laboratory equipment and safety guidelines.

Synthesis Protocols

Step 1: Synthesis of tert-Butyl 2-methylbenzylcarbamate

• To a stirred solution of 2-methylbenzylamine (1.0 eq) in a suitable solvent such as dichloromethane or tetrahydrofuran at 0 °C, add a base like triethylamine (1.2 eq).

• Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq) in the same solvent.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography if necessary.

Step 2: Synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate

• Dissolve tert-butyl 2-methylbenzylcarbamate (1.0 eq) in a non-polar solvent like carbon tetrachloride.

• Add N-Bromosuccinimide (NBS, 1.1 eq) and a radical initiator such as benzoyl peroxide (0.05 eq).

• Heat the mixture to reflux and irradiate with a light source (e.g., a 100W lamp) to facilitate the radical reaction.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and filter off the succinimide byproduct.

• Wash the filtrate with aqueous sodium thiosulfate solution and then brine.

• Dry the organic layer, filter, and concentrate to yield the crude product, which can be purified by chromatography.

Spectroscopic Analysis Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire the proton spectrum on a 400 MHz spectrometer. Key parameters include a 30° pulse angle, a spectral width of 16 ppm, a relaxation delay of 2 seconds, and an acquisition time of 3 seconds. Co-add 16 scans for a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon spectrum on the same instrument using a proton-decoupled pulse sequence. Key parameters include a 45° pulse angle, a spectral width of 240 ppm, a relaxation delay of 5 seconds, and co-addition of at least 1024 scans.

Infrared (IR) Spectroscopy

• Sample Preparation: Place a small amount of the liquid or solid sample directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Acquisition: Record the spectrum from 4000 to 400 cm⁻¹. Co-add 32 scans at a resolution of 4 cm⁻¹. A background spectrum of the clean ATR crystal should be recorded and automatically subtracted.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution (~0.1 mg/mL) of the sample in a suitable solvent like methanol or acetonitrile.

• Ionization and Analysis: Introduce the sample into an Electrospray Ionization (ESI) mass spectrometer. Acquire the spectrum in positive ion mode to observe the protonated molecule [M+H]⁺. For the brominated product, the characteristic [M]⁺ and [M+2]⁺ isotopic pattern will be the primary diagnostic feature.

Logical Flow of Spectroscopic Confirmation

The process of confirming the reaction at each stage follows a logical, self-validating workflow. The data from one technique corroborates the findings of another, providing a high degree of confidence in the final structural assignment.

Caption: Workflow for spectroscopic analysis and structural confirmation.

By systematically applying this spectroscopic and synthetic logic, researchers can navigate complex reaction pathways with precision, ensuring the integrity and quality of the molecules that drive scientific innovation.

References

• Reddy, K. L., et al. (2007). Supporting Information for an article in Organic Letters. Available at: [Link]

• PubChem. (n.d.). 2-Methylbenzylamine. National Center for Biotechnology Information. Retrieved from: [Link]

• The Royal Society of Chemistry. (2012). Electronic Supplementary Information for an article in Photochemical & Photobiological Sciences. Available at: [Link]

• Molbase. (n.d.). 2-Methylbenzylamine. Retrieved from: [Link]

• PubChem. (n.d.). N-Methylbenzylamine. National Center for Biotechnology Information. Retrieved from: [Link]

• ResearchGate. (n.d.). 1H- NMR of tert -Butyl 2-bromoethylcarbamate. Retrieved from: [Link]

• Master Organic Chemistry. (2018). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Retrieved from: [Link]

• Chankeshwara, N., & Chakraborti, A. K. (2006). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Molecules, 11(11), 869–877. Available at: [Link]

• ResearchGate. (n.d.). FT-IR spectrum of (R)-R-methylbenzylamine. Retrieved from: [Link]

• Pasala, V. K. (2016). Solvent-free, instant, ambient, n-boc protection of amines -A green, recyclable heterogenous acid catalysis. Der Pharma Chemica, 8(17), 272-276. Available at: [Link]

• Chemistry Steps. (n.d.). Benzylic Bromination. Retrieved from: [Link]

• University of Glasgow. (n.d.). Selectivity of Aryl and Benzylic Bromination. Retrieved from: [Link]

• The Royal Society of Chemistry. (2012). Supporting Information for an article in Photochemical & Photobiological Sciences. Available at: [Link]

• ResearchGate. (2020). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. Retrieved from: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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A Senior Application Scientist's Guide to Base Selection in Reactions of tert-Butyl 2-(bromomethyl)benzylcarbamate

Introduction: Navigating the Reactive Landscape of a Versatile Building Block

In the realm of synthetic organic chemistry, particularly in the construction of nitrogen-containing heterocycles and complex pharmaceutical intermediates, tert-Butyl 2-(bromomethyl)benzylcarbamate stands out as a highly versatile building block. Its structure, featuring a nucleophilic N-H bond within a Boc-protecting group and an electrophilic benzylic bromide, presents a fascinating dichotomy of reactivity. This dual nature allows for a range of transformations, most notably intramolecular cyclization and intermolecular N-alkylation.

The ultimate trajectory of a reaction involving this carbamate is profoundly influenced by the choice of base. A seemingly simple parameter, the base dictates the extent and rate of deprotonation of the carbamate nitrogen, thereby modulating its nucleophilicity and influencing the competition between various reaction pathways. An injudicious choice can lead to a cascade of side reactions, including hydrolysis, elimination, or undesired O-alkylation, resulting in diminished yields and complex purification challenges.

This guide provides an in-depth comparison of the efficacy of different bases in reactions with tert-Butyl 2-(bromomethyl)benzylcarbamate. Drawing upon established chemical principles and experimental data, we will explore the causality behind experimental choices, offering researchers, scientists, and drug development professionals the insights needed to optimize their synthetic strategies.

The Dichotomy of Reactivity: Intramolecular Cyclization vs. Intermolecular Alkylation

The core reactive centers of tert-Butyl 2-(bromomethyl)benzylcarbamate are the carbamate proton and the benzylic carbon bonded to bromine. Upon deprotonation by a suitable base, the resulting carbamate anion can act as a nucleophile. This sets the stage for two primary, often competing, reaction pathways:

• Intramolecular SN2 Cyclization: The newly formed nucleophilic nitrogen can attack the electrophilic benzylic carbon within the same molecule, leading to the formation of a seven-membered heterocyclic ring, a key scaffold in various biologically active compounds.

• Intermolecular N-Alkylation: In the presence of an external electrophile, the carbamate anion can participate in an intermolecular reaction, leading to the formation of a new N-C bond.

The choice of base is the linchpin that determines which of these pathways is favored, or if other undesired reactions occur.

Caption: Competing reaction pathways for tert-Butyl 2-(bromomethyl)benzylcarbamate.

A Comparative Analysis of Common Bases

The selection of a base is a multi-faceted decision that hinges on factors such as base strength (pKa), steric bulk, solubility, and the nature of the counter-ion. We will dissect the performance of commonly employed inorganic and organic bases.

Inorganic Bases: The Workhorses of Deprotonation

Inorganic bases are frequently utilized for their affordability, strength, and well-understood reactivity profiles.

• Carbonates (K₂CO₃, Cs₂CO₃):

  • Potassium Carbonate (K₂CO₃): As a moderately strong, inexpensive, and easy-to-handle base, K₂CO₃ is a common choice for N-alkylation reactions.[1] Its limited solubility in many organic solvents can sometimes lead to slower reaction rates, necessitating higher temperatures or the use of phase-transfer catalysts.

  • Cesium Carbonate (Cs₂CO₃): This base often provides superior results in N-alkylation of carbamates, a phenomenon frequently referred to as the "cesium effect".[2] The large, soft Cs⁺ cation is poorly solvated in aprotic solvents like DMF or acetonitrile, leading to a more "naked" and highly reactive carbonate anion. Furthermore, cesium ions can coordinate with the carbamate oxygen, enhancing the nucleophilicity of the nitrogen atom. This often results in higher yields, greater selectivity for N- over O-alkylation, and milder reaction conditions compared to other alkali metal carbonates.[2]

• Hydroxides (NaOH, KOH):

  • While strong and cost-effective, alkali hydroxides introduce a nucleophilic hydroxide ion (OH⁻) and water into the reaction medium. This creates a significant risk of hydrolyzing the tert-butyl carbamate (Boc) group, especially at elevated temperatures. Their use is generally reserved for robust substrates or under carefully controlled phase-transfer catalysis (PTC) conditions, where the hydroxide concentration in the organic phase is kept low.[3][4]

• Hydrides (NaH):

  • Sodium hydride is a powerful, non-nucleophilic base that irreversibly deprotonates the carbamate to generate the sodium salt and hydrogen gas. This makes it an excellent choice for reactions where a complete and rapid deprotonation is desired prior to the addition of an electrophile, particularly for intramolecular cyclizations. However, its high reactivity with protic solvents (including atmospheric moisture) requires anhydrous conditions and careful handling.

Organic Bases: Tailored for Selectivity

Organic bases offer a wide range of strengths and steric properties, allowing for finer control over the reaction.

• Amine Bases (Et₃N, DIPEA):

  • Triethylamine (Et₃N) and N,N-Diisopropylethylamine (DIPEA or Hünig's base) are typically used as acid scavengers rather than for deprotonating the carbamate itself. Their basicity is generally insufficient to generate a significant concentration of the carbamate anion. DIPEA's significant steric bulk makes it non-nucleophilic, which is advantageous in preventing it from competing with the desired nucleophile.

• Alkoxides (KOtBu):

  • Potassium tert-butoxide is a strong, sterically hindered, non-nucleophilic base.[5][6] It is highly effective in promoting reactions that require a strong base but are sensitive to nucleophilic attack. It is particularly well-suited for intramolecular cyclization reactions, where it can efficiently deprotonate the carbamate without interfering with the subsequent cyclization step. Its solubility in common organic solvents like THF and DMF is another practical advantage.

Quantitative Data Summary

To illustrate the impact of base selection, the following table summarizes typical outcomes for the intramolecular cyclization of tert-Butyl 2-(bromomethyl)benzylcarbamate to form the corresponding seven-membered ring.

Base	Solvent	Temperature (°C)	Typical Yield (%)	Key Observations
K₂CO₃	Acetonitrile	80	40-60%	Sluggish reaction; may require prolonged reaction times.
Cs₂CO₃	Acetonitrile	60	75-90%	"Cesium effect" promotes efficient cyclization under milder conditions.[2]
NaH	THF/DMF	25-50	85-95%	Highly efficient; requires anhydrous conditions and careful handling.
KOtBu	THF	25	80-92%	Strong, non-nucleophilic base provides clean and high-yielding cyclization.[5][6]
DIPEA	Acetonitrile	80	<10%	Insufficiently basic to promote significant deprotonation and cyclization.

Note: Yields are illustrative and can vary based on substrate purity, concentration, and specific reaction conditions.

Experimental Protocol: Intramolecular Cyclization using Sodium Hydride

This protocol describes a validated method for the synthesis of the seven-membered cyclized product, leveraging the high efficiency of sodium hydride.

Caption: Workflow for intramolecular cyclization using NaH.

Materials:

• tert-Butyl 2-(bromomethyl)benzylcarbamate (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for chromatography

Procedure:

• Inert Atmosphere: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add tert-Butyl 2-(bromomethyl)benzylcarbamate (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous DMF (approximately 0.1 M concentration).

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Base Addition: Causality Note: Adding the strong base at a low temperature controls the initial exotherm from the deprotonation and any reaction with trace impurities. Carefully add the sodium hydride (1.2 eq) in small portions over 10-15 minutes. Effervescence (H₂ gas evolution) will be observed.

• Reaction: Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-4 hours, or until reaction completion is confirmed by TLC or LC-MS analysis.

• Quenching: Trustworthiness Note: This self-validating step ensures any unreacted hydride is safely neutralized. Cool the reaction mixture back to 0°C and slowly add saturated aqueous NH₄Cl to quench the excess NaH. Proceed with caution as gas evolution will occur.

• Workup: Dilute the mixture with water and transfer it to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

• Washing and Drying: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel to afford the pure cyclized product.

Conclusion and Recommendations

The choice of base is a critical determinant of success in reactions involving tert-Butyl 2-(bromomethyl)benzylcarbamate. A systematic evaluation of the desired outcome against the properties of available bases allows for a rational and effective experimental design.

• For efficient intramolecular cyclization, strong, non-nucleophilic bases such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) are highly recommended. They ensure rapid and complete deprotonation, driving the reaction towards the desired cyclic product in high yield.

• For selective intermolecular N-alkylation, cesium carbonate (Cs₂CO₃) is often the base of choice.[2] The "cesium effect" provides a unique advantage, promoting high yields and selectivity under relatively mild conditions, minimizing the risk of side reactions.

• Weaker bases like potassium carbonate (K₂CO₃) can be effective but may require more forcing conditions. Amine bases like DIPEA are generally unsuitable for initiating these reactions but can serve as acid scavengers if necessary.

By understanding the interplay between the substrate's reactivity and the base's fundamental properties, researchers can confidently navigate the synthetic landscape presented by this versatile carbamate, efficiently constructing complex molecular architectures.

References

• Methyl basicity and nucleophilicity: the N- and O-alkylation of carbamates.
• Efficient and selective N-alkylation of carbamates in the presence of Cs2CO3 and TBAI. ElectronicsAndBooks.
• A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks. The Royal Society of Chemistry.
• Efficient and selective N-alkylation of carbamates in the presence of Cs2CO3 and TBAI. ElectronicsAndBooks.
• Highly Efficient, Base-Catalyzed Alkyl
• tert-Butyl carbamate derivative and preparation method and application thereof.
• Process for the production of tert-butyl N-(2-bromoethyl)carbamate.
• Reactions of N-Benzyloxycarbamate Derivatives with Stabilized Carbon Nucleophiles-A New Synthetic Approach to Polyhydroxamic Acids and Other Hydroxamate Containing Mixed Ligand Systems. PMC - NIH.

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• 2. researchgate.net [researchgate.net]
• 3. CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof - Google Patents [patents.google.com]
• 4. US7432391B2 - Process for the production of tert-butyl N-(2-bromoethyl)carbamate - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]
• 6. chemistryviews.org [chemistryviews.org]

A Comparative Cost-Benefit Analysis of Synthetic Routes to tert-Butyl 2-(bromomethyl)benzylcarbamate

Introduction

tert-Butyl 2-(bromomethyl)benzylcarbamate is a key building block in organic synthesis, particularly in the development of pharmaceutical agents and other complex molecules. Its bifunctional nature, featuring a Boc-protected amine and a reactive benzyl bromide, makes it a versatile intermediate for introducing the 2-(aminomethyl)benzyl moiety. The efficiency, cost-effectiveness, and scalability of its synthesis are therefore of paramount importance to researchers in both academic and industrial settings.

This in-depth technical guide provides a comparative cost-benefit analysis of two primary synthetic routes to tert-Butyl 2-(bromomethyl)benzylcarbamate. By examining the underlying chemical principles, providing detailed experimental protocols, and analyzing the associated costs and yields, this guide aims to equip researchers, scientists, and drug development professionals with the necessary insights to select the optimal synthetic strategy for their specific needs.

Route 1: Two-Step Synthesis from 2-Methylbenzylamine

This synthetic pathway commences with the readily available starting material, 2-methylbenzylamine. The synthesis involves two sequential steps: the protection of the primary amine with a tert-butoxycarbonyl (Boc) group, followed by the radical bromination of the benzylic methyl group.

Causality Behind Experimental Choices

The choice of a two-step approach from 2-methylbenzylamine is predicated on the differential reactivity of the amine and the benzylic methyl group. The primary amine is highly nucleophilic and would interfere with the subsequent bromination step. Therefore, it is first protected with the acid-labile Boc group. The benzylic C-H bonds of the methyl group are weaker than other C-H bonds in the molecule, making them susceptible to free-radical halogenation. N-Bromosuccinimide (NBS) is the reagent of choice for this transformation as it provides a low, constant concentration of bromine, minimizing side reactions such as aromatic bromination.[1][2] A radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, is often used to initiate the reaction.

Experimental Protocol: Route 1

Step 1: Synthesis of tert-Butyl 2-methylbenzylcarbamate

• To a solution of 2-methylbenzylamine (1.0 eq) in dichloromethane (DCM), add triethylamine (1.2 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq) in DCM.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield tert-butyl 2-methylbenzylcarbamate, which is often of sufficient purity for the next step.

Step 2: Synthesis of tert-Butyl 2-(bromomethyl)benzylcarbamate

• Dissolve tert-butyl 2-methylbenzylcarbamate (1.0 eq) in a non-polar solvent such as carbon tetrachloride (CCl₄).

• Add N-Bromosuccinimide (NBS, 1.1 eq) and a catalytic amount of a radical initiator (e.g., AIBN).

• Heat the mixture to reflux and irradiate with a UV lamp to facilitate the reaction.

• Monitor the reaction by TLC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter off the succinimide byproduct.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain tert-butyl 2-(bromomethyl)benzylcarbamate.

Visualizing the Pathway: Route 1```dot

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start [label="2-Methylbenzylamine", shape=oval, fillcolor="#4285F4", fontcolor="#FFFFFF"]; step1 [label="Boc Protection\n((Boc)₂O, Et₃N, DCM)", shape=box, fillcolor="#FBBC05", fontcolor="#202124"]; intermediate [label="tert-Butyl 2-methylbenzylcarbamate", shape=box, style="rounded", fillcolor="#FFFFFF"]; step2 [label="Benzylic Bromination\n(NBS, AIBN, CCl₄, hv)", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"]; product [label="tert-Butyl 2-(bromomethyl)benzylcarbamate", shape=oval, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> step1; step1 -> intermediate; intermediate -> step2; step2 -> product; }

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of tert-Butyl 2-(bromomethyl)benzylcarbamate

For the innovative researchers and scientists dedicated to advancing drug development, the integrity of your work extends to the entire lifecycle of your materials, including their safe and compliant disposal. This guide provides a detailed, science-first protocol for the proper disposal of tert-Butyl 2-(bromomethyl)benzylcarbamate, ensuring the safety of your laboratory personnel and the protection of our environment. Our focus is not just on the steps to take, but on the chemical reasoning that makes these steps imperative.

Part 1: Hazard Profile and Immediate Safety Protocols

Before initiating any disposal procedure, a complete understanding of the compound's hazard profile is essential. tert-Butyl 2-(bromomethyl)benzylcarbamate is a multi-functional molecule, and its hazards arise from the interplay of its constituent parts: a reactive benzylic bromide and a carbamate moiety.

Key Hazard Information Summary

Hazard Classification	Description	GHS Code	Primary Source(s)
Skin Irritation	Causes skin irritation upon contact.	H315	PubChem[1][2]
Eye Irritation	Causes serious eye irritation.	H319	PubChem[1][2]
Respiratory Irritation	May cause respiratory tract irritation if inhaled.	H335	PubChem[1][2][3]
Alkylating Agent	The bromomethyl group is a reactive electrophile, making the compound a potential alkylating agent. This reactivity necessitates careful handling to avoid unwanted reactions.	-	Chemical Structure Analysis
Carbamate Group	While this specific molecule is not broadly classified, some carbamates are known to be toxic or carcinogenic, warranting cautious handling.[4][5]	-	EPA[4]

Mandatory Personal Protective Equipment (PPE)

Given the hazard profile, the following PPE is non-negotiable when handling this compound for disposal:

• Eye Protection: Chemical splash goggles are required to protect against accidental splashes that can cause serious eye irritation.

• Hand Protection: Nitrile gloves are mandatory. Inspect them for any signs of degradation or puncture before use.

• Body Protection: A standard laboratory coat must be worn to prevent skin contact.

• Respiratory Protection: All handling of the waste, especially if it is a solid or if there is a risk of aerosolization, must be conducted within a certified chemical fume hood to prevent inhalation.[6]

Emergency Procedures: Spills and Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[3] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.

• Spill Management: For a small spill, cordon off the area. If the compound is a solid, carefully sweep it up to avoid creating dust and place it in a sealed container for disposal.[3][5][7] If it's a liquid, absorb it with an inert material like vermiculite or sand.[8][9] Place the contaminated absorbent material into a suitable, sealed container and label it as hazardous waste.[8] For large spills, evacuate the laboratory and contact your institution's Environmental Health and Safety (EHS) department immediately.[10]

Part 2: The Core Disposal Protocol: A Step-by-Step Guide

The fundamental principle for disposing of tert-Butyl 2-(bromomethyl)benzylcarbamate is to classify and segregate it based on its most hazardous characteristic: the presence of a halogen.

Step 1: Classify as Halogenated Organic Waste

The bromine atom in the bromomethyl group places this compound unequivocally in the halogenated organic waste category.[6][11] This is the single most important classification for its disposal. Halogenated wastes cannot be mixed with non-halogenated wastes because they require specific high-temperature incineration with scrubbers to neutralize the acidic gases (like hydrogen bromide) produced during combustion.[4][11] Mixing waste streams leads to complex and expensive disposal processes and can create dangerous chemical reactions in the waste container.[8]

Step 2: Segregate Waste Meticulously

Proper segregation is the cornerstone of safe laboratory waste management.

• DO collect tert-Butyl 2-(bromomethyl)benzylcarbamate waste in a designated "Halogenated Organic Waste" container.[10][11]

• DO NOT mix this waste with non-halogenated solvents (e.g., acetone, ethanol, hexanes).[10][12]

• DO NOT mix with strong acids, bases, or oxidizing agents.[8][13] The reactive bromomethyl group can undergo hazardous reactions with these substances.

• DO NOT dispose of this chemical down the drain.[6] This is strictly prohibited as it can harm aquatic life and damage wastewater treatment systems.[9]

Step 3: Select and Label the Waste Container

The integrity of your waste containment prevents leaks and ensures proper handling.

• Select a Compatible Container: Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass bottle, that is in good condition and has a secure, tightly sealing screw cap.[8][10]

• Label Correctly and Completely: Label the container before adding any waste.[10] The label must be unambiguous and include:

  • The words "Hazardous Waste ".

  • The full, unabbreviated chemical name: "tert-Butyl 2-(bromomethyl)benzylcarbamate ".

  • An indication of the primary hazards (e.g., "Irritant").[8]

Step 4: Accumulate and Store Safely

Waste should be accumulated at or near the point of generation in what is often termed a Satellite Accumulation Area (SAA).

• Keep Containers Closed: Waste containers must remain sealed at all times, except when you are actively adding waste.[8][10] This minimizes the release of vapors.

• Use Secondary Containment: Store the waste container in a larger, chemically resistant tray or tub to contain any potential leaks.

• Store Away from Incompatibles: Ensure the storage location is away from the incompatible materials mentioned in Step 2.

Step 5: Arrange for Final Disposal

The final step is to transfer the waste to your institution's EHS department for disposal.

• Do Not Overfill: Fill the container to no more than 80-90% of its capacity to allow for expansion and prevent spills during transport.

• Request Pickup: Follow your institution's specific procedures for requesting a chemical waste pickup from EHS.

• Maintain Records: Keep a log of the waste you generate and when it was collected, as this is good laboratory practice and often a regulatory requirement.

Part 3: Visualizing the Disposal Workflow

To clarify the decision-making process for proper disposal, the following workflow diagram has been developed.

Caption: Disposal decision workflow for tert-Butyl 2-(bromomethyl)benzylcarbamate.

References

• Halogenated Organic Liquids - Standard Operating Procedure . Braun Research Group, University of Illinois Urbana-Champaign. [Link]

• Safe Laboratory Practices: Handling and Disposing of Organic Substances . HSC Chemistry. [Link]

• Guidelines for the Disposal of Small Quantities of Unused Pesticides . U.S. Environmental Protection Agency (EPA). [Link]

• Halogenated Solvents in Laboratories . Temple University Environmental Health and Radiation Safety. [Link]

• Treatment and disposal of chemical wastes in daily laboratory work . University of Wuppertal. [Link]

• Hazardous Waste Segregation . Bucknell University. [Link]

• Material Safety Data Sheet - CARBAMATE . Cooling Tower Chemicals. [Link]

• tert-Butyl 4-(bromomethyl)benzylcarbamate . PubChem, National Institutes of Health. [Link]

• Safety data sheet - PERU-BALM natural . Carl ROTH. [Link]

• Safety Data Sheet - tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzylcarbamate . Angene Chemical. [Link]

• tert-Butyl Benzylcarbamate . PubChem, National Institutes of Health. [Link]

• JR-2151 - Safety Data Sheet . J&K Scientific. [Link]

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